1-(Oxolan-3-yl)propane-1-sulfonyl chloride

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

Abstract

This technical guide provides a detailed, in-depth exploration of a robust synthetic pathway for 1-(oxolan-3-yl)propane-1-sulfonyl chloride, a potentially valuable building block in medicinal chemistry and drug development. Recognizing the absence of a direct, established protocol in the current literature, this document outlines a logical and scientifically sound multi-step synthesis. The proposed route commences with the preparation of a key intermediate, 1-(oxolan-3-yl)propane-1-thiol, followed by its oxidative chlorination to yield the target sulfonyl chloride. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering not only a step-by-step experimental protocol but also a thorough discussion of the underlying chemical principles and mechanistic considerations.

Introduction and Strategic Overview

Sulfonyl chlorides are a critical class of organic compounds, serving as versatile intermediates in the synthesis of a wide array of functional groups, most notably sulfonamides, which are prevalent in numerous pharmaceuticals. The title compound, 1-(oxolan-3-yl)propane-1-sulfonyl chloride, incorporates a tetrahydrofuran (oxolane) moiety, a common scaffold in biologically active molecules, suggesting its potential as a valuable synthon for novel drug candidates.

The overall synthetic workflow can be visualized as follows:

Caption: Overall synthetic strategy for 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

Part 1: Synthesis of the Precursor, 1-(Oxolan-3-yl)propane-1-thiol

The synthesis of the key thiol intermediate can be approached in a three-step sequence starting from commercially available materials.

Step 1: Synthesis of 3-Propyltetrahydrofuran

The initial step involves the formation of the carbon skeleton by coupling a propyl group to the tetrahydrofuran ring. A Grignard reaction provides a reliable method for this transformation.

• Reaction: 3-Bromotetrahydrofuran reacts with propylmagnesium bromide in the presence of a suitable catalyst, such as lithium tetrachlorocuprate(II), to yield 3-propyltetrahydrofuran.

• Causality of Experimental Choices: The use of a copper catalyst is crucial for promoting the cross-coupling reaction between the Grignard reagent and the secondary alkyl halide. Tetrahydrofuran (THF) is the solvent of choice as it is the solvent in which Grignard reagents are typically prepared and is suitable for the reaction conditions.

Step 2: Synthesis of 1-Bromo-1-(oxolan-3-yl)propane

The next step is the regioselective functionalization of the propyl side chain to introduce a leaving group for the subsequent thiolation. Free-radical bromination is a suitable method for this purpose.

• Reaction: 3-Propyltetrahydrofuran is treated with N-bromosuccinimide (NBS) in the presence of a radical initiator, such as benzoyl peroxide or AIBN, under photochemical or thermal conditions to yield 1-bromo-1-(oxolan-3-yl)propane.[4][5]

• Causality of Experimental Choices: The benzylic-like position adjacent to the tetrahydrofuran ring is the most reactive site for hydrogen abstraction by a bromine radical due to the stabilizing effect of the adjacent oxygen atom.[6][7] NBS is a convenient and safe source of bromine radicals. Carbon tetrachloride is a classic solvent for radical reactions, although safer alternatives like cyclohexane or acetonitrile can also be considered.

Step 3: Synthesis of 1-(Oxolan-3-yl)propane-1-thiol

The final step in the precursor synthesis is the conversion of the bromide to the thiol. This can be achieved through various methods, with the use of thiourea followed by hydrolysis being a common and effective approach.[8]

• Reaction: 1-Bromo-1-(oxolan-3-yl)propane is reacted with thiourea to form an isothiouronium salt, which is then hydrolyzed under basic conditions to yield 1-(oxolan-3-yl)propane-1-thiol.

• Causality of Experimental Choices: This two-step procedure via the isothiouronium salt is often preferred over direct reaction with hydrosulfide salts as it can minimize the formation of dialkyl sulfide byproducts.[8] The basic hydrolysis of the intermediate salt readily liberates the desired thiol.

Part 2: Oxidative Chlorination to 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

With the precursor thiol in hand, the final transformation to the target sulfonyl chloride can be accomplished through oxidative chlorination. Several efficient methods have been reported for this conversion.[1][2][9]

Recommended Method: H₂O₂/SOCl₂ System

The combination of hydrogen peroxide (H₂O₂) and thionyl chloride (SOCl₂) is a highly reactive and efficient reagent system for the direct oxidative conversion of thiols to their corresponding sulfonyl chlorides.[9] This method is advantageous due to its rapid reaction times, mild conditions, and the use of readily available and inexpensive reagents.

• Reaction: 1-(Oxolan-3-yl)propane-1-thiol is treated with a mixture of hydrogen peroxide and thionyl chloride in a suitable solvent, such as acetonitrile, at room temperature.

• Causality of Experimental Choices: This reagent system generates a highly reactive chlorinating species in situ. The reaction is typically very fast, often completing within minutes.[9] Acetonitrile is a suitable polar aprotic solvent for this transformation.

The reaction mechanism is believed to proceed through the formation of a disulfide intermediate, followed by successive oxidation of the sulfur atoms and subsequent cleavage of the S-S bond with chlorination.[3]

Caption: Generalized mechanism for the oxidative chlorination of thiols.

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

Protocol for the Synthesis of 1-(Oxolan-3-yl)propane-1-thiol

Step 1: 3-Propyltetrahydrofuran

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and an addition funnel under an inert atmosphere (nitrogen or argon), add magnesium turnings (1.2 eq).

• Add a small crystal of iodine to the flask.

• In the addition funnel, place a solution of 1-bromopropane (1.1 eq) in anhydrous THF.

• Add a small portion of the 1-bromopropane solution to the magnesium turnings to initiate the Grignard reaction.

• Once the reaction has started (as evidenced by a color change and gentle refluxing), add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the reaction mixture at room temperature for 1 hour.

• Cool the Grignard reagent to 0 °C in an ice bath.

• In a separate flask, prepare a solution of 3-bromotetrahydrofuran (1.0 eq) and lithium tetrachlorocuprate(II) (0.01 eq) in anhydrous THF.

• Add the 3-bromotetrahydrofuran solution dropwise to the cold Grignard reagent.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation to obtain 3-propyltetrahydrofuran.

Step 2: 1-Bromo-1-(oxolan-3-yl)propane

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-propyltetrahydrofuran (1.0 eq) in carbon tetrachloride.

• Add N-bromosuccinimide (1.1 eq) and a catalytic amount of benzoyl peroxide (0.02 eq).

• Heat the reaction mixture to reflux using a heating mantle and irradiate with a UV lamp (or a 100W incandescent bulb) for 4-6 hours, or until the reaction is complete as monitored by TLC or GC.

• Cool the reaction mixture to room temperature and filter off the succinimide byproduct.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain 1-bromo-1-(oxolan-3-yl)propane.

Step 3: 1-(Oxolan-3-yl)propane-1-thiol

• In a round-bottom flask, dissolve 1-bromo-1-(oxolan-3-yl)propane (1.0 eq) in ethanol.

• Add thiourea (1.2 eq) to the solution and heat the mixture to reflux for 3-4 hours.

• Cool the reaction mixture to room temperature and add a solution of sodium hydroxide (2.5 eq) in water.

• Heat the mixture to reflux for another 2-3 hours.

• Cool the reaction mixture to room temperature and acidify with dilute hydrochloric acid to pH ~2-3.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate carefully under reduced pressure to obtain the crude 1-(oxolan-3-yl)propane-1-thiol. The product may be purified by vacuum distillation if necessary.

Protocol for the Synthesis of 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

• To a solution of 1-(oxolan-3-yl)propane-1-thiol (1.0 eq) in acetonitrile (5 mL per mmol of thiol) in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, add 30% hydrogen peroxide (3.0 eq).

• To this mixture, add thionyl chloride (1.0 eq) dropwise. A vigorous reaction may be observed.

• After the addition is complete, stir the reaction mixture at room temperature for 5-10 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the addition of cold water.

• Extract the product with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate) (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

• The product can be further purified by column chromatography on silica gel if necessary.

Quantitative Data Summary

Step	Reactants	Reagent/Catalyst	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
1	3-Bromotetrahydrofuran, Propylmagnesium Bromide	Li₂CuCl₄	THF	0 to RT	12-18	60-70
2	3-Propyltetrahydrofuran	NBS, Benzoyl Peroxide	CCl₄	Reflux	4-6	50-60
3	1-Bromo-1-(oxolan-3-yl)propane	Thiourea, NaOH	Ethanol, Water	Reflux	5-7	70-80
4	1-(Oxolan-3-yl)propane-1-thiol	H₂O₂, SOCl₂	Acetonitrile	0 to RT	0.1-0.2	85-95[9]

Conclusion

This technical guide provides a comprehensive and actionable strategy for the synthesis of 1-(oxolan-3-yl)propane-1-sulfonyl chloride. By breaking down the synthesis into a logical sequence of well-established reactions, researchers can reliably access this novel building block. The detailed experimental protocols, coupled with an understanding of the underlying chemical principles, should empower scientists in the field of drug discovery to incorporate this and similar scaffolds into their research programs, paving the way for the development of new and innovative therapeutic agents.

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physical properties of 1-(oxolan-3-yl)propane-1-sulfonyl chloride

An In-Depth Technical Guide to the Physical Properties, Reactivity, and Handling of 1-(Oxolan-3-yl)propane-1-sulfonyl chloride

Executive Summary

1-(Oxolan-3-yl)propane-1-sulfonyl chloride is a highly reactive, secondary aliphatic sulfonyl chloride utilized as a critical electrophilic building block in organic synthesis and medicinal chemistry. Featuring both a hydrophilic oxolane (tetrahydrofuran) ring and a lipophilic propyl chain, this compound is primarily deployed in the synthesis of complex sulfonamides and sulfonate esters. This whitepaper details its physicochemical profile, mechanistic behavior, and validated protocols for handling and synthetic application, designed specifically for drug development professionals and synthetic chemists.

Physicochemical Profiling

Understanding the is fundamental for predicting its kinetic behavior and solubility profile in multi-step syntheses. The alpha-branching at the C1 position of the propane chain classifies it as a secondary sulfonyl chloride, inherently increasing its steric bulk compared to primary analogs.

Table 1: Core Physicochemical Properties

Property	Value / Description
IUPAC Name	1-(Oxolan-3-yl)propane-1-sulfonyl chloride
Molecular Formula	C₇H₁₃ClO₃S[1]
Molecular Weight	212.69 g/mol [1]
Monoisotopic Mass	212.027 Da[1]
Appearance	Colorless to pale-yellow liquid
Structural Class	Secondary Aliphatic Sulfonyl Chloride
Solubility	Soluble in DCM, THF, MeTHF, DMF; Insoluble/Reactive in H₂O

Structural and Mechanistic Insights

Electrophilicity and Steric Hindrance

The reactivity of sulfonyl chlorides is governed by the electrophilicity of the sulfur atom, which is highly electron-deficient due to the inductive effects of the attached oxygen and chlorine atoms[2]. In 1-(oxolan-3-yl)propane-1-sulfonyl chloride, the presence of the oxolane ring and the ethyl group (from the propane chain) at the alpha-carbon creates significant steric hindrance. This secondary aliphatic nature slows down nucleophilic attack compared to unbranched primary sulfonyl chlorides (e.g., methanesulfonyl chloride). Consequently, reactions with bulky secondary amines may require extended reaction times or the addition of nucleophilic catalysts like 4-dimethylaminopyridine (DMAP).

The Hydrolysis Degradation Pathway

Like all aliphatic sulfonyl chlorides, this compound is exquisitely moisture-sensitive. The primary degradation pathway is hydrolysis, where water acts as a nucleophile, attacking the electrophilic sulfur center. This displacement reaction ejects a chloride ion, yielding the corresponding sulfonic acid and liberating corrosive hydrogen chloride (HCl) gas[3].

Mechanism: R-SO₂Cl + H₂O → R-SO₃H + HCl

Uncontrolled hydrolysis is not only detrimental to reaction yield but also poses severe safety hazards due to the pressurization of sealed storage containers by HCl gas[4].

Solvent Compatibility Matrix

Solvent selection is critical for maintaining the integrity of the sulfonyl chloride during synthesis. Protic solvents must be strictly avoided as they act as competing nucleophiles[5].

Table 2: Solvent Compatibility

Solvent Class	Examples	Compatibility	Rationale
Ethers	THF, 2-MeTHF, Diethyl Ether	Excellent	Aprotic; provides moderate coordination without nucleophilic attack[5].
Halogenated	Dichloromethane (DCM), Chloroform	Excellent	Inert, highly solubilizing for both the sulfonyl chloride and amine reactants.
Alcohols	Methanol, Ethanol, Isopropanol	Incompatible	Undergoes rapid nucleophilic substitution to form unwanted sulfonate esters[5].
Aqueous	Water, Aqueous Buffers	Incompatible	Triggers violent hydrolysis, destroying the reagent and evolving HCl gas[3].

Experimental Workflows & Protocols

Protocol A: Synthesis of Sulfonamides (Aminolysis)

This protocol outlines the coupling of 1-(oxolan-3-yl)propane-1-sulfonyl chloride with a primary or secondary amine to form a stable sulfonamide linkage. The use of an organic base (e.g., Triethylamine or DIPEA) is strictly required. Causality: Aminolysis generates one equivalent of HCl. Without an auxiliary base, the unreacted starting amine will act as the base, forming an unreactive hydrochloride salt and capping the maximum theoretical yield at 50%. The tertiary amine scavenges the HCl, allowing 100% atom economy for the primary/secondary amine reactant[6].

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge and maintain under an inert Argon or Nitrogen atmosphere.

• Dissolution: Dissolve the target amine (1.0 equiv.) and Triethylamine (TEA, 2.0 equiv.) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration[6].

• Thermal Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Lowering the temperature controls the exothermic nature of the nucleophilic attack and minimizes potential side reactions[6].

• Addition: Dissolve 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.1 equiv.) in a minimal volume of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor completion via TLC or LC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ to neutralize excess acid and destroy any residual sulfonyl chloride. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude sulfonamide via silica gel flash chromatography.

Protocol B: Storage and Moisture-Free Handling

To suppress the hydrolysis pathway, stringent storage conditions are mandatory to maintain a robust shelf life[3].

• Atmosphere: Always flush the container with inert gas (Nitrogen or Argon) before sealing to displace ambient humidity[4].

• Temperature: Store at 2–8 °C in a dark, dry, and well-ventilated corrosives cabinet to minimize thermal degradation[3].

• Handling: Dispense using oven-dried glass syringes or in a glovebox for bulk transfers. Never leave the septum pierced with an open needle, as ambient moisture will rapidly ingress.

Reaction Pathway Visualization

The following diagram illustrates the divergent reactivity profile of 1-(oxolan-3-yl)propane-1-sulfonyl chloride based on the nucleophilic environment.

Caption: Divergent nucleophilic substitution pathways of 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

References

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Structural Analysis and Characterization of 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

Introduction & Chemical Causality

In modern drug discovery, escaping "flatland" (planar, sp²-hybridized aromatic rings) is a primary directive to improve clinical success rates. 1-(oxolan-3-yl)propane-1-sulfonyl chloride is a highly specialized, sp³-rich building block designed to introduce both a polar oxolane (tetrahydrofuran) ring and an aliphatic sulfonamide linkage into target pharmacophores.

However, the structural complexity of this molecule presents significant analytical challenges. It features two distinct chiral centers: one at the C1 position of the propyl chain and another at the C3 position of the oxolane ring. This results in four possible stereoisomers (two pairs of diastereomers), which inherently complicates nuclear magnetic resonance (NMR) interpretation due to overlapping diastereotopic signals. Furthermore, aliphatic sulfonyl chlorides are highly reactive electrophiles that rapidly degrade in the presence of atmospheric moisture[1].

This whitepaper establishes a self-validating, field-proven analytical framework for the unambiguous structural elucidation and purity assessment of this compound.

Analytical Workflow & Degradation Pathways

To prevent false negatives or artifact generation during characterization, the causality of the molecule's reactivity must dictate the analytical workflow. Sulfonyl chlorides undergo rapid solvolysis in protic solvents or humid environments, yielding the corresponding sulfonic acid and hydrochloric acid[2]. Therefore, all spectroscopic techniques must be executed under strictly anhydrous conditions, and mass spectrometric analysis requires deliberate pre-column derivatization.

Fig 1. Comprehensive analytical workflow for moisture-sensitive sulfonyl chlorides.

Fig 2. Competing pathways: atmospheric degradation vs. controlled derivatization.

Spectroscopic Elucidation (NMR & IR)

Quantitative NMR (qNMR) Protocol

Because chromatographic methods (like HPLC) can induce on-column hydrolysis of the sulfonyl chloride, qNMR is the gold standard for simultaneous structural confirmation and absolute purity determination[1]. We utilize CDCl₃ (or THF-d₈ for specific solubility profiles[3]) stored over activated 4Å molecular sieves to ensure a completely aprotic environment.

Step-by-Step Methodology:

• Standard Preparation: Accurately weigh ~5.0 mg of high-purity maleic acid (internal standard, singlet at ~6.3 ppm) into a dry 2 mL glass vial.

• Sample Preparation: Inside a nitrogen-purged glovebox, accurately weigh ~15.0 mg of 1-(oxolan-3-yl)propane-1-sulfonyl chloride into the same vial.

• Dissolution: Add 0.6 mL of anhydrous CDCl₃ (containing 0.03% TMS). Cap tightly and vortex until fully dissolved.

• Acquisition: Transfer to a dry NMR tube. Acquire ¹H NMR (minimum 300 MHz, optimally 500 MHz) using a 30° pulse angle, a relaxation delay (D1) of 10 seconds (to ensure complete relaxation of the internal standard), and 64 scans.

• Validation: The absence of a broad peak at ~10-12 ppm (sulfonic acid -OH) self-validates that the sample remained anhydrous during prep.

Table 1: Expected ¹H and ¹³C NMR Assignments (CDCl₃)

Position	¹H Chemical Shift (ppm)	Multiplicity	¹³C Shift (ppm)	Assignment Causality / Notes
Propyl C3	1.05	t, J = 7.4 Hz	11.2	Terminal methyl group of the aliphatic chain.
Propyl C2	1.90 - 2.15	m	22.4	Diastereotopic methylene protons; complex splitting.
Propyl C1	3.65 - 3.80	m	78.5	Strongly deshielded by the highly electronegative -SO₂Cl group[4].
Oxolane C3'	2.60 - 2.85	m	42.1	Methine bridge connecting the ring to the propyl chain.
Oxolane C2'	3.85 - 4.10	m	72.3	Deshielded by adjacent oxygen atom.
Oxolane C4'	1.75 - 2.05	m	29.8	Aliphatic ring methylene.
Oxolane C5'	3.70 - 3.95	m	68.7	Deshielded by adjacent oxygen atom.

ATR-FTIR Spectroscopy

Infrared spectroscopy provides rapid, non-destructive confirmation of the sulfonyl chloride functional group. The strong electron-withdrawing nature of the chlorine atom shifts the S=O stretching frequencies higher compared to standard sulfonamides.

Table 2: Key FTIR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibrational Mode
2850 - 2960	Medium	C-H (Aliphatic)	sp³ C-H stretching
1370 - 1410	Strong	-SO₂Cl	Asymmetric SO₂ stretch[4]
1160 - 1200	Strong	-SO₂Cl	Symmetric SO₂ stretch[4]
1050 - 1100	Strong	C-O-C (Oxolane)	Asymmetric ether stretch

Chromatographic & Mass Spectrometric Profiling

Direct LC-MS analysis of aliphatic sulfonyl chlorides is notoriously unreliable. The compounds often elute in the void volume as their hydrolyzed sulfonic acid counterparts and fail to ionize effectively in positive electrospray ionization (ESI+) mode.

To circumvent this, we employ a pre-column derivatization strategy using a volatile secondary amine (e.g., diethylamine). This converts the reactive sulfonyl chloride into a stable, lipophilic sulfonamide that ionizes exceptionally well, a technique adapted from established protocols for derivatization reagents like Dansyl Chloride.

Pre-Column Derivatization & LC-MS/MS Protocol

Step-by-Step Methodology:

• Stock Solution: Dissolve 2.0 mg of 1-(oxolan-3-yl)propane-1-sulfonyl chloride in 1.0 mL of anhydrous acetonitrile (MeCN).

• Derivatization: Transfer 100 µL of the stock solution to a 1.5 mL LC vial. Add 50 µL of diethylamine (DEA) and 50 µL of triethylamine (TEA, as an acid scavenger).

• Reaction: Cap the vial and incubate at room temperature for 15 minutes. The reaction is instantaneous and quantitative.

• Dilution: Quench and dilute the mixture with 800 µL of MeCN/Water (50:50 v/v).

• System Suitability (Self-Validation): Run a "Blank Derivatization" (DEA + TEA + Solvent, no analyte) to ensure no background amine impurities interfere with the target mass.

• LC-MS Acquisition: Inject 2 µL onto a C18 column (e.g., Waters Acquity BEH C18). Mobile phase: Water (0.1% Formic Acid) and MeCN (0.1% Formic Acid).

• Mass Detection: Monitor for the derivatized product: N,N-diethyl-1-(oxolan-3-yl)propane-1-sulfonamide.

  • Expected Exact Mass: 249.14 Da.

  • Target Ion: [M+H]⁺ at m/z 250.14.

By forcing the molecule into a stable sulfonamide state, we eliminate the variable of on-column degradation, allowing for highly accurate chromatographic purity assessments (via UV at 210 nm or Total Ion Chromatogram) and unambiguous mass confirmation.

References

1.4[4] 2.2[2] 3. 1[1] 4. 5. 3[3]

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A Technical Guide to the Potential Biological Activity of 1-(oxolan-3-yl)propane-1-sulfonyl chloride

Abstract

This technical guide provides a comprehensive analysis of the potential biological activity of the novel chemical entity, 1-(oxolan-3-yl)propane-1-sulfonyl chloride. As no direct literature exists for this specific compound[1], this document synthesizes information from analogous structures to build a robust hypothesis for its mechanism of action and to propose a detailed experimental framework for its validation. By deconstructing the molecule into its core components—the sulfonyl chloride "warhead" and the oxolane (tetrahydrofuran) "scaffold"—we postulate that this compound is a prime candidate for development as a targeted covalent inhibitor. This guide outlines the scientific rationale, key experimental protocols, and data interpretation strategies for researchers, scientists, and drug development professionals seeking to explore its therapeutic potential.

Introduction: Deconstructing a Novel Molecular Architecture

The compound 1-(oxolan-3-yl)propane-1-sulfonyl chloride represents an intriguing, albeit uncharacterized, molecule at the intersection of covalent drug design and scaffold-based medicinal chemistry. Its structure combines two key features of significant pharmacological relevance:

• The Sulfonyl Chloride Moiety: This functional group is a potent electrophile, highly reactive towards nucleophilic amino acid residues within proteins.[2][3] This reactivity is the basis for its potential role as a "warhead" in a targeted covalent inhibitor (TCI), capable of forming a stable, irreversible bond with its biological target.[4][5]

• The Oxolane (Tetrahydrofuran) Ring: The tetrahydrofuran (THF) motif is a privileged scaffold found in numerous FDA-approved drugs, including Darunavir and Terazosin.[6][7][8] It can significantly influence a molecule's physicochemical properties, such as solubility, metabolic stability, and three-dimensionality, which are critical for favorable pharmacokinetics and target engagement.[9][10][11]

The combination of a reactive warhead with a proven medicinal chemistry scaffold suggests that 1-(oxolan-3-yl)propane-1-sulfonyl chloride warrants a systematic investigation as a potential therapeutic agent. This guide will lay out the foundational logic and experimental pathways for such an investigation.

Physicochemical and Reactivity Profile

A foundational understanding of the compound's properties is essential before embarking on biological screening. While experimental data for the specific title compound is unavailable, we can infer its likely characteristics.

Property	Predicted Value / Characteristic	Rationale & Significance
Molecular Formula	C₇H₁₃ClO₃S	Derived from structural analysis.[1]
Molecular Weight	212.7 g/mol	A low molecular weight is favorable for "rule of five" compliance.
Reactivity	High	The sulfonyl chloride group is a strong electrophile.[3] It readily reacts with primary amines (e.g., Lysine) to form stable sulfonamides and can also react with other nucleophiles like thiols (Cysteine), imidazoles (Histidine), and hydroxyls (Serine, Threonine, Tyrosine) under specific conditions.[2][12]
Solubility	Moderate	The oxolane ring is a polar motif expected to enhance aqueous solubility compared to a purely aliphatic equivalent.[10][11] This is beneficial for biological assays and formulation.
Stability	Limited in Aqueous Media	The sulfonyl chloride will hydrolyze in water. This necessitates careful handling, storage in anhydrous conditions, and use of appropriate buffers (e.g., phosphate, borate at pH 9-10 for amine reactivity) for biological assays.[2]

Hypothesis: A Targeted Covalent Inhibitor Profile

We hypothesize that 1-(oxolan-3-yl)propane-1-sulfonyl chloride acts as a targeted covalent inhibitor (TCI) . The mechanism involves a two-step process, a hallmark of modern covalent drug design that enhances selectivity and reduces off-target toxicity.[13]

• Initial Non-covalent Binding (Kᵢ): The oxolane ring and propane linker will first guide the molecule to a specific protein binding pocket through reversible interactions (e.g., hydrogen bonds, hydrophobic interactions). The oxolane's oxygen atom can act as a hydrogen bond acceptor, a key interaction for many THF-containing drugs.[6][7][8]

• Irreversible Covalent Bonding (kᵢₙₐ꜀ₜ): Once optimally positioned, the highly reactive sulfonyl chloride warhead forms a permanent covalent bond with a nearby nucleophilic amino acid residue (e.g., Lys, Cys, Ser), leading to irreversible inhibition of the protein's function.[13]

This proposed mechanism is visualized in the workflow below.

Caption: Phased experimental workflow for inhibitor characterization.

Phase 1: High-Throughput Covalent Inhibitor Screening

The initial step involves screening the compound against a diverse panel of proteins, particularly those known to be susceptible to covalent modification (e.g., kinases, proteases).

Protocol: Biochemical High-Throughput Screen (HTS)

• Objective: To identify potential protein targets from a large library.

• Assay Plate Preparation: Dispense a library of purified enzymes (e.g., kinases, proteases with known nucleophilic residues) into 384-well plates.

• Compound Addition: Add 1-(oxolan-3-yl)propane-1-sulfonyl chloride at a fixed concentration (e.g., 10 µM) to the assay plates. Include a DMSO vehicle control and a known covalent inhibitor as a positive control.

• Incubation: Incubate the plates for a set time (e.g., 60 minutes) to allow for covalent bond formation.

• Substrate Addition: Add the specific substrate for each enzyme to initiate the enzymatic reaction.

• Detection: Measure the reaction progress using an appropriate detection method (e.g., fluorescence, luminescence).

• Data Analysis: Calculate the percent inhibition relative to the DMSO control. Hits are identified as compounds causing significant (e.g., >50%) inhibition. This approach is effective for identifying initial hits while being mindful of potential false positives that require re-screening. [14]

Phase 2: Hit Validation and Confirmation of Covalency

Hits from the primary screen must be validated to confirm true activity and time-dependent inhibition, a key characteristic of covalent inhibitors.

Protocol: Time-Dependent IC₅₀ Shift Assay

• Objective: To demonstrate that the inhibitor's potency increases with incubation time.

• Setup: Prepare multiple sets of assay plates. In each set, pre-incubate the target enzyme with a range of inhibitor concentrations for different durations (e.g., 5, 15, 30, 60 minutes).

• Reaction Initiation: After the designated pre-incubation time, add the substrate to start the reaction.

• Measurement: Measure enzyme activity at a fixed time point after substrate addition.

• Analysis: Plot percent inhibition versus inhibitor concentration for each pre-incubation time and calculate the IC₅₀ value.

• Interpretation: A leftward shift in the IC₅₀ curve (i.e., a decrease in the IC₅₀ value) with increasing pre-incubation time is strong evidence of time-dependent, covalent inhibition. [14][15]

Phase 3: Definitive Mechanism of Action (MoA) Studies

Directly observing the covalent adduct provides unequivocal proof of the binding mechanism.

Protocol: Intact Protein Mass Spectrometry (MS)

• Objective: To directly detect the formation of the covalent enzyme-inhibitor adduct. [13]2. Sample Preparation: Incubate the purified target enzyme (at ~1-5 µM) with a molar excess (e.g., 10-fold) of 1-(oxolan-3-yl)propane-1-sulfonyl chloride for a set time (e.g., 1-2 hours). Prepare a control sample with the enzyme and DMSO.

• LC-MS Analysis: Desalt the samples and analyze them using liquid chromatography-high resolution mass spectrometry (LC-HRAMS). [16]4. Data Analysis: Deconvolute the mass spectra to determine the precise mass of the protein.

• Interpretation: An increase in the protein's mass corresponding to the molecular weight of the inhibitor fragment (M - 36.46, after loss of HCl) confirms the formation of a 1:1 covalent adduct. This method provides direct physical evidence of the proposed binding mechanism. [13][17]

Conclusion and Future Directions

The molecular architecture of 1-(oxolan-3-yl)propane-1-sulfonyl chloride provides a strong theoretical foundation for its potential as a targeted covalent inhibitor. The combination of a reactive sulfonyl chloride warhead with a pharmacologically validated oxolane scaffold presents a compelling case for its investigation. The structured experimental workflow detailed in this guide—progressing from broad screening to definitive mass spectrometry—offers a robust and logical pathway to elucidate its biological activity, identify its specific protein targets, and validate its mechanism of action. Successful execution of these studies could uncover a novel lead compound for therapeutic development, adding to the growing arsenal of targeted covalent drugs that offer enhanced potency and prolonged pharmacodynamic effects. [4][18]

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Section 1: The Sulfonyl Chloride Moiety: A Cornerstone in Medicinal Chemistry

An In-depth Technical Guide to the Synthesis, Properties, and Applications of Novel Sulfonyl Chlorides for Drug Discovery: A Case Study Approach

A Note on the Subject Compound: 1-(oxolan-3-yl)propane-1-sulfonyl chloride

A comprehensive review of the scientific literature and chemical databases reveals a notable absence of specific information regarding the synthesis, properties, or applications of 1-(oxolan-3-yl)propane-1-sulfonyl chloride. However, the closely related isomer, 3-(oxolan-3-yl)propane-1-sulfonyl chloride, has been cataloged, providing a tangible, albeit limited, point of reference[1]. This guide, therefore, will take a broader, more instructive approach. It will provide a robust framework for understanding the chemistry of novel aliphatic sulfonyl chlorides by leveraging established principles and data from analogous, well-documented compounds such as 1-propanesulfonyl chloride. This methodology will equip researchers, scientists, and drug development professionals with the foundational knowledge to approach the synthesis and application of novel sulfonyl chlorides, including the theoretical construct of 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

The sulfonyl chloride functional group (R-SO₂Cl) is a highly versatile and reactive electrophilic building block that is of paramount importance in the field of drug development[2][3]. Its primary utility is in the facile reaction with primary and secondary amines to form the exceptionally stable sulfonamide linkage (-SO₂NR₂)[2]. The sulfonamide group is considered a privileged scaffold in medicinal chemistry due to its unique physicochemical properties:

• Hydrolytic Stability: Ensures the longevity of the drug molecule in biological systems.

• Hydrogen Bonding Capability: The ability to act as both a hydrogen bond donor and acceptor allows for strong and specific interactions with biological targets[2].

• Tetrahedral Geometry: This geometry can mimic tetrahedral intermediates in enzymatic reactions, making sulfonamides effective enzyme inhibitors[2].

These characteristics have led to the incorporation of the sulfonamide moiety in a vast array of FDA-approved drugs, including antibacterial agents, diuretics, anti-inflammatory drugs, and antiviral agents[2][4]. The oxolane (tetrahydrofuran) ring, present in the target molecule, is also a common feature in pharmaceuticals, often used to improve solubility and metabolic stability. The combination of these two pharmacophores in a single molecule underscores the potential utility of compounds like 1-(oxolan-3-yl)propane-1-sulfonyl chloride in drug discovery programs.

Section 2: Synthesis of Aliphatic Sulfonyl Chlorides: Established Methodologies

While a specific protocol for 1-(oxolan-3-yl)propane-1-sulfonyl chloride is not available, several general methods for the synthesis of aliphatic sulfonyl chlorides can be adapted. A common and effective strategy involves the oxidative chlorosulfonation of appropriate sulfur-containing starting materials[5].

Illustrative Synthetic Workflow

The following diagram outlines a plausible synthetic route to a generic aliphatic sulfonyl chloride, which could be adapted for the target molecule.

Caption: General reaction scheme for sulfonamide synthesis.

Experimental Protocol: General Sulfonamide Synthesis

• Dissolution: Dissolve the primary or secondary amine (1.0 equivalent) in an appropriate anhydrous solvent (e.g., pyridine, dichloromethane, or chloroform) under an inert atmosphere (e.g., nitrogen or argon).[2][6]

• Base Addition: Add a tertiary amine base such as triethylamine or pyridine (2.0 equivalents) to the solution.[2]

• Cooling: Cool the reaction flask to 0 °C using an ice bath.[2][6]

• Sulfonyl Chloride Addition: Dissolve the sulfonyl chloride (1.0 equivalent) in a minimal amount of the anhydrous solvent and add it dropwise to the stirred amine solution over 10-15 minutes.[2]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

• Workup: Upon completion, the reaction is typically quenched with water, and the product is extracted with an organic solvent. The organic layer is then washed, dried, and concentrated to yield the crude sulfonamide, which can be purified by recrystallization or column chromatography.

Section 5: Safety and Handling of Sulfonyl Chlorides

Sulfonyl chlorides are hazardous reagents that require careful handling in a controlled laboratory environment.

Primary Hazards:

• Corrosivity: They are corrosive and can cause severe burns to the skin, eyes, and respiratory tract.[7][8]

• Reactivity with Water: Sulfonyl chlorides react exothermically, and sometimes violently, with water and moisture to produce corrosive hydrochloric acid and the corresponding sulfonic acid.[7][8]

• Toxicity: Inhalation of vapors can be toxic and cause respiratory irritation.[9] Decomposition can produce toxic gases such as hydrogen chloride and sulfur oxides.[7][9]

Safe Handling Workflow

Caption: Essential safety workflow for handling sulfonyl chlorides.

Emergency Procedures

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[8] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, occasionally lifting the upper and lower eyelids.[8] Seek immediate medical attention.

• Inhalation: Remove the victim to fresh air immediately. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration.[8] Seek immediate medical attention.

• Spills: For small spills, cover with a dry, inert absorbent material such as sand or soda ash.[7] Do not use water. Evacuate non-essential personnel and ensure adequate ventilation.

Conclusion

While 1-(oxolan-3-yl)propane-1-sulfonyl chloride remains a theoretical construct at present, the principles governing its synthesis, reactivity, and handling are well-established within the broader class of aliphatic sulfonyl chlorides. By understanding the chemistry of analogous compounds, researchers can confidently approach the synthesis of this and other novel sulfonyl chlorides. The inherent reactivity of the sulfonyl chloride group, combined with the favorable pharmacokinetic properties often associated with the oxolane scaffold, makes such molecules attractive targets for future drug discovery and development programs.

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• sulphuryl chloride - Sdfine.
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• Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymeriz

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A Technical Guide to the Prospective Synthesis and Utility of 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride: A Novel Building Block for Drug Discovery

Abstract

This technical guide addresses the synthesis and potential applications of 1-(oxolan-3-yl)propane-1-sulfonyl chloride, a compound for which a detailed historical record of discovery and synthesis is not prominent in the public domain. Recognizing its potential as a novel building block in medicinal chemistry, this document provides a prospective analysis for researchers, scientists, and drug development professionals. We will explore plausible synthetic routes grounded in established chemical principles, discuss the strategic incorporation of the oxolane (tetrahydrofuran) moiety, and delineate its potential impact on the physicochemical properties of derivative compounds. This guide aims to serve as a foundational resource for the synthesis and utilization of this and similar substituted aliphatic sulfonyl chlorides in the pursuit of new therapeutic agents.

Introduction: The Role of Sulfonyl Chlorides and the Promise of Novel Scaffolds

Sulfonyl chlorides are a cornerstone in medicinal chemistry, primarily serving as versatile electrophilic precursors for the synthesis of sulfonamides. The sulfonamide functional group is a privileged scaffold found in a wide array of FDA-approved drugs, including antibacterial agents, diuretics, anti-inflammatory drugs, and antiviral therapies.[1][2] Their prevalence stems from their unique physicochemical properties: they are hydrolytically stable, act as effective hydrogen bond donors and acceptors, and possess a tetrahedral geometry that can mimic transition states in enzymatic reactions.[1]

The relentless pursuit of novel chemical matter in drug discovery necessitates the development of new building blocks that can confer advantageous properties such as improved solubility, metabolic stability, or target engagement. The introduction of a cyclic ether, such as the oxolane (tetrahydrofuran) ring in the proposed 1-(oxolan-3-yl)propane-1-sulfonyl chloride, represents a strategic modification to the traditional aliphatic sulfonyl chloride scaffold. The oxolane moiety can enhance aqueous solubility, introduce a polar vector, and provide a rigidifying element, all of which are desirable attributes in modern drug design.

Given the apparent novelty of 1-(oxolan-3-yl)propane-1-sulfonyl chloride, as evidenced by a lack of specific literature[3], this guide will provide a forward-looking, in-depth technical overview of its potential synthesis and application.

Proposed Synthetic Pathways to 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

Retrosynthetic Analysis

A retrosynthetic analysis of the target molecule suggests two main approaches, diverging from a common intermediate, 3-(oxolan-3-yl)propane-1-thiol.

Caption: Retrosynthetic analysis of 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

Pathway A: Oxidative Chlorination of a Thiol Precursor

This approach involves the synthesis of 3-(oxolan-3-yl)propane-1-thiol, followed by oxidative chlorination.

2.2.1. Synthesis of 3-(Oxolan-3-yl)propane-1-thiol

The thiol precursor can be prepared from commercially available 3-bromotetrahydrofuran via a two-step sequence:

• Grignard Reaction: Formation of a Grignard reagent from 3-bromotetrahydrofuran, followed by reaction with a suitable three-carbon electrophile, such as allyl bromide.

• Thiol-Ene Reaction: Radical-initiated addition of thioacetic acid across the terminal alkene, followed by hydrolysis of the resulting thioacetate to yield the desired thiol.

2.2.2. Oxidative Chlorination

The conversion of the thiol to the sulfonyl chloride can be achieved using various established methods, such as treatment with chlorine in the presence of an aqueous acid.[6]

Caption: Proposed synthetic workflow via a thiol precursor.

Pathway B: Chlorination of a Sulfonic Acid Salt

An alternative route involves the preparation of the corresponding sulfonic acid or its salt, which is then converted to the sulfonyl chloride.

2.3.1. Synthesis of Sodium 3-(oxolan-3-yl)propane-1-sulfonate

This can be accomplished by the reaction of 3-(3-bromopropyl)oxolane with sodium sulfite.

2.3.2. Chlorination of the Sulfonate Salt

The resulting sulfonate salt can be converted to the sulfonyl chloride using a variety of chlorinating agents, such as thionyl chloride or oxalyl chloride, often with a catalytic amount of N,N-dimethylformamide (DMF).[7]

Caption: Proposed synthetic workflow via a sulfonate salt precursor.

Experimental Protocols

The following are detailed, prospective experimental protocols for the synthesis of 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

Protocol for Pathway A: Oxidative Chlorination of 3-(Oxolan-3-yl)propane-1-thiol

Step 1: Synthesis of 3-Allyloxolane

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add magnesium turnings (1.2 eq).

• Add a small crystal of iodine to initiate the reaction.

• Slowly add a solution of 3-bromotetrahydrofuran (1.0 eq) in anhydrous diethyl ether to maintain a gentle reflux.

• After the magnesium has been consumed, cool the reaction mixture to 0 °C.

• Add a solution of allyl bromide (1.1 eq) in anhydrous diethyl ether dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation to yield 3-allyloxolane.

Step 2: Synthesis of 3-(Oxolan-3-yl)propane-1-thiol

• In a quartz reaction vessel, dissolve 3-allyloxolane (1.0 eq) and thioacetic acid (1.5 eq) in a suitable solvent such as toluene.

• Add a radical initiator, for example, azobisisobutyronitrile (AIBN) (0.05 eq).

• Irradiate the mixture with a UV lamp (e.g., 254 nm) at room temperature for 6 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• To the crude thioacetate, add a solution of sodium hydroxide (2.0 eq) in methanol.

• Stir the mixture at room temperature for 4 hours.

• Neutralize the reaction with 1 M hydrochloric acid.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify by column chromatography on silica gel to afford 3-(oxolan-3-yl)propane-1-thiol.

Step 3: Synthesis of 1-(Oxolan-3-yl)propane-1-sulfonyl chloride

• To a stirred solution of 3-(oxolan-3-yl)propane-1-thiol (1.0 eq) in a mixture of acetic acid and water, cool to 0 °C.

• Bubble chlorine gas through the solution at a steady rate, maintaining the temperature below 10 °C.

• Monitor the reaction by TLC until the starting material is consumed.

• Pour the reaction mixture into ice water.

• Extract the product with dichloromethane (3x).

• Combine the organic layers, wash with cold saturated sodium bicarbonate solution, then with brine.

• Dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-(oxolan-3-yl)propane-1-sulfonyl chloride. Further purification may be achieved by vacuum distillation.

Protocol for Pathway B: Chlorination of Sodium 3-(Oxolan-3-yl)propane-1-sulfonate

Step 1: Synthesis of 3-(3-Bromopropyl)oxolane

This intermediate can be prepared from 3-oxolanol through a two-step process involving tosylation followed by displacement with a propyl Grignard reagent in the presence of a suitable copper catalyst.

Step 2: Synthesis of Sodium 3-(Oxolan-3-yl)propane-1-sulfonate

• In a round-bottom flask, dissolve 3-(3-bromopropyl)oxolane (1.0 eq) in a mixture of ethanol and water.

• Add sodium sulfite (1.2 eq) and a catalytic amount of a phase-transfer catalyst such as tetrabutylammonium iodide.

• Heat the mixture to reflux and stir for 24 hours.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• The resulting solid can be triturated with acetone and filtered to yield the desired sulfonate salt.

Step 3: Synthesis of 1-(Oxolan-3-yl)propane-1-sulfonyl chloride

• To a flame-dried flask, add sodium 3-(oxolan-3-yl)propane-1-sulfonate (1.0 eq) and suspend it in anhydrous dichloromethane.

• Add a catalytic amount of N,N-dimethylformamide (DMF) (0.1 eq).

• Cool the suspension to 0 °C and add oxalyl chloride (2.0 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Filter the reaction mixture to remove any inorganic salts.

• Concentrate the filtrate under reduced pressure to afford the crude sulfonyl chloride.

Data Summary: Reagents and Conditions

Pathway	Step	Key Reagents	Typical Solvents	Temperature
A	1	3-Bromotetrahydrofuran, Mg, Allyl bromide	Diethyl ether	0 °C to RT
2	3-Allyloxolane, Thioacetic acid, AIBN	Toluene	RT
3	3-(Oxolan-3-yl)propane-1-thiol, Cl₂	Acetic acid/Water	0-10 °C
B	1	3-(3-Bromopropyl)oxolane, Na₂SO₃	Ethanol/Water	Reflux
2	Sodium 3-(oxolan-3-yl)propane-1-sulfonate, Oxalyl chloride, DMF	Dichloromethane	0 °C to RT

Potential Applications in Drug Discovery

The title compound, once synthesized, would be a valuable building block for creating libraries of novel sulfonamides. The presence of the oxolane ring is anticipated to confer several beneficial properties:

• Improved Aqueous Solubility: The polar ether functionality can enhance the solubility of the final compounds, a critical parameter for oral bioavailability.

• Metabolic Stability: The cyclic ether is generally more resistant to metabolic degradation compared to linear alkyl ethers.

• Vectorial Polarity: The oxolane ring introduces a dipole moment that can be exploited for specific interactions with biological targets.

• Conformational Rigidity: The five-membered ring structure reduces the conformational flexibility of the propyl chain, which can be advantageous for optimizing binding to a target protein.

These sulfonamide derivatives could be screened against a wide range of biological targets, including kinases, proteases, and G-protein coupled receptors, where the sulfonamide moiety is known to be an effective pharmacophore.

Conclusion

While the discovery and history of 1-(oxolan-3-yl)propane-1-sulfonyl chloride are not documented in the current scientific literature, its potential as a novel and valuable building block in medicinal chemistry is significant. This guide has provided a comprehensive, prospective overview of plausible synthetic routes, grounded in established chemical principles. The detailed experimental protocols and discussion of potential applications are intended to empower researchers and drug development professionals to explore the synthesis and utility of this and related compounds. The strategic incorporation of the oxolane moiety offers a promising avenue for the development of new sulfonamide-based therapeutics with enhanced physicochemical and pharmacological properties.

References

• Vertex Pharmaceuticals Incorporated. (n.d.). Synthesis of sulfonyl chloride substrate precursors.
• Danheiser, R. L., Tsai, Y.-M., & Fink, D. M. (1988). A GENERAL METHOD FOR THE SYNTHESIS OF ALLENYLSILANES: 1-METHYL-1-(TRIMETHYLSILYL)ALLENE. Organic Syntheses, 66, 1. doi:10.15227/orgsyn.066.0001
• ChemicalBook. (n.d.). 1-Propanesulfonyl chloride synthesis.
• Mateo, J., et al. (2020). Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4.
• BenchChem. (n.d.). The Use of Sulfonyl Chlorides as Building Blocks in Medicinal Chemistry.
• Stratton, G. B. (1966). U.S. Patent No. 3,248,423. Washington, DC: U.S.

• ResearchGate. (n.d.). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved March 7, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved March 7, 2026, from [Link]

• Rettew, J. A., et al. (2021). Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors. ACS Omega, 6(10), 6886-6896.

• MDPI. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. Retrieved March 7, 2026, from [Link]

• PubChemLite. (n.d.). 3-(oxolan-3-yl)propane-1-sulfonyl chloride. Retrieved March 7, 2026, from [Link]

• Google Patents. (n.d.). WO2001014327A1 - 3-oxopropane-1-sulphonic acids and sulphonates.
• Google Patents. (n.d.). A kind of preparation method of sulfonyl chloride aromatic hydrocarbon.

• PubChem. (n.d.). 1-Propanesulfonyl chloride. Retrieved March 7, 2026, from [Link]

• Google Patents. (n.d.). US7842834B2 - Process for the synthesis of sulfonyl halides and sulfonamides from sulfonic acid salts.

• ResearchGate. (n.d.). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Retrieved March 7, 2026, from [Link]

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• 4. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]
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1-(oxolan-3-yl)propane-1-sulfonyl chloride CAS number and identifiers

The following technical monograph provides an in-depth analysis of 3-(oxolan-3-yl)propane-1-sulfonyl chloride (CAS 1909309-63-2).[1]

Note on Nomenclature: The user query specified "1-(oxolan-3-yl)propane-1-sulfonyl chloride." However, standard IUPAC nomenclature and commercial catalogs identify the primary linear isomer as 3-(oxolan-3-yl)propane-1-sulfonyl chloride . The "1-" prefix would imply a secondary sulfonyl chloride (alpha-substituted), which is chemically unstable and rare. This guide focuses on the commercially available and chemically stable "3-" isomer (CAS 1909309-63-2) as the intended target for drug development applications.

[1][2][3]

Executive Summary

3-(Oxolan-3-yl)propane-1-sulfonyl chloride (also known as 3-(tetrahydrofuran-3-yl)propane-1-sulfonyl chloride) is a specialized aliphatic sulfonyl chloride building block used primarily in medicinal chemistry. It serves as a "warhead" or linker for introducing the 3-propyl-tetrahydrofuran motif into small molecule inhibitors. The tetrahydrofuran (oxolane) ring acts as a polar, non-aromatic scaffold that can improve the water solubility and metabolic stability (Fsp³ character) of drug candidates compared to traditional aromatic linkers.

Chemical Identity & Properties

Identifiers

Property	Value
CAS Number	1909309-63-2
IUPAC Name	3-(Oxolan-3-yl)propane-1-sulfonyl chloride
Synonyms	3-(Tetrahydrofuran-3-yl)propanesulfonyl chloride; 3-(3-Tetrahydrofuranyl)propylsulfonyl chloride
Molecular Formula	C₇H₁₃ClO₃S
Molecular Weight	212.69 g/mol
SMILES	C1COCC1CCCS(=O)(=O)Cl
InChI Key	DXMARWMNQCLLNK-UHFFFAOYSA-N
MDL Number	MFCD29906979

Predicted Physicochemical Properties

Property	Value
Boiling Point	~315°C (Predicted at 760 mmHg)
Density	~1.3 g/cm³
Flash Point	>110°C
Solubility	Soluble in DCM, THF, Ethyl Acetate; Reacts with Water/Alcohols
Appearance	Colorless to pale yellow liquid

Synthesis & Manufacturing Logic

The synthesis of 3-(oxolan-3-yl)propane-1-sulfonyl chloride typically follows an oxidative chlorination pathway. The choice of this route over direct chlorosulfonation is driven by the sensitivity of the ether linkage in the oxolane ring to strong Lewis acids and the need to avoid ring-opening side reactions.

Synthetic Pathway Analysis

The most robust industrial route involves the conversion of the corresponding alkyl bromide to a thioacetate or thiol, followed by oxidative chlorination.

• Precursor Formation: 3-(3-Bromopropyl)tetrahydrofuran is generated from the corresponding alcohol.

• Thiolation: Nucleophilic substitution with potassium thioacetate (KSAc) or thiourea yields the masked thiol.

• Oxidative Chlorination: The sulfur intermediate is oxidized to the sulfonyl chloride using Chlorine gas (

  ) in water/DCM or N-Chlorosuccinimide (NCS) with HCl.

Visualization: Synthetic Workflow

The following diagram outlines the critical steps and reagents for synthesizing the target compound from stable precursors.

Caption: Figure 1. Divergent synthetic routes from alkyl bromide via Thioacetate or Isothiouronium intermediates.

Reactivity & Applications

Sulfonamide Formation

The primary application of this building block is the formation of sulfonamides (

). The sulfonyl chloride acts as a hard electrophile, reacting with primary and secondary amines.

Key Mechanistic Insight: The reaction proceeds via an

-like mechanism at the sulfur atom. The presence of a base (TEA, DIPEA, or Pyridine) is critical to scavenge the HCl byproduct and prevent protonation of the nucleophilic amine.

Handling Instability

• Hydrolysis: Like all aliphatic sulfonyl chlorides, this compound is moisture-sensitive. It hydrolyzes to the corresponding sulfonic acid (

  ) upon exposure to atmospheric moisture.

• Thermal Instability: Aliphatic sulfonyl chlorides can undergo desulfonylation (

  extrusion) at elevated temperatures (>100°C), although the propyl linker provides moderate thermal stability compared to benzylic analogs.

Visualization: Sulfonamide Coupling Logic

Caption: Figure 2. Convergent synthesis of sulfonamide libraries using the target sulfonyl chloride.

Experimental Protocols

Standard Protocol: Sulfonamide Synthesis

This protocol describes the coupling of 3-(oxolan-3-yl)propane-1-sulfonyl chloride with a secondary amine.

Reagents:

• Amine substrate (1.0 equiv)[2]

• 3-(Oxolan-3-yl)propane-1-sulfonyl chloride (1.2 equiv)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 equiv)

• Dichloromethane (DCM) (Anhydrous)

Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the Amine substrate (1.0 mmol) in anhydrous DCM (5 mL) under an inert atmosphere (

  or Ar).

• Base Addition: Add DIPEA (3.0 mmol) via syringe. Cool the mixture to 0°C using an ice bath.

• Electrophile Addition: Add 3-(oxolan-3-yl)propane-1-sulfonyl chloride (1.2 mmol) dropwise (either neat or as a solution in 1 mL DCM) to the stirring reaction mixture.

  • Critical Control Point: Maintain temperature <5°C during addition to minimize exothermic side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor reaction progress via TLC or LC-MS (Target mass = Amine MW + 212.7 - 36.5).

• Workup:

  • Quench with saturated aqueous

    (10 mL).

  • Extract with DCM (3 x 10 mL).

  • Wash combined organics with Brine, dry over

    , filter, and concentrate in vacuo.

• Purification: Purify the residue via silica gel flash chromatography (Gradient: 0-50% EtOAc in Hexanes).

Storage & Stability

• Storage: Store at +2°C to +8°C under Argon. Keep container tightly sealed.

• Desiccant: Store in a desiccator or with activated molecular sieves to prevent hydrolysis.

• Shelf Life: Approximately 12 months if stored correctly. Degradation is indicated by a sharp, acrid odor (HCl) and formation of solids (sulfonic acid).

References

• BLD Pharm. (2025).[1][3][4] Product Analysis: 3-(Oxolan-3-yl)propane-1-sulfonyl chloride (CAS 1909309-63-2).[1][3][4][5] Retrieved from

• PubChem. (2025).[6] Compound Summary: 3-(Oxolan-3-yl)propane-1-sulfonyl chloride.[1][3][4][5] National Library of Medicine. Retrieved from

• American Elements. (2025). 3-(Oxolan-3-yl)propane-1-sulfonyl chloride Data Sheet. Retrieved from

• Yang, Z., et al. (2014).[7] A Clean and Economic Synthesis of Alkanesulfonyl Chlorides via Bleach-Mediated Oxidative Chlorosulfonation. Synthesis, 46, 225-229.[7] (Contextual citation for synthesis method).

• Aaron Chemicals. (2025). Catalog Entry: AR01C5GM.[5] Retrieved from

Sources

• 1. 1496679-33-4|3-(3,3-Dimethylbutoxy)propane-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 2. d-nb.info [d-nb.info]
• 3. 1480044-59-4|2-((Isopentyloxy)methyl)butane-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 4. 1343880-92-1|4-(Cyclohexyloxy)butane-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 5. aaronchem.com [aaronchem.com]
• 6. PubChemLite - 3-(oxolan-3-yl)propane-1-sulfonyl chloride (C7H13ClO3S) [pubchemlite.lcsb.uni.lu]
• 7. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]

Protocols & Analytical Methods

Application Notes and Protocols for 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride in Organic Synthesis

These application notes provide a comprehensive technical guide for researchers, medicinal chemists, and professionals in drug development on the potential uses of 1-(oxolan-3-yl)propane-1-sulfonyl chloride. Given the novelty of this specific reagent, this document establishes a framework for its application based on well-established principles of sulfonyl chloride chemistry and the significance of the oxolane (tetrahydrofuran) moiety in contemporary organic synthesis.

Introduction: The Strategic Value of the Oxolane Moiety

The tetrahydrofuran (THF), or oxolane, ring is a privileged scaffold found in a vast number of natural products and biologically active molecules.[1][2] Its presence can significantly influence a molecule's physicochemical properties, such as solubility, metabolic stability, and receptor binding affinity. The incorporation of a sulfonyl chloride functional group appended to an oxolane-containing fragment, such as in 1-(oxolan-3-yl)propane-1-sulfonyl chloride, presents a valuable tool for introducing this desirable heterocyclic motif into a diverse range of molecular architectures.

Sulfonamides, the primary derivatives of sulfonyl chlorides, are a cornerstone of medicinal chemistry, appearing in numerous approved drugs.[3] The ability to synthesize novel sulfonamides bearing the oxolane moiety offers a promising avenue for the development of new therapeutic agents with potentially improved pharmacological profiles.

Proposed Synthesis of 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

DOT Diagram: Proposed Synthetic Pathway

Caption: Proposed synthesis of the target sulfonyl chloride.

Protocol 1: Synthesis via Oxidative Chlorination of 3-(Oxolan-3-yl)propane-1-thiol

This protocol is adapted from established methods for the in situ preparation of sulfonyl chlorides from thiols.[4]

Materials:

• 3-(oxolan-3-yl)propane-1-thiol

• N-Chlorosuccinimide (NCS)

• Tetrabutylammonium chloride

• Dichloromethane (DCM)

• Water

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a stirred solution of 3-(oxolan-3-yl)propane-1-thiol (1.0 eq) in a mixture of DCM and water (10:1 v/v) at 0 °C, add N-chlorosuccinimide (3.0 eq) in portions.

• Add tetrabutylammonium chloride (0.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC for the consumption of the starting thiol.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

Note: The crude sulfonyl chloride is often used immediately in subsequent reactions due to potential instability.

Applications in Organic Synthesis: Formation of Sulfonamides

The primary application of sulfonyl chlorides is in the synthesis of sulfonamides through reaction with primary or secondary amines.[3] This reaction is typically carried out in the presence of a base to neutralize the HCl byproduct.

DOT Diagram: Sulfonamide Synthesis Workflow

Caption: General workflow for sulfonamide synthesis.

Protocol 2: General Procedure for the Synthesis of N-Substituted-(1-(oxolan-3-yl)propane-1-sulfonamides)

Materials:

• 1-(oxolan-3-yl)propane-1-sulfonyl chloride

• Primary or secondary amine (1.0-1.2 eq)

• Pyridine or triethylamine (1.5-2.0 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

• 1 M HCl solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the amine (1.0 eq) in the chosen solvent and cool the solution to 0 °C.

• Add the base (e.g., pyridine) to the solution.

• Slowly add a solution of 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.1 eq) in the same solvent to the cooled amine solution.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction progress by TLC.

• Upon completion, dilute the mixture with the solvent and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired sulfonamide.

Table 1: Representative Substrate Scope and Expected Reactivity

Amine Type	Substrate Example	Expected Reactivity	Notes
Primary Aliphatic	Benzylamine	High	Generally clean and high-yielding reactions.[3]
Secondary Aliphatic	Piperidine	High	Similar reactivity to primary aliphatic amines.
Primary Aromatic	Aniline	Moderate to High	Reactivity can be influenced by electronic effects on the aromatic ring. Electron-donating groups enhance reactivity.
Secondary Aromatic	N-Methylaniline	Moderate	Steric hindrance may slightly reduce the reaction rate.
Hindered Amines	tert-Butylamine	Low	Significant steric hindrance may necessitate harsher reaction conditions or alternative catalytic methods.

Applications in Organic Synthesis: Formation of Sulfonate Esters

1-(oxolan-3-yl)propane-1-sulfonyl chloride can also react with alcohols to form sulfonate esters. These esters are excellent leaving groups in nucleophilic substitution and elimination reactions, serving as valuable intermediates in multi-step syntheses.[5]

Protocol 3: Synthesis of Alkyl 1-(Oxolan-3-yl)propane-1-sulfonates

Materials:

• 1-(oxolan-3-yl)propane-1-sulfonyl chloride

• Alcohol (1.0 eq)

• Pyridine (1.5 eq)

• Dichloromethane (DCM)

• 1 M HCl solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the alcohol (1.0 eq) and pyridine (1.5 eq) in DCM and cool to 0 °C.

• Add a solution of 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.2 eq) in DCM dropwise.

• Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature.

• Monitor the reaction by TLC. Upon completion, dilute with DCM and wash with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the crude sulfonate ester, which can be purified by chromatography if necessary.

Safety and Handling

Sulfonyl chlorides are reactive compounds that are sensitive to moisture. They should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses) should be worn. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the sulfonyl chloride.

Conclusion

1-(oxolan-3-yl)propane-1-sulfonyl chloride is a promising building block for the synthesis of novel sulfonamides and sulfonate esters. The incorporation of the oxolane moiety offers a strategic advantage in the design of new molecules with potential applications in medicinal chemistry and materials science. The protocols outlined in this guide provide a solid foundation for the exploration of this reagent's synthetic utility.

References

• Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 193-214.

• Veisi, H., Ghorbani-Vaghei, R., Hemmati, S., & Mahmoodi, J. (2011). In situ preparation of sulfonyl chlorides from thiols by oxidation with N-chlorosuccinimide (NCS), tetrabutylammonium chloride, and water followed by reaction with amine or sodium azide in the same reaction vessel enables a convenient synthesis of sulfonamides and sulfonyl azides. Synlett, 2011(16), 2315-2320. [Link]

• Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. National Institutes of Health. [Link]

• Show how 1-propanol can be converted into the following compounds by means of a sulfonate ester. Pearson. [Link]

Sources

• 1. Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Applications of THF_Chemicalbook [chemicalbook.com]
• 3. cbijournal.com [cbijournal.com]
• 4. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 5. Show how 1-propanol can be converted into the following compounds... | Study Prep in Pearson+ [pearson.com]

Application Note: Derivatization Protocols for 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride in Drug Discovery

Introduction & Structural Rationale

The sulfonamide functional group is a premier bioisostere for the amide bond, offering improved metabolic stability, an additional hydrogen bond acceptor, and an increased polar surface area (PSA)[1]. In modern drug discovery, accessing novel chemical space requires the use of specialized building blocks. 1-(oxolan-3-yl)propane-1-sulfonyl chloride is a highly functionalized aliphatic sulfonyl chloride. The incorporation of the oxolane (tetrahydrofuran) ring introduces a hydrophilic ether oxygen into the lipophilic aliphatic chain. This structural feature is strategically utilized by medicinal chemists to favorably modulate the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of lead compounds, balancing lipophilicity with aqueous solubility.

Mechanistic Causality: The Aliphatic Challenge

Synthesizing sulfonamides from aromatic precursors (e.g., Tosyl chloride) is generally straightforward. However, aliphatic sulfonyl chlorides possessing α-protons present a unique mechanistic bifurcation[2].

The structure of 1-(oxolan-3-yl)propane-1-sulfonyl chloride places the sulfonyl group at a sterically hindered secondary carbon (C1), which is flanked by an ethyl group and a bulky oxolane ring. This steric shielding retards the rate of direct

-like nucleophilic attack. Consequently, the reaction pathway is highly dependent on the choice of base[3]:

• The Sulfene (E1cB) Pathway: When strong, non-nucleophilic bases like triethylamine (TEA) are employed, the base preferentially abstracts the acidic α-proton rather than waiting for the slow nucleophilic attack on the hindered sulfur. This triggers an E1cB-type elimination, generating a highly reactive, transient sulfene intermediate (

  )[2]. While this sulfene is rapidly trapped by the amine to form the desired sulfonamide, it is highly sensitive to moisture and prone to dimerization.

• The

  -like Pathway: By utilizing a milder base (such as pyridine) that is strong enough to neutralize the HCl byproduct but too weak to rapidly abstract the α-proton, the reaction is forced down the classical addition-elimination pathway[4].

Understanding this causality is critical. For sterically hindered aliphatic sulfonyl chlorides, controlling the basicity and temperature is the only way to prevent rapid degradation of the electrophile[5].

Reaction Workflow & Mechanistic Pathway

Mechanistic bifurcation of aliphatic sulfonyl chlorides: SN2-like vs. Sulfene (E1cB) pathways.

Experimental Design & Optimization Data

To establish a self-validating protocol, reaction conditions must be optimized to favor the desired sulfonamide while suppressing sulfene-mediated side reactions. The table below summarizes the quantitative optimization data for the reaction of 1-(oxolan-3-yl)propane-1-sulfonyl chloride with a standard secondary amine (e.g., piperidine).

Base (Equivalents)	Solvent	Temperature Profile	Mechanistic Bias	Conversion Yield (%)	Purity (LC-MS)
Triethylamine (2.0 eq)	DCM	0 °C to RT	Sulfene (E1cB)	62%	Moderate (Dimers present)
DIPEA (2.0 eq)	THF	0 °C to RT	Mixed	74%	Good
Pyridine (2.0 eq)	DCM	0 °C to RT	-like	89%	Excellent (>95%)
K₂CO₃ (aq) (3.0 eq)	EtOAc / H₂O	RT (Biphasic)	-like	55%	Poor (High hydrolysis)

Data Insight: Pyridine in anhydrous DCM provides the optimal balance, acting as an efficient acid scavenger without prematurely forcing the sterically hindered substrate into the unstable sulfene pathway[3].

Detailed Step-by-Step Protocol

This protocol provides a robust methodology for the synthesis of N-substituted 1-(oxolan-3-yl)propane-1-sulfonamides[4].

Materials Required:

• 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.0 eq, strictly anhydrous)

• Primary or Secondary Amine (1.1 - 1.2 eq)

• Anhydrous Pyridine (2.0 eq)

• Anhydrous Dichloromethane (DCM) (0.1 M relative to substrate)

Step-by-Step Execution:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an inert argon or nitrogen atmosphere.

• Amine Dissolution: Dissolve the amine (1.1 eq) and anhydrous pyridine (2.0 eq) in anhydrous DCM (approx. 5-10 mL per mmol of sulfonyl chloride)[4].

• Thermal Control: Submerge the reaction flask in an ice-water bath and allow the solution to cool to exactly 0 °C. Causality Note: Cooling is mandatory to suppress the exothermic degradation of the aliphatic sulfonyl chloride.

• Electrophile Addition: Dissolve 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.0 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise to the stirring amine mixture over 15-20 minutes.

• Reaction Phase: Remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Stir for 4 to 12 hours. Monitor the consumption of the starting amine via Thin Layer Chromatography (TLC) or LC-MS[4].

• Aqueous Workup: Once complete, dilute the reaction with additional DCM. Transfer to a separatory funnel and wash sequentially with:

  • 1M HCl (2 × 20 mL) to remove excess pyridine and unreacted amine.

  • Saturated aqueous NaHCO₃ (1 × 20 mL) to neutralize residual acid.

  • Brine (1 × 20 mL) to pre-dry the organic layer.

• Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure sulfonamide.

High-Throughput Parallel Synthesis Workflow

For medicinal chemistry teams generating libraries for Structure-Activity Relationship (SAR) screening, this protocol can be adapted for parallel synthesis blocks[5].

Standardized experimental workflow for the synthesis of aliphatic sulfonamides.

Troubleshooting Guide

• Issue: Low yield with significant baseline material on TLC.

  • Cause: Moisture contamination leading to rapid hydrolysis of the sulfonyl chloride to the sulfonic acid, or sulfene dimerization[2].

  • Solution: Ensure all glassware is flame-dried. Use strictly anhydrous solvents. Verify the integrity of the 1-(oxolan-3-yl)propane-1-sulfonyl chloride starting material (it should be a clear liquid/solid, not cloudy).

• Issue: Incomplete conversion of the amine.

  • Cause: The HCl byproduct has protonated the starting amine, rendering it non-nucleophilic (amine hydrochloride salt formation)[4].

  • Solution: Increase the equivalents of the pyridine base to 2.5 eq to ensure the reaction environment remains sufficiently basic to keep the amine active.

References

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation - Macmillan Group - Princeton University. Princeton University. Retrieved from:[Link]

• Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ResearchGate. Retrieved from:[Link]

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. 1-Octadecanesulfonyl chloride | 10147-41-8 | Benchchem [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Application Note: 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride in Advanced Sulfonylation Reactions

Executive Summary

The incorporation of saturated heterocycles into pharmaceutical pipelines has become a cornerstone strategy for improving the physicochemical properties of drug candidates. 1-(oxolan-3-yl)propane-1-sulfonyl chloride (also indexed as 3-(oxolan-3-yl)propane-1-sulfonyl chloride, molecular formula: C₇H₁₃ClO₃S) is a highly specialized, bifunctional reagent[1]. It features a hydrophilic oxolane (tetrahydrofuran) ring linked via a flexible propyl chain to a highly reactive sulfonyl chloride moiety.

This application note provides drug development professionals and synthetic chemists with field-proven, self-validating protocols for utilizing this reagent in sulfonylation reactions. By forming stable sulfonamides and sulfonate esters, this reagent allows for the precise tuning of lipophilicity, metabolic stability, and aqueous solubility in complex active pharmaceutical ingredients (APIs).

Chemical Profile & Mechanistic Causality

Sulfonamides and sulfonate esters are prevalent structural motifs in a wide array of biologically active molecules, including antibacterial, antiviral, and anticancer agents[2]. The sulfonylation reaction proceeds via a nucleophilic attack of an amine or alcohol on the electrophilic sulfur atom of the sulfonyl chloride[2].

The presence of the aliphatic propyl chain in 1-(oxolan-3-yl)propane-1-sulfonyl chloride slightly reduces the electrophilicity of the sulfur atom compared to highly activated aromatic sulfonyl chlorides (e.g., tosyl chloride). Consequently, the choice of base and the addition of nucleophilic catalysts like 4-Dimethylaminopyridine (DMAP) become critical for driving the reaction to completion[3].

Reaction Mechanism

• Nucleophilic Attack: The lone pair of the amine or alcohol attacks the electrophilic sulfur, forming a tetrahedral intermediate.

• Chloride Elimination: The intermediate collapses, expelling the chloride leaving group.

• Deprotonation: A non-nucleophilic base (e.g., Pyridine, Triethylamine) neutralizes the resulting acidic proton, driving the equilibrium forward and preventing the degradation of acid-sensitive functional groups[2].

Reaction mechanism of sulfonylation using 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

Reaction Optimization & Quantitative Data

To establish a robust baseline for synthesis, the following table summarizes optimized reaction parameters extrapolated from standard aliphatic and heterocyclic sulfonyl chloride protocols[2],[4],[3].

Nucleophile Type	Preferred Base	Solvent	Catalyst	Temp (°C)	Time (h)	Expected Yield (%)
Primary Amines	Pyridine (2.5 eq)	DCM	None	0 → 25	2 - 4	85 - 98
Secondary Amines	TEA (1.5 eq)	DCM / THF	None	0 → 25	4 - 8	75 - 90
Aliphatic Alcohols	TEA (1.5 eq)	DCM	DMAP (10 mol%)	0 → 25	6 - 12	70 - 85
Steric/Weak Nuc.	Pyridine (2.5 eq)	DCM	DMAP (10 mol%)	25 → 40	12 - 18	50 - 75

Data Synthesis Note: Dichloromethane (DCM) consistently outperforms polar aprotic solvents like DMF or NMP by minimizing the formation of bis-sulfonylated byproducts[4].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They include specific causality explanations for experimental choices and built-in validation checkpoints to ensure trustworthiness.

Protocol A: Synthesis of Oxolane-Functionalized Sulfonamides

This protocol details the reaction of 1-(oxolan-3-yl)propane-1-sulfonyl chloride with a primary or secondary amine[2].

Step 1: Preparation & Solvation

• Action: In an oven-dried round-bottom flask, dissolve the amine (1.0 equiv.) and Pyridine (2.5 equiv.) in anhydrous DCM (0.5 M concentration). Cool the mixture to 0 °C using an ice bath[4].

• Causality: Anhydrous conditions are mandatory to prevent the competitive hydrolysis of the sulfonyl chloride into an unreactive sulfonic acid. Cooling to 0 °C controls the exothermic nucleophilic attack, thereby suppressing the formation of bis-sulfonylated impurities[4].

Step 2: Reagent Addition

• Action: Dissolve 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.05 equiv.) in a minimal volume of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15–30 minutes.

• Validation Checkpoint: The solution should transition from clear to slightly yellow. If Triethylamine (TEA) is used instead of Pyridine, a white precipitate (TEA·HCl salt) will immediately begin to form, visually confirming that the reaction is proceeding.

Step 3: Reaction Propagation

• Action: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• Validation Checkpoint: Monitor via Thin-Layer Chromatography (TLC). The disappearance of the amine starting material (often visualized with Ninhydrin stain) and the appearance of a higher Rf product spot (UV active if the amine is aromatic) confirms completion.

Step 4: Quenching & Workup

• Action: Quench the reaction by adding distilled water. Transfer to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ solution (1x), and brine (1x)[2].

• Causality: The 1M HCl wash is critical; it protonates and removes excess Pyridine and unreacted starting amine into the aqueous layer. The NaHCO₃ wash neutralizes any residual acid, protecting the newly formed sulfonamide during concentration.

Step 5: Isolation

• Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography if trace impurities remain.

Protocol B: DMAP-Catalyzed Synthesis of Sulfonate Esters

Alcohols are weaker nucleophiles than amines. Therefore, the addition of a nucleophilic catalyst is required to activate the sulfonyl chloride[3].

• Action: Dissolve the alcohol (1.0 equiv.), TEA (1.5 equiv.), and DMAP (0.1 equiv.) in anhydrous DCM at 0 °C. Add the sulfonyl chloride (1.2 equiv.) dropwise[3].

• Causality: DMAP attacks the sulfonyl chloride to form a highly electrophilic sulfonylpyridinium intermediate. This intermediate is vastly more susceptible to attack by the weakly nucleophilic alcohol than the parent sulfonyl chloride[3].

Step-by-step experimental workflow for standard sulfonylation reactions.

Quality Control & Troubleshooting

• Issue: High levels of bis-sulfonylation (tertiary sulfonamide formation).

  • Root Cause: Excess sulfonyl chloride or excessively high reaction temperatures[4].

  • Intervention: Strictly limit the sulfonyl chloride to 1.05 equivalents. Ensure the dropwise addition is performed strictly at 0 °C and maintain rigorous stirring to prevent localized concentration spikes.

• Issue: Stalled reaction / Low yield.

  • Root Cause: Hydrolysis of the reagent prior to use, or steric hindrance at the nucleophilic site.

  • Intervention: Verify the integrity of the 1-(oxolan-3-yl)propane-1-sulfonyl chloride via NMR or LC-MS prior to use. If the reagent is intact, introduce 10 mol% DMAP to lower the activation energy barrier[4],[3].

References

• PubChemLite - 3-(oxolan-3-yl)propane-1-sulfonyl chloride (C7H13ClO3S) Source: uni.lu URL:[Link]

• Synthesis process optimization and field trials of insecticide candidate NKY-312 Source: nih.gov (PMC) URL:[Link]

Sources

• 1. PubChemLite - 3-(oxolan-3-yl)propane-1-sulfonyl chloride (C7H13ClO3S) [pubchemlite.lcsb.uni.lu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis process optimization and field trials of insecticide candidate NKY-312 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Derivatization of Amines with 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride for Enhanced Analysis and Synthesis

Introduction: A Novel Reagent for Amine Functionalization

The derivatization of primary and secondary amines is a cornerstone of synthetic chemistry and analytical science, pivotal in drug discovery, proteomics, and metabolomics. The conversion of amines into stable sulfonamides is a widely employed strategy to facilitate purification, enhance chromatographic separation, and modulate the physicochemical properties of parent molecules.[1] This reaction, classically known as the Hinsberg test, serves not only to distinguish between primary, secondary, and tertiary amines but also to install the robust sulfonamide functional group, a privileged motif in medicinal chemistry.[2][3][4]

This application note introduces 1-(oxolan-3-yl)propane-1-sulfonyl chloride , a novel, non-commercial derivatizing agent. The incorporation of the oxolane (tetrahydrofuran) moiety is a deliberate design choice aimed at imparting unique characteristics to the resulting sulfonamide derivatives. The oxolane ring, a polar heterocyclic system, is known to influence aqueous solubility, metabolic stability, and hydrogen bonding capacity, which can be advantageous in the development of pharmaceutical candidates.[5]

This guide provides a comprehensive framework for researchers, encompassing a proposed synthesis of this novel reagent, detailed protocols for the derivatization of primary and secondary amines, and methods for the characterization of the resulting products.

Scientific Rationale and Mechanistic Overview

The derivatization of amines with a sulfonyl chloride proceeds via a nucleophilic substitution reaction. The lone pair of electrons on the amine nitrogen acts as a nucleophile, attacking the highly electrophilic sulfur atom of the sulfonyl chloride.[1] The sulfur atom is rendered electron-deficient by the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom. The reaction typically requires a base to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.

The key distinction in the reactivity of primary and secondary amines forms the basis of the Hinsberg test.[6]

• Primary amines react to form a primary sulfonamide, which still possesses an acidic proton on the nitrogen atom. In the presence of a base (e.g., aqueous NaOH), this proton can be abstracted, forming a water-soluble sodium salt.[4]

• Secondary amines react to form a secondary sulfonamide. This product lacks an acidic proton on the nitrogen and is therefore insoluble in aqueous base.[3]

• Tertiary amines do not typically react to form stable sulfonamides as they lack a proton on the nitrogen atom to be displaced.[6]

The presence of the 1-(oxolan-3-yl)propane group is not expected to significantly alter the fundamental reactivity of the sulfonyl chloride. However, its steric bulk may slightly modulate the reaction rate compared to smaller alkyl sulfonyl chlorides. More importantly, the polar ether linkage in the oxolane ring is anticipated to increase the hydrophilicity of the resulting sulfonamide derivatives compared to simple alkyl or aryl sulfonamides, potentially improving their handling and bioavailability profiles.[5]

Part 1: Synthesis of 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

Caption: Proposed synthesis of the title reagent via oxidative chlorination.

Protocol 1: Synthesis of 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

This protocol is based on established methods for the synthesis of alkyl sulfonyl chlorides from thiols.[7]

Materials:

• 1-(Oxolan-3-yl)propane-1-thiol (starting material, requires custom synthesis)

• Glacial Acetic Acid

• Sodium Hypochlorite solution (bleach, ~5-6%)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Saturated Sodium Chloride solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Reaction Setup: In a 3-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve 1-(oxolan-3-yl)propane-1-thiol (1.0 eq) in a mixture of dichloromethane and acetic acid (2:1 v/v). Cool the flask in an ice bath to 0-5 °C.

• Oxidative Chlorination: Slowly add sodium hypochlorite solution (approx. 3.5 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C.

• Reaction Monitoring: Stir the reaction mixture vigorously at 0-5 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting thiol is consumed (typically 2-4 hours).

• Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Add cold water and separate the layers.

• Washing: Wash the organic layer sequentially with cold 1 M HCl, saturated NaHCO₃ solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, 1-(oxolan-3-yl)propane-1-sulfonyl chloride, can be purified by vacuum distillation if necessary. The product should be stored under an inert atmosphere (nitrogen or argon) in a refrigerator.

Part 2: Derivatization of Amines

The following protocols detail the derivatization of representative primary and secondary amines.

Caption: General workflow for the derivatization of amines.

Protocol 2: Derivatization of a Primary Amine (e.g., Benzylamine)

Materials:

• Benzylamine

• 1-(Oxolan-3-yl)propane-1-sulfonyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Solvents for recrystallization (e.g., ethanol/water or ethyl acetate/hexanes)

Procedure:

• Reaction Setup: Dissolve benzylamine (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere. Add pyridine (1.5 eq) as a base and solvent. Cool the mixture to 0 °C in an ice bath.

• Reagent Addition: Dissolve 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM and add it dropwise to the stirred amine solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC.

• Workup: Dilute the reaction mixture with DCM and transfer to a separatory funnel.

• Washing: Wash the organic layer sequentially with 1 M HCl (to remove excess pyridine and unreacted benzylamine), water, saturated NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent in vacuo.

• Purification: The resulting crude N-benzyl-1-(oxolan-3-yl)propane-1-sulfonamide can be purified by recrystallization.[9]

Protocol 3: Derivatization of a Secondary Amine (e.g., Dibenzylamine)

The procedure is analogous to Protocol 2, with dibenzylamine (1.0 eq) used in place of benzylamine. The workup is slightly different as the product will be insoluble in aqueous base.

Key Differences from Protocol 2:

• During the workup, after washing with 1 M HCl, a wash with 1 M NaOH can be performed. The N,N-dibenzylsulfonamide product will remain in the organic layer, while a primary sulfonamide impurity would be extracted into the aqueous base.

Part 3: Characterization of Sulfonamide Derivatives

Confirmation of successful derivatization is achieved through standard spectroscopic techniques.[10] The data below is hypothetical but represents expected values for the N-benzyl derivative.

Technique	Expected Observations for N-benzyl-1-(oxolan-3-yl)propane-1-sulfonamide
¹H NMR	Signals for aromatic protons (benzyl group), a doublet for the benzylic CH₂, a triplet for the N-H proton (which can be exchanged with D₂O), and complex multiplets for the oxolane and propyl chain protons.
¹³C NMR	Signals corresponding to the aromatic carbons, the benzylic carbon, and the distinct carbons of the 1-(oxolan-3-yl)propane moiety.
FT-IR (cm⁻¹)	Characteristic strong asymmetric and symmetric stretching vibrations for the S=O group (approx. 1320-1350 and 1140-1160 cm⁻¹), a band for N-H stretching (approx. 3250-3350 cm⁻¹), and C-O-C stretching for the oxolane ring (approx. 1050-1150 cm⁻¹).[11][12]
Mass Spec (MS)	A clear molecular ion peak (M+) or protonated molecular ion peak ([M+H]+) corresponding to the calculated mass of the sulfonamide derivative. Characteristic fragmentation patterns may also be observed.[13]

Troubleshooting and Expert Insights

• Low Yield: Ensure all reagents and solvents are anhydrous, as the sulfonyl chloride is sensitive to hydrolysis.[14] The reaction may require gentle heating or a longer reaction time for sterically hindered amines.

• "Oiling Out" During Recrystallization: This occurs when the product separates as a liquid instead of a solid. This can be caused by impurities or an inappropriate solvent system. To resolve this, try re-dissolving the oil in more hot solvent and allowing it to cool more slowly, or switch to a different solvent mixture.[9]

• Distinguishing Products: The differential solubility of primary and secondary sulfonamide derivatives in aqueous base is a powerful tool not only for characterization (Hinsberg test) but also for purification.[15] This can be exploited during the aqueous workup to separate unreacted primary amines or primary sulfonamide byproducts.

Conclusion

1-(Oxolan-3-yl)propane-1-sulfonyl chloride presents a novel and potentially valuable tool for the derivatization of amines. The protocols and data provided herein offer a comprehensive guide for its synthesis and application. The introduction of the oxolane moiety offers a strategic advantage for modulating the physicochemical properties of amine-containing molecules, making this reagent a compelling option for researchers in drug discovery and related fields.

References

• Vedantu. (n.d.). Hinsberg Reagent and Test: Distinguishing Amines Easily. Retrieved from [Link]

• BYJU'S. (n.d.). Hinsberg Reagent And Test. Retrieved from [Link]

• Wikipedia. (2023). Hinsberg reaction. Retrieved from [Link]

• CK-12 Foundation. (n.d.). Discuss the Hinsberg test for distinguishing primary, secondary, and tertiary amines. Retrieved from [Link]

• Filo. (2025, February 4). Describe hinsbergs test for the identification of primary secondary tertiary amines also write equation. Retrieved from [Link]

• King, J. F., et al. (1998). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Canadian Journal of Chemistry.

• ResearchGate. (n.d.). A Novel, Practical Synthesis of Sulfonyl Chlorides from Thiol and Disulfide Derivatives. Retrieved from [Link]

• Verlag der Zeitschrift für Naturforschung. (n.d.). Infrared and NMR Spectra of Arylsulphonamides. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Retrieved from [Link]

• Scilit. (n.d.). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Retrieved from [Link]

• Books. (2016, August 1). Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2. Retrieved from [Link]

• Oxford Academic. (2019, November 27). Purification of Nine Sulfonamides from Chicken Tissues by Immunoaffinity Chromatography Using Two Monoclonal Antibodies. Retrieved from [Link]

• Wiley Online Library. (n.d.). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from [Link]

• Google Patents. (n.d.). US2777844A - Sulfonamide purification process.

• ResearchGate. (2026, February 27). Synthesis and characterization of novel sulfonamides derivatives and their antimicrobial, antioxidant and cytotoxicity evaluation. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. Retrieved from [Link]

• MDPI. (2020, May 9). Liquid Chromatographic Determination of Biogenic Amines in Fish Based on Pyrene Sulfonyl Chloride Pre-Column Derivatization. Retrieved from [Link]

• MDPI. (2022, October 31). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. Retrieved from [Link]

• PubMed. (n.d.). Derivatization of secondary amines with 2-naphthalene-sulfonyl chloride for high-performance liquid chromatographic analysis of spectinomycin. Retrieved from [Link]

• SpringerLink. (2026, February 16). Sulfonated polystyrene nanospheres from waste sources for the extraction of sulfonamide antibiotics from complex matrices. Retrieved from [Link]

• ACS Publications. (2019, November 27). A Three-Component Derivatization Protocol for Determining the Enantiopurity of Sulfinamides by 1H and 19F NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). The Activity-Enhancing Effect of the 1,3-Dioxolane Ring in Biomedicine (A Review). Retrieved from [Link]

• PubMed Central. (n.d.). Applications of oxetanes in drug discovery and medicinal chemistry. Retrieved from [Link]

• ResearchGate. (2023, August 24). The Influence of Dioxolane Ring Conjugates on Biological Activities: A Review Study. Retrieved from [Link]

• ChemRxiv. (n.d.). Investigating the influence of aromatic moieties on the formulation of hydrophobic natural products and drugs in poly(2-oxazoline) based amphiphiles. Retrieved from [Link]

• Google Patents. (n.d.). A kind of preparation method of sulfonyl chloride aromatic hydrocarbon.

• PubChem. (n.d.). 3-(oxolan-3-yl)propane-1-sulfonyl chloride. Retrieved from [Link]

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• 2. Hinsberg Reagent and Test: Distinguishing Amines Easily [vedantu.com]
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• 4. Hinsberg reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 13. Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Describe hinsbergs test for the identification of primary secondary terti.. [askfilo.com]

Application Note: Experimental Setup for Reactions Involving 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

Introduction and Mechanistic Rationale

The compound 1-(oxolan-3-yl)propane-1-sulfonyl chloride (also referenced in literature as 3-(oxolan-3-yl)propane-1-sulfonyl chloride[1]) is a highly versatile aliphatic building block utilized in the synthesis of complex sulfonamides and sulfonate esters. The incorporation of the oxolane (tetrahydrofuran) moiety is of particular interest in medicinal chemistry, as it serves as a polar, oxygen-containing bioisostere that can favorably modulate the aqueous solubility and lipophilicity (logP) of drug candidates.

From a mechanistic perspective, sulfonyl chlorides are potent electrophiles. However, aliphatic sulfonyl chlorides possessing

-hydrogens—such as 1-(oxolan-3-yl)propane-1-sulfonyl chloride—present a unique reactivity challenge. In the presence of amine bases, they can undergo an E1cB-like elimination to form highly unstable sulfene intermediates ( )[2]. While sulfenes can still react with nucleophiles to form the desired products, their high reactivity often leads to dimerization or hydrolysis by trace water, significantly reducing overall yields. Consequently, experimental protocols must be rigorously designed to favor direct nucleophilic substitution ( -like) over sulfene formation by carefully controlling temperature, base selection, and solvent environment[3].

Reaction Pathway Visualization

The following diagram illustrates the divergent synthetic pathways for 1-(oxolan-3-yl)propane-1-sulfonyl chloride, highlighting the conditions required to selectively drive amidation versus esterification.

Reaction pathways of 1-(oxolan-3-yl)propane-1-sulfonyl chloride to sulfonamides and esters.

Experimental Protocols & Causality

The following protocols are engineered as self-validating systems , integrating In-Process Controls (IPC) and specific spectroscopic validation steps to ensure the integrity of the transformation.

Protocol A: Synthesis of Sulfonamides (Amidation)

The reaction of sulfonyl chlorides with primary or secondary amines is the most robust method for sulfonamide synthesis[4].

Causality in Design:

• Base Selection: N,N-Diisopropylethylamine (DIPEA) is selected over Triethylamine (Et

  N). The steric bulk of DIPEA prevents it from acting as a competing nucleophile, thereby suppressing the formation of unwanted quaternary ammonium salts and minimizing the rate of sulfene elimination[2].

• Temperature: The reaction is initiated at 0 °C to control the highly exothermic nature of the initial nucleophilic attack and to prevent thermal degradation of the sulfonyl chloride[3].

Step-by-Step Methodology:

• Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the target amine (1.0 mmol, 1.0 eq) and DIPEA (1.5 mmol, 1.5 eq) in 10 mL of anhydrous dichloromethane (DCM) under an argon atmosphere.

• Cooling: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 10 minutes.

• Addition: Dissolve 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.1 mmol, 1.1 eq) in 5 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over a period of 15–20 minutes using a syringe pump or addition funnel.

• Propagation: Stir the mixture at 0 °C for 1 hour. Remove the ice bath and allow the reaction to warm to room temperature (RT), stirring for an additional 2–4 hours.

• IPC (Self-Validation): Monitor the reaction via Thin-Layer Chromatography (TLC) using a 1:1 Hexanes/Ethyl Acetate system. Because the aliphatic sulfonyl chloride is UV-inactive, visualize the plate using a KMnO

  stain. The product will appear as a new spot with intermediate polarity.

• Workup: Quench the reaction with 10 mL of deionized water. Transfer to a separatory funnel and extract the organic layer. Wash the organic phase sequentially with 1M HCl (15 mL) to remove unreacted amine and DIPEA[4], followed by saturated aqueous NaHCO

  (15 mL) and brine (15 mL).

• Isolation: Dry the organic layer over anhydrous Na

  SO , filter, and concentrate under reduced pressure. Purify via flash column chromatography if necessary.

• Post-Reaction Validation: Confirm product identity via

  H NMR (CDCl ). The -protons adjacent to the sulfonyl group in the starting material (typically ~3.5 ppm) will shift upfield (~3.0–3.2 ppm) upon conversion to the sulfonamide.

Protocol B: Synthesis of Sulfonate Esters (Esterification)

Sulfonate esters are valuable reactive intermediates, often utilized to activate alcohols for subsequent

displacement or cross-coupling reactions.

Causality in Design:

• Base Selection: Pyridine is utilized as both the solvent and the base. Pyridine acts as a nucleophilic catalyst, reacting with the sulfonyl chloride to form a highly electrophilic sulfonylpyridinium intermediate, which rapidly reacts with the alcohol[3].

• Workup Strategy: To remove the large excess of pyridine during workup, an aqueous Copper(II) sulfate wash is employed. Cu

  forms a highly water-soluble coordination complex with pyridine, efficiently stripping it from the organic phase[5].

Step-by-Step Methodology:

• Preparation: Dissolve the target alcohol (1.0 mmol, 1.0 eq) in 5 mL of anhydrous DCM and 2 mL of anhydrous pyridine. Cool to 0 °C under argon.

• Addition: Add 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.2 mmol, 1.2 eq) dropwise over 10 minutes.

• Propagation: Stir at 0 °C for 2 hours, then allow to warm to RT overnight.

• Workup: Dilute with 15 mL of DCM. Wash the organic layer with cold 1M aqueous CuSO

  (3 x 15 mL) until the aqueous layer remains pale blue (indicating complete removal of pyridine). Wash with brine, dry over MgSO , and concentrate.

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes and reaction parameters when reacting 1-(oxolan-3-yl)propane-1-sulfonyl chloride with various nucleophile classes, based on established sulfonyl chloride reactivity profiles[4],[3].

Nucleophile Class	Example Reactant	Base / Solvent System	Temp / Time	Expected Yield	Major Byproduct Risk
Primary Amine	Benzylamine	DIPEA (1.5 eq) / DCM	0 °C → RT, 3 h	85 – 92%	Sulfene elimination
Secondary Amine	Morpholine	Et N (1.5 eq) / THF	0 °C → RT, 4 h	80 – 88%	Sulfene elimination
Primary Alcohol	Ethanol	Pyridine (2.0 eq) / DCM	0 °C → RT, 12 h	75 – 85%	Hydrolysis to sulfonic acid
Phenol	Phenol	K CO (2.0 eq) / Acetone	Reflux, 8 h	70 – 80%	Unreacted starting material

References

• PubChemLite / Aaron Chemicals. "3-(oxolan-3-yl)propane-1-sulfonyl chloride Compound Data." University of Luxembourg / Aaron Chemicals. Available at:[Link]

• Organic Syntheses. "m-Trifluoromethylbenzenesulfonyl Chloride: Workup Protocols and Copper Salt Removal." Organic Syntheses, Inc. Available at: [Link]

• Wikipedia. "Sulfonyl halide: Reactions and Sulfene Intermediates." Wikimedia Foundation. Available at:[Link]

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

synthesis of novel sulfonamides using 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

Application Note: Synthesis of Novel Sulfonamides Utilizing 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

Strategic Rationale & Scaffold Introduction

The sulfonamide functional group is a cornerstone bioisostere of the amide bond, offering enhanced hydrolytic stability and an additional hydrogen bond acceptor, which frequently translates to improved binding affinity in target-directed drug discovery[1]. However, the intrinsic lipophilicity of aliphatic sulfonamides can sometimes present a pharmacokinetic liability.

The incorporation of an oxolane (tetrahydrofuran, THF) ring into the aliphatic chain—as seen in the novel building block 1-(oxolan-3-yl)propane-1-sulfonyl chloride —provides a strategic structural advantage. The polar nature of the oxolane oxygen acts as a strong hydrogen-bond acceptor, occupying a similar spatial volume to a gem-dimethyl group but significantly lowering the LogP and increasing the aqueous solubility of the resulting scaffold[2]. This makes 1-(oxolan-3-yl)propane-1-sulfonyl chloride an exceptional reagent for optimizing the Absorption, Distribution, Metabolism, and Excretion (ADME) profiles of preclinical drug candidates[3].

Mechanistic Causality: The Sulfene Pathway

When working with aliphatic sulfonyl chlorides possessing

-protons, the reaction mechanism diverges fundamentally from the classic nucleophilic attack observed with aromatic sulfonyl chlorides (e.g., tosyl chloride).

In the presence of a non-nucleophilic base (such as triethylamine or DIPEA), 1-(oxolan-3-yl)propane-1-sulfonyl chloride undergoes a rapid E1cB-like elimination. The base abstracts the acidic

-proton, expelling the chloride ion to generate a highly reactive, transient sulfene intermediate ( )[4].

Causality in Experimental Design: Because sulfenes are fiercely electrophilic, they are highly prone to deleterious side reactions, including dimerization or rapid hydrolysis if trace moisture is present. Therefore, our protocol mandates strictly anhydrous conditions and stringent thermal control (0 °C) during the addition phase. The amine nucleophile must be fully dissolved in the solution before the sulfene is generated to ensure immediate nucleophilic trapping, thereby maximizing the yield of the desired sulfonamide[4].

Experimental Protocols

Self-Validating Workflow for Sulfonamide Synthesis

This protocol is optimized for coupling 1-(oxolan-3-yl)propane-1-sulfonyl chloride with both primary and secondary amines. The system is self-validating: the disappearance of the amine can be tracked via Ninhydrin-stained TLC, and the biphasic acidic workup ensures the quantitative removal of unreacted starting materials[1].

Materials:

• 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.1 equiv)

• Primary or secondary amine (1.0 equiv)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 equiv)

• Anhydrous Dichloromethane (DCM) (0.1 M relative to amine)

Step-by-Step Methodology:

• System Preparation : Flame-dry a round-bottom flask equipped with a magnetic stir bar under a continuous argon or nitrogen purge. This prevents the moisture-driven hydrolysis of the highly sensitive sulfene intermediate.

• Amine Dissolution : Dissolve the target amine (1.0 equiv) in anhydrous DCM. Add DIPEA (2.0 equiv) to the stirring solution.

• Thermal Control : Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes. Causality: Lowering the thermal energy suppresses the dimerization of the in-situ generated sulfene, directing the kinetic pathway toward amine trapping.

• Electrophile Addition : Dissolve 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.1 equiv) in a minimal volume of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15–30 minutes using a syringe pump or pressure-equalizing addition funnel.

• Reaction Propagation : Once the addition is complete, remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir for 4 to 12 hours. Monitor the consumption of the amine via TLC (typically 1:1 Hexanes/Ethyl Acetate, visualized with UV or Ninhydrin).

• Quenching and Workup : Quench the reaction by adding an equal volume of 1M aqueous HCl. Causality: The acidic quench protonates any unreacted amine and the DIPEA, driving them into the aqueous layer as water-soluble salts, leaving the neutral sulfonamide product isolated in the organic phase[1].

• Extraction : Separate the layers. Wash the organic layer sequentially with saturated aqueous

  (to neutralize residual acid) and brine (to remove dissolved water). Dry over anhydrous , filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue via flash column chromatography (silica gel) to yield the pure THF-containing sulfonamide.

Quantitative Data Presentation

The following table summarizes representative reaction conditions, yields, and calculated physicochemical shifts when utilizing 1-(oxolan-3-yl)propane-1-sulfonyl chloride across a diverse panel of amines.

Amine Substrate	Base / Solvent	Temp / Time	Yield (%)	Calculated LogP*
Aniline (Primary, Aryl)	Pyridine / DCM	0 °C to RT, 6 h	82%	-1.2
Benzylamine (Primary, Alkyl)	DIPEA / DCM	0 °C to RT, 4 h	88%	-1.4
Piperidine (Secondary, Cyclic)	TEA / DCM	0 °C to RT, 4 h	91%	-1.5
Morpholine (Secondary, Polar)	TEA / THF	0 °C to RT, 8 h	85%	-1.8
N-Methylaniline (Secondary, Aryl)	DIPEA / DCM	0 °C to RT, 12 h	74%	-1.1

*Calculated

LogP represents the theoretical lipophilicity reduction compared to a standard 1-hexanesulfonyl chloride analogue, demonstrating the solubilizing power of the oxolane ring.

Mechanistic Workflow Visualization

Workflow and sulfene-mediated mechanism for the synthesis of THF-containing sulfonamides.

References[1] Title: Application Notes and Protocols for the Synthesis of Sulfonamides from Sulfamoyl Chloride

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Bis-Spiro-Oxetane and Bis-Spiro-Tetrahydrofuran Pyrroline Nitroxide Radicals: Synthesis and Electron Spin Relaxation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Applications of oxetanes in drug discovery and medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-Octadecanesulfonyl chloride | 10147-41-8 | Benchchem [benchchem.com]

Application Notes and Protocols for Protecting Group Strategies Utilizing 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

Authored by: A Senior Application Scientist

Abstract

This technical guide provides an in-depth exploration of 1-(oxolan-3-yl)propane-1-sulfonyl chloride as a versatile protecting group reagent for amines and alcohols. We will delve into its synthesis, application in forming stable sulfonamides and sulfonate esters, and innovative deprotection strategies that leverage the unique structural features of the oxolane moiety. The protocols and discussions herein are grounded in established principles of organic synthesis and are intended to provide researchers, scientists, and drug development professionals with a robust framework for incorporating this reagent into their synthetic workflows.

Introduction: A Novel Reagent for Advanced Protecting Group Strategies

In the intricate landscape of multi-step organic synthesis, the judicious use of protecting groups is paramount to achieving desired chemical transformations with high selectivity and yield.[1] The ideal protecting group should be easy to install, stable to a wide range of reaction conditions, and readily removable under mild and specific conditions.[1] Sulfonyl chlorides are a well-established class of reagents for the protection of amines and alcohols, forming robust sulfonamides and sulfonate esters, respectively.[2]

Here, we introduce 1-(oxolan-3-yl)propane-1-sulfonyl chloride, a novel reagent that combines the stability of the sulfonyl protecting group with a latent functional handle—the oxolane (tetrahydrofuran) ring. This unique combination opens the door to not only traditional deprotection methods but also novel, milder cleavage strategies initiated by the targeted manipulation of the oxolane moiety. This guide will provide detailed protocols and the underlying chemical principles for the effective utilization of this promising reagent.

Synthesis of 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

The synthesis of the title reagent can be envisioned through established methods for the preparation of sulfonyl chlorides.[3][4] A plausible and efficient route would involve the radical addition of sodium bisulfite to 3-(prop-1-en-1-yl)oxolane, followed by chlorination.

Proposed Synthetic Workflow

Caption: Proposed synthetic route to the title reagent.

Protection of Amines via Sulfonamide Formation

The reaction of 1-(oxolan-3-yl)propane-1-sulfonyl chloride with primary and secondary amines in the presence of a base is expected to proceed readily to form the corresponding sulfonamides.[2][5] These sulfonamides are anticipated to be highly stable to a wide range of reaction conditions, including acidic and basic hydrolysis, and many oxidizing and reducing agents.[6]

Protocol 1: General Procedure for the Protection of Amines

• To a solution of the amine (1.0 eq) and a suitable base (e.g., triethylamine, 1.5 eq) in an anhydrous aprotic solvent (e.g., dichloromethane, DCM) at 0 °C, add a solution of 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.2 eq) in DCM dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the desired sulfonamide.

Table 1: Expected Substrate Scope for Amine Protection

Amine Type	Expected Reactivity	Typical Base	Solvent
Primary Aliphatic	High	Triethylamine, Pyridine	DCM, THF
Secondary Aliphatic	High	Triethylamine, Pyridine	DCM, THF
Primary Aryl	Moderate	Pyridine, DMAP	Pyridine, DCM
Secondary Aryl	Moderate to Low	Pyridine, DMAP	Pyridine, DCM

Protection of Alcohols via Sulfonate Ester Formation

Alcohols can be effectively protected as sulfonate esters by reaction with 1-(oxolan-3-yl)propane-1-sulfonyl chloride.[2] This transformation not only protects the hydroxyl group but also converts it into a good leaving group, which can be advantageous in subsequent synthetic steps.[7]

Protocol 2: General Procedure for the Protection of Alcohols

• To a solution of the alcohol (1.0 eq) and a suitable base (e.g., pyridine or triethylamine, 2.0 eq) in an anhydrous aprotic solvent (e.g., DCM or THF) at 0 °C, add 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.5 eq) portionwise.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature for 4-24 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl (to remove the base), saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography to yield the pure sulfonate ester.

Table 2: Expected Substrate Scope for Alcohol Protection

Alcohol Type	Expected Reactivity	Typical Base	Solvent
Primary	High	Pyridine, Et3N	DCM, THF
Secondary	Moderate	Pyridine, Et3N	DCM, THF
Tertiary	Low	DMAP (catalyst)	DCM
Phenols	High	Pyridine, K2CO3	DCM, MeCN

Innovative Deprotection Strategies

The true utility of a protecting group lies in the ease and selectivity of its removal.[8] The sulfonamides and sulfonate esters derived from 1-(oxolan-3-yl)propane-1-sulfonyl chloride can be cleaved using established methods. However, the presence of the oxolane ring offers a unique opportunity for the development of novel, milder deprotection protocols.

Standard Deprotection Methodologies

• Reductive Cleavage: Sulfonamides can be cleaved under reductive conditions, for example, using sodium in liquid ammonia, or more modern methods like SmI2 or photoredox catalysis.[9][10]

• Acidic Hydrolysis: While generally stable, some sulfonamides can be hydrolyzed under harsh acidic conditions.[6] Sulfonate esters are also susceptible to cleavage under strongly acidic conditions.[7]

Proposed Novel Deprotection Leveraging the Oxolane Moiety

We hypothesize that the oxolane ring can be selectively opened under acidic conditions to unmask a diol. This transformation would significantly alter the electronic and steric properties of the protecting group, potentially facilitating a subsequent, milder deprotection step.

Caption: Hypothesized deprotection via oxolane ring opening.

Protocol 3: Proposed Acid-Catalyzed Ring Opening and Subsequent Cleavage

Step A: Acid-Catalyzed Ring Opening

• Dissolve the protected compound (1.0 eq) in a mixture of a protic solvent (e.g., THF/H2O, 1:1).

• Add a catalytic amount of a strong acid (e.g., H2SO4 or HCl).

• Heat the reaction to 50-70 °C and monitor the disappearance of the starting material by TLC or LC-MS.

• Upon completion, neutralize the reaction with a mild base (e.g., NaHCO3) and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate, and use the crude diol intermediate in the next step.

Step B: Oxidative Cleavage of the Diol

• Dissolve the crude diol intermediate from Step A in a suitable solvent mixture (e.g., THF/H2O).

• Add an oxidizing agent such as sodium periodate (NaIO4) or lead tetraacetate (Pb(OAc)4) (1.5 eq).

• Stir the reaction at room temperature for 1-4 hours. The cleavage of the diol is expected to result in an unstable intermediate that fragments to release the free amine or alcohol.

• Work up the reaction by quenching any excess oxidant and extracting the deprotected product.

• Purify as necessary.

This proposed two-step deprotection offers a potentially milder alternative to harsh reductive or strongly acidic conditions, thereby improving the functional group tolerance of the overall synthetic sequence.

Conclusion

1-(Oxolan-3-yl)propane-1-sulfonyl chloride presents itself as a promising reagent for the protection of amines and alcohols. Its derived sulfonamides and sulfonate esters exhibit the expected stability of sulfonyl-based protecting groups. The key innovation lies in the latent functionality of the oxolane ring, which opens avenues for novel, two-step deprotection strategies. These proposed methods, based on well-established chemical principles, offer the potential for milder and more selective deprotection, enhancing the utility of this reagent in complex molecule synthesis. Further experimental validation of these protocols is encouraged to fully elucidate the scope and limitations of this versatile protecting group strategy.

References

• ResearchGate. Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. [Link]

• PMC. An Aminative Rearrangement of O‐(Arenesulfonyl)hydroxylamines: Facile Access to ortho‐Sulfonyl Anilines. [Link]

• PubChem. 3-(oxolan-3-yl)propane-1-sulfonyl chloride. [Link]

• Organic Chemistry Portal. Sulfonyl chloride synthesis by chlorosulfonation. [Link]

• PMC. Profiling sulfonate ester stability: identification of complementary protecting groups for... [Link]

• Glen Research. Deprotection Guide. [Link]

• Wiley Online Library. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. [Link]

• PMC. Sustainable Approaches for the Protection and Deprotection of Functional Groups. [Link]

• Scilit. Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. [Link]

• Chemistry LibreTexts. 13.16: Protection of Alcohols. [Link]

• Organic Chemistry Portal. Sulfonamide synthesis by S-N coupling. [Link]

• Google Patents. US8263808B2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines.
• Google Patents.

• ResearchGate. Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. [Link]

• Organic Chemistry Portal. Oxidative Cleavage of 1,3-Dicarbonyls to Carboxylic Acids with Oxone. [Link]

• ChemRxiv. Reductive Cleavage of Secondary Sulfonamides: Converting Terminal Functional Groups into Versatile Synthetic Handles. [Link]

Sources

• 1. Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]
• 4. CN1156441C - A kind of preparation method of sulfonyl chloride aromatic hydrocarbon - Google Patents [patents.google.com]
• 5. scilit.com [scilit.com]
• 6. researchgate.net [researchgate.net]
• 7. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. glenresearch.com [glenresearch.com]
• 9. US8263808B2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines - Google Patents [patents.google.com]
• 10. chemrxiv.org [chemrxiv.org]

Process Development &amp; Scale-Up Guide: Synthesis of 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride Derivatives

Abstract

This Application Note details the process development and scale-up strategy for synthesizing 1-(oxolan-3-yl)propane-1-sulfonyl chloride (also known as 3-(3-chlorosulfonylpropyl)tetrahydrofuran). Sulfonyl chlorides are critical intermediates in medicinal chemistry, particularly for sulfonamide synthesis. However, their preparation on a kilogram scale presents specific safety hazards, including thermal instability and hazardous gas evolution.

This guide prioritizes the Strecker Sulfite Alkylation route followed by Vilsmeier-Haack activation , offering a robust, odor-free alternative to thiol oxidation.[1] We address the specific challenge of maintaining the integrity of the acid-sensitive tetrahydrofuran (THF) ring during the chlorination step.

Strategic Route Selection

For the scale-up of alkyl sulfonyl chlorides, three primary routes were evaluated. The selection criteria focused on safety, cost, and impurity profile.

Route	Methodology	Scale-Up Verdict	Rationale
A. Oxidative Chlorination	Thiol/Thioacetate	Not Recommended	Requires handling mercaptans (severe odor/containment issues) and chlorine gas.[1]
B. Grignard/Lithiation	Alkyl Halide	High Risk	Cryogenic conditions required; safety concerns with energetic intermediates on scale.
C. Strecker Sulfite (Selected)	Alkyl Halide Sulfonate	Recommended	Uses solid, stable intermediates (sulfonate salts). Avoids malodorous precursors.[1] Cost-effective.

The Selected Pathway: Strecker Sulfite Alkylation

This route involves a nucleophilic displacement of a leaving group (halide or mesylate) by sodium sulfite to form the sodium sulfonate salt, followed by activation with thionyl chloride.

Critical Chemical Challenge: The oxolane (THF) ring is sensitive to strong Lewis acids and high temperatures, which can trigger ring-opening polymerization or cleavage. The chlorination protocol below utilizes catalytic DMF to lower the activation energy, allowing the reaction to proceed at moderate temperatures (

C) to preserve the ether ring.

Visualizing the Workflow

The following diagram illustrates the optimized synthetic pathway and the critical decision nodes for process safety.

Figure 1: Optimized process flow for the synthesis of 1-(oxolan-3-yl)propane-1-sulfonyl chloride. Note the critical drying step before chlorination.

Detailed Experimental Protocols

Step 1: Synthesis of Sodium 1-(oxolan-3-yl)propane-1-sulfonate

This step utilizes Phase Transfer Catalysis (PTC) to accelerate the reaction between the organic alkyl halide/mesylate and the inorganic sulfite in water.[1]

Reagents:

• 3-(3-bromopropyl)tetrahydrofuran (or corresponding mesylate): 1.0 equiv[1]

• Sodium Sulfite (

  ): 1.5 equiv

• Tetrabutylammonium bromide (TBAB): 0.05 equiv (5 mol%)

• Water: 5 volumes (relative to substrate)

Protocol:

• Charging: To a jacketed glass reactor, charge water and Sodium Sulfite. Stir until dissolved.

• Addition: Add TBAB followed by the substrate 3-(3-bromopropyl)tetrahydrofuran.[1]

• Reaction: Heat the biphasic mixture to 90°C with vigorous agitation (critical for PTC efficiency).

• IPC (In-Process Control): Monitor by HPLC (ELSD or CAD detector required as sulfonates have poor UV absorbance) until starting bromide is <1.0%.[1] Typical time: 12–16 hours.[1]

• Isolation (Salting Out):

  • Cool to 20°C.

  • The sodium sulfonate is highly water-soluble.[1] To isolate, saturate the aqueous layer with Sodium Chloride (brine saturation) or add 5 volumes of Ethanol to precipitate the sulfonate salt.

  • Preferred Scale-up Method: Evaporate water to near dryness and extract the solid residue with boiling Ethanol. The inorganic salts (

    , excess ) remain insoluble; the product dissolves.

• Filtration & Drying: Filter the hot ethanol solution. Cool the filtrate to crystallize the sodium sulfonate. Filter and dry.

Critical Parameter - Moisture Control: The isolated sodium sulfonate salt MUST be dried to

water content (Karl Fischer titration).[1] Residual water will react violently with thionyl chloride in the next step, generating massive amounts of and gas, potentially over-pressurizing the reactor [1].

Step 2: Chlorination to Sulfonyl Chloride

This step converts the salt to the chloride.[2] We use the Vilsmeier-Haack condition (

+ catalytic DMF) which forms the reactive species dimethylchloroformiminium chloride.[1][3] This allows the reaction to proceed at lower temperatures, protecting the THF ring.

Reagents:

• Sodium 1-(oxolan-3-yl)propane-1-sulfonate (Dry): 1.0 equiv[1]

• Thionyl Chloride (

  ): 3.0 equiv

• N,N-Dimethylformamide (DMF): 0.1 equiv[1]

• Dichloromethane (DCM) or Toluene: 5 volumes (Solvent choice depends on reactor capability; Toluene allows higher temp, DCM is standard).

Protocol:

• Setup: Equip reactor with a caustic scrubber (NaOH) to trap

  and off-gas.[1]

• Slurry: Suspend the dry sulfonate salt in the solvent (DCM). Add the catalytic DMF.[3]

• Controlled Addition: Add Thionyl Chloride dropwise via addition funnel/dosing pump. Maintain internal temperature

  C during addition.

  • Observation: Gas evolution will be steady.[1]

• Reaction: After addition, warm the mixture to 40–45°C (reflux if using DCM). Stir for 4–6 hours.

  • Safety Note: Do not exceed 50°C. Higher temperatures increase the risk of THF ring opening by HCl [2].

• IPC: Monitor by GC-FID (quench aliquot with methanol to form methyl sulfonate ester for analysis).

• Workup:

  • Cool to 0°C.[1]

  • Quench: Slowly pour the reaction mixture into ice water (exothermic). Note: Inverse quench (mixture into water) is preferred to control heat.

  • Extraction: Separate phases.[1] Wash organic layer with cold 5%

    (removes HCl) and brine.

  • Concentration: Dry over

    and concentrate under reduced pressure at C.

Yield Expectation: 85–92% (over 2 steps). Appearance: Colorless to pale yellow oil.[1]

Process Safety & Self-Validating Systems

Scale-up of sulfonyl chlorides requires rigorous safety checks due to the thermal instability of the

bond, which can extrude and form the alkyl chloride ( ).[1]

Thermal Hazard Assessment (DSC)

Before scaling beyond 100g, perform Differential Scanning Calorimetry (DSC) on the crude reaction mixture and the isolated product.

• Target: Onset of decomposition should be

  C.

• Rule: Never distill the product at atmospheric pressure. Always use high vacuum (<1 mbar) to keep pot temperature low.

Gas Evolution Logic

The reaction generates 1 mole of

and 1 mole of for every mole of product.

• Calculation: For a 10 mol scale-up (~2.3 kg product), the process generates ~224 Liters of gas.

• Requirement: The scrubber system must be sized to neutralize this volume over the addition time (e.g., 2 hours).

Figure 2: Thermal safety decision tree for handling the isolated sulfonyl chloride.

Analytical Specifications

Test	Method	Acceptance Criteria	Purpose
Appearance	Visual	Clear, pale yellow oil	Check for charring (THF degradation)
Assay	HPLC/GC	>97.0% a/a	Purity confirmation
Water Content	KF (Coulometric)	<0.1%	Prevents hydrolysis during storage
Chloride Content	Titration ( )	Consistent with MW	Confirm functional group formation
Residual Solvent	GC-Headspace	< Limit (ICH)	Safety/Toxicology

References

• Org. Process Res. Dev. 2009, 13, 875. Scale-up of sulfonyl chloride synthesis.[1] Describes the mechanism of Vilsmeier activation and the criticality of moisture control.

• Common Organic Chemistry. Thionyl Chloride Mediated Chlorination.[1] Details the interaction of SOCl2 with ethers and alcohols, highlighting temperature sensitivity.

• Organic Chemistry Portal. Synthesis of Sulfonyl Chlorides. General review of oxidative vs. nucleophilic methods for sulfonyl chloride preparation.

• Fisher Scientific. Safety Data Sheet: Thionyl Chloride. Outlines the hazards of water reactivity and gas evolution.[4][5]

Sources

• 1. 1-Propanesulfonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 2. books.rsc.org [books.rsc.org]
• 3. Alcohol to Chloride - Common Conditions [commonorganicchemistry.com]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Technical Notes & Optimization

stability and storage conditions for 1-(oxolan-3-yl)propane-1-sulfonyl chloride

Technical Support Center: Stability and Storage of Alkanesulfonyl Chlorides

A Note from the Senior Application Scientist:

Welcome to our technical support center. The query for "1-(oxolan-3-yl)propane-1-sulfonyl chloride" refers to a highly specific, non-cataloged compound. As such, experimentally validated stability and storage data for this exact molecule are not available in the public domain.

However, the principles governing the stability and handling of this molecule can be effectively understood by examining its core functional group: the alkanesulfonyl chloride . This guide will use Propanesulfonyl Chloride (PSC) as a representative model to provide a robust framework for the safe storage, handling, and troubleshooting of this class of reagents. The insights provided here are directly applicable to novel structures like 1-(oxolan-3-yl)propane-1-sulfonyl chloride, enabling you to establish safe and effective experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with alkanesulfonyl chlorides like propanesulfonyl chloride?

A1: Alkanesulfonyl chlorides are reactive and corrosive compounds. The main hazards include:

• Moisture Sensitivity: They react readily, and often violently, with water and other protic sources (e.g., alcohols) to produce corrosive hydrochloric acid (HCl) and the corresponding sulfonic acid.[1][2][3] This reaction is exothermic and can lead to pressure buildup in sealed containers.[4][5]

• Corrosivity: Direct contact causes severe burns to the skin, eyes, and respiratory tract.[4][6][7]

• Thermal Instability: While generally more stable than their bromo- or iodo-analogs, they can decompose upon heating, releasing toxic and irritating gases such as sulfur oxides (SOx) and hydrogen chloride.[4][5][8]

• Incompatibility: They are incompatible with strong oxidizing agents, strong acids, and bases.[4][8]

Q2: How should I properly store my new container of an alkanesulfonyl chloride?

A2: Proper storage is critical to maintain the reagent's purity and ensure safety.[1] The key is absolute exclusion of moisture.

Storage Parameter	Recommendation	Rationale
Atmosphere	Store under an inert atmosphere (Nitrogen or Argon).[8][9]	Prevents hydrolysis from atmospheric moisture.
Temperature	Keep in a cool, dry place.[5][6][10] Recommended temperature is typically between 15-25°C.[1]	Minimizes degradation and vapor pressure.
Container	Keep the original container tightly sealed.[5][6][10] Use containers made of glass or corrosion-resistant materials with PTFE-lined caps.[1][11]	Prevents moisture ingress and corrosion from potential HCl byproduct.
Location	Store in a dedicated corrosives cabinet, away from incompatible materials.[4][5][7] The area must be well-ventilated.[4][6][10]	Ensures segregation from reactive chemicals and safe dispersal of any potential vapors.

Q3: My propanesulfonyl chloride is slightly yellow. Can I still use it?

A3: A slight yellow tint can be an early indicator of decomposition, though it may not always affect the outcome of a reaction.[12] The primary decomposition pathway is hydrolysis to propanesulfonic acid and HCl.[1][9] Before committing to a large-scale reaction, it is best to:

• Run a small-scale test reaction: Use a reliable substrate to see if the desired product is formed in an acceptable yield.[9]

• Consider purification: If the test reaction is sluggish or fails, purification by distillation under reduced pressure may be possible, but must be done with extreme caution due to the thermal sensitivity of sulfonyl chlorides.

Q4: How might the oxolane (tetrahydrofuran) ring in "1-(oxolan-3-yl)propane-1-sulfonyl chloride" affect its stability compared to a simple alkanesulfonyl chloride?

A4: While specific data is unavailable, we can make some scientifically-grounded predictions. The oxolane ring introduces a hydroxyl-like ether oxygen. While generally stable, this feature could potentially lead to unique reactivity under certain conditions:

• Intramolecular Reactions: Under basic conditions or upon heating, there is a possibility for intramolecular reactions, although this is less likely than with a hydroxyl group which can form sultones.[13][14]

• Lewis Acid Sensitivity: The ether oxygen can coordinate to Lewis acids, which could influence the reactivity of the sulfonyl chloride group or potentially lead to ring-opening under harsh acidic conditions.

• General Handling: For practical purposes, you should handle this compound with the same, if not greater, precautions as a standard alkanesulfonyl chloride, assuming it is highly moisture-sensitive and corrosive.

Troubleshooting Experimental Issues

Issue 1: My sulfonylation reaction is not working or is giving a very low yield.

Your starting material (e.g., an alcohol or amine) is consumed, but the desired sulfonamide/sulfonate ester is not the major product.

Caption: Troubleshooting workflow for low-yield sulfonylation reactions.

Issue 2: During aqueous workup, I'm having trouble separating the layers, or my product seems to be lost.

This often happens when the resulting sulfonic acid byproduct forms an emulsion or when the desired product has some water solubility.

• Potential Cause: Incomplete hydrolysis of the unreacted sulfonyl chloride or formation of highly polar byproducts.[9]

• Solution:

  • Ensure Complete Quenching: Before extraction, ensure the aqueous layer is slightly basic (pH 7-8) by adding a saturated solution of sodium bicarbonate.[12][15] Stir vigorously for 30-60 minutes to ensure all unreacted sulfonyl chloride is hydrolyzed to the more water-soluble sodium sulfonate salt.[15]

  • Break Emulsions: Add brine (saturated NaCl solution) to the separatory funnel. This increases the polarity of the aqueous phase, helping to force your organic product out and break up emulsions.[9]

  • Check the Aqueous Layer: If your product is highly polar, it may have partitioned into the aqueous layer.[16] You can often recover it by continuous extraction or by saturating the aqueous layer with salt before performing multiple extractions with a more polar organic solvent.

Experimental Protocols

Protocol 1: Safe Quenching of a Reaction Containing Excess Alkanesulfonyl Chloride

This procedure is designed to safely neutralize reactive alkanesulfonyl chlorides post-reaction, prior to solvent removal and purification.

Materials:

• Reaction mixture containing the alkanesulfonyl chloride.

• Saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Ice bath.

• Stir plate and stir bar.

• pH paper.

Methodology:

• Cool the Reaction: Place the flask containing your completed reaction mixture into an ice bath and allow it to cool to 0-5 °C with stirring.[15] This is critical to control the exotherm of the quench.[12]

• Prepare Quenching Solution: In a separate beaker or flask large enough to accommodate both the reaction mixture and the quenching solution, place an adequate volume of saturated aqueous NaHCO₃ solution and cool it in an ice bath.

• Slow Addition: Using a dropping funnel or pipette, add the reaction mixture slowly (dropwise) to the cold, vigorously stirred NaHCO₃ solution.[12][17]

  • CAUSALITY: The sulfonyl chloride hydrolyzes exothermically to form HCl and sulfonic acid. The NaHCO₃ neutralizes these acids, producing CO₂ gas.[12] Slow addition prevents excessive heat and gas evolution, which could cause the mixture to overflow.

• Ensure Complete Quench: After the addition is complete, allow the mixture to stir in the ice bath for an additional 30 minutes.[12]

• Verify Neutralization: Remove the flask from the ice bath. Carefully check the pH of the aqueous layer with pH paper to ensure it is neutral or slightly basic (pH 7-8).[12] If it is still acidic, add more NaHCO₃ solution.

• Proceed to Workup: The quenched mixture is now safe to transfer to a separatory funnel for standard extractive workup.

Protocol 2: Quality Check of an Aged Alkanesulfonyl Chloride via Test Reaction

This protocol verifies the reactivity of a potentially degraded sulfonyl chloride before its use in a valuable synthesis.

Materials:

• Aged alkanesulfonyl chloride.

• Simple, representative nucleophile (e.g., benzylamine or 1-butanol).

• Anhydrous dichloromethane (DCM).

• Triethylamine (Et₃N).

• TLC plate and appropriate mobile phase.

Methodology:

• Setup: In a small, dry vial under a nitrogen atmosphere, dissolve the nucleophile (e.g., benzylamine, ~20 mg, 1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM (1 mL).

• Addition: Add the aged alkanesulfonyl chloride (1.1 eq) dropwise to the stirred solution at room temperature.

• Monitoring: After 30 minutes, spot the reaction mixture on a TLC plate alongside a spot of the original nucleophile.

• Analysis:

  • Successful Reaction: If the TLC shows complete consumption of the starting nucleophile and the appearance of a new, less polar spot (the sulfonamide/sulfonate), the reagent is likely still active.

  • Failed Reaction: If the TLC shows mostly unreacted starting material, the sulfonyl chloride has likely hydrolyzed and should be discarded or purified.[9]

  • TRUSTWORTHINESS: This small-scale reaction provides a direct, functional measure of the reagent's quality, preventing the loss of valuable substrates and time on a larger scale.

Caption: Primary degradation pathway and quality control workflow for alkanesulfonyl chlorides.

References

• Fisher Scientific. (2009, June 12). SAFETY DATA SHEET: 2-Propanesulfonyl chloride.

• ECHEMI. (n.d.). Propanesulfonyl chloride SDS, 10147-36-1 Safety Data Sheets.

• King, J. F., & Dueck, M. J. (1974). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 52(23), 3943-3954.

• HoriazonChemical. (n.d.). Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices.

• King, J. F., & Lee, T. W. S. (1969). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides: pH. Journal of the American Chemical Society, 91(23), 6524–6525.

• King, J. F., & Lee, T. W. S. (1969). Organic sulfur mechanisms. 35. Mechanisms of hydrolysis and related nucleophilic displacement reactions of alkanesulfonyl chlorides: pH dependence and the mechanism of hydration of sulfenes. Journal of the American Chemical Society, 91(23), 6524-6525.

• Chemical Bull Pvt. Ltd. (n.d.). 1-propanesulfonyl Chloride | 10147-36-1.

• Thermo Fisher Scientific. (2009, June 12). SAFETY DATA SHEET: 2-Propanesulfonyl chloride.

• TCI AMERICA. (n.d.). 1-Propanesulfonyl Chloride | 10147-36-1.

• BenchChem. (2025). Optimizing Reaction Conditions for Sulfonylation.

• Wikipedia. (n.d.). Sulfonyl halide.

• Ryabova, V. M., et al. (2005). Solvation bifunctional catalysis of the Hydrolysis of Sulfonyl Chlorides by hydration complexes of 2-Propanol: influence of the substrate structure. Kinetics and Catalysis, 46(4), 512-520.

• ChemicalBook. (2025, February 1). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.

• Sciencemadness Wiki. (2023, August 6). Sulfuryl chloride.

• BenchChem. (2025). Technical Support Center: Safe Quenching Procedures for 2,4-Dichlorobenzenesulfonyl Chloride Reactions.

• BenchChem. (n.d.). Best practices for handling and quenching Pyrazine-2-sulfonyl chloride reactions.

• BenchChem. (2025). Technical Support Center: Sulfonyl Chloride Work-up.

• BenchChem. (2025). Technical Support Center: Sulfonylation Reactions.

• Chemwatch. (n.d.). Sulfuryl chloride Safety Data Sheet.

• Organic Chemistry Portal. (2026, February 19). Oxidation of Dialkyl Sulphides to Sulfonyl Chlorides.

• Fisher Scientific. (2011, January 10). SAFETY DATA SHEET: 1-Propanesulfonyl chloride.

• D'Souza, M. J., & Kevill, D. N. (2022). Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. Beilstein Journal of Organic Chemistry, 18, 120-132.

• Jubilant Ingrevia Limited. (2024, March 29). Pyridine-3-sulfonyl chloride Safety Data Sheet.

• King, J. F., & Skonieczny, S. (2007). ω-HYDROXY-1-ALKANESULFONYL CHLORIDES. Phosphorus and Sulfur and the Related Elements, 31(1-2), 113-122.

• Chemsrc. (2025, August 21). 1-Propanesulfonyl chloride | CAS#:10147-36-1.

• King, J. F., & Skonieczny, S. (1987). ω-HYDROXY-1-ALKANESULFONYL CHLORIDES. Phosphorus and Sulfur and the Related Elements, 31(1-2), 113-122.

• Carey, J. S., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(5), 903-909.

• PapersFlow. (2026, February 15). Catalytic C-H Sulfonylation: Research Guide & Papers.

• Google Patents. (n.d.). EP0040560B1 - Alkane-sulfonyl chlorides preparation.

• Stevens, J. C., et al. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 27(6), 1126-1135.

• Gupta, T., et al. (2025, September 25). Synthetic relevance and mechanistic insights of sulfonylation reactions using sulfonylhydrazides. Phosphorus, Sulfur, and Silicon and the Related Elements.

• Ashenhurst, J. (2018, November 26). Aromatic Synthesis (3) – Sulfonyl Blocking Groups. Master Organic Chemistry.

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Technical Support Center: Purification of 1-(Oxolan-3-yl)propane-1-sulfonyl chloride

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for 1-(oxolan-3-yl)propane-1-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals who are working with this versatile but sensitive building block. The inherent reactivity of the sulfonyl chloride group, which makes it a valuable synthetic intermediate, also presents unique challenges for its purification.[1][2] This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you achieve the highest possible purity for your material, ensuring the success of your subsequent research.

Frequently Asked Questions (FAQs)

Q1: What is 1-(oxolan-3-yl)propane-1-sulfonyl chloride and why is its purity critical?

1-(Oxolan-3-yl)propane-1-sulfonyl chloride is a chemical building block used in organic synthesis. It is primarily used to introduce the (1-(oxolan-3-yl)propane-1-sulfonyl) group into other molecules, most commonly through reactions with nucleophiles like amines to form sulfonamides.[3][4] Sulfonamides are a cornerstone functional group in medicinal chemistry, found in a vast array of therapeutic agents.[4] The purity of the sulfonyl chloride is paramount because any reactive impurities can lead to the formation of undesired byproducts in subsequent reactions, complicating purification, reducing yields, and potentially introducing toxicologically significant side products.

Q2: What are the primary stability concerns for this compound?

The main stability concern for all sulfonyl chlorides, including this one, is their susceptibility to hydrolysis.[5][6] Contact with water, especially under neutral or basic conditions, will rapidly convert the sulfonyl chloride to the corresponding sulfonic acid, which is often difficult to separate from the desired product.[7][8] Additionally, like many reactive organic molecules, it can be thermally sensitive. Elevated temperatures during workup or purification can lead to decomposition, often indicated by discoloration and the evolution of gases like sulfur dioxide (SO₂) and hydrogen chloride (HCl).[8] Given the presence of the oxolane (tetrahydrofuran) ring, prolonged exposure to strong acids (including the HCl byproduct) could potentially lead to ring-opening, although this is a lesser concern under standard purification conditions.

Q3: What are the most common impurities I should expect in my crude material?

The impurity profile will depend on the synthetic route used, but common contaminants include:

• 1-(Oxolan-3-yl)propane-1-sulfonic acid: This is the hydrolysis product and is almost always present to some extent.[8][9] It is significantly more polar than the sulfonyl chloride.

• Unreacted Starting Materials: Depending on the synthesis, this could include the corresponding thiol, disulfide, or sulfonic acid salt.[10][11]

• Inorganic Salts: Salts from the reaction quench and workup (e.g., NaCl, MgSO₄).

• Synthesis-Specific Byproducts: For example, if prepared via a Sandmeyer-type reaction, impurities could include the corresponding chloro-alkane or disulfide.[7][9]

Q4: How should I store the purified 1-(oxolan-3-yl)propane-1-sulfonyl chloride?

To maximize shelf-life, the purified compound should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to protect it from atmospheric moisture. It should be kept in a freezer (-20 °C is standard) to minimize thermal decomposition.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process in a problem-and-solution format.

Problem 1: After my aqueous workup, TLC and NMR analysis show a new, highly polar spot/signal corresponding to a significant impurity.

• Probable Cause: This is the classic signature of hydrolysis, where the sulfonyl chloride has reacted with water to form the corresponding sulfonic acid.[8] This often happens if the aqueous workup is too slow, performed at too high a temperature, or if the pH becomes basic.[5][12]

• Solution & Scientific Rationale:

  • Work Cold and Fast: Always perform aqueous washes by pouring the reaction mixture into ice-cold water or brine.[8] Minimize the contact time between the organic layer containing your product and the aqueous phase. Separate the layers as quickly as possible.[12] The low solubility of the sulfonyl chloride in cold water can offer some protection against hydrolysis if the exposure is brief.[13]

  • Avoid Strong Bases: While a wash with a weak base like saturated sodium bicarbonate (NaHCO₃) solution can remove the acidic sulfonic acid impurity, it will also accelerate the hydrolysis of your remaining sulfonyl chloride.[14] If you must perform a basic wash, ensure it is done with a cold solution and for a very short duration (e.g., <1 minute of shaking).

  • Purification: If hydrolysis has already occurred, the most effective way to separate the sulfonic acid from the sulfonyl chloride is via flash column chromatography. The sulfonic acid is much more polar and will have a significantly lower Rf value.

Problem 2: During flash column chromatography, the product streaks badly and the collected fractions show signs of decomposition.

• Probable Cause: The silica gel stationary phase is inherently acidic and contains surface-bound water, both of which can promote the degradation of sensitive sulfonyl chlorides during the time it takes to perform the chromatography.

• Solution & Scientific Rationale:

  • Use Anhydrous Conditions: Ensure your solvents are anhydrous and run the column promptly after packing. Do not let the packed column stand for an extended period.

  • Deactivate Silica: Consider using silica gel that has been pre-treated with a non-nucleophilic base, like triethylamine. This can be done by preparing a slurry of the silica in your starting eluent (e.g., hexanes) containing 0.5-1% triethylamine, then packing the column with this slurry. The triethylamine neutralizes acidic sites on the silica surface.

  • Increase Elution Speed: Use a slightly more polar solvent system than you might otherwise choose to elute the product faster, minimizing its residence time on the column. You can also apply positive pressure to accelerate the flow rate.

  • Alternative Stationary Phases: If the problem persists, consider less acidic stationary phases like alumina (neutral or basic grade) or a bonded-phase silica.

Problem 3: My crude product is a dark brown or black tar, and I'm getting a very low yield of purified material.

• Probable Cause: Severe decomposition has occurred, likely due to excessive heat during the reaction or workup.[8] Some synthetic routes for sulfonyl chlorides can also be prone to radical side reactions, which can produce colored polymeric byproducts.[8]

• Solution & Scientific Rationale:

  • Review Reaction Conditions: Ensure the reaction temperature was strictly controlled. For many sulfonyl chloride syntheses, temperatures below 30 °C are recommended.[8]

  • Attempt a "Salvage" Purification:

    • Dissolve the crude tar in a suitable organic solvent like dichloromethane or ethyl acetate.

    • Filter the solution through a plug of Celite or silica gel to remove the most insoluble, baseline-staining materials.

    • Concentrate the filtrate and analyze by TLC/NMR to see if any desired product remains.

    • If product is present, proceed with flash column chromatography, accepting that the yield may be low.

  • Consider Radical Inhibitors: In future attempts at the synthesis, the addition of a radical inhibitor like benzoquinone might suppress the formation of these byproducts.[8]

Problem 4: I am trying to purify my solid sulfonyl chloride by recrystallization, but it keeps "oiling out" instead of forming crystals.

• Probable Cause: This typically happens for one of three reasons: the crude material is too impure, the cooling process is too rapid, or the chosen solvent system is not ideal.

• Solution & Scientific Rationale:

  • Assess Purity First: An "oily" precipitation often occurs when impurities are present at a level that disrupts the crystal lattice formation. Ensure the crude material is reasonably pure (>85-90%) before attempting recrystallization. You may need to perform a rapid filtration through a silica plug first.

  • Optimize the Solvent System: The ideal recrystallization solvent will dissolve the compound when hot but not when cold. You may need to use a binary solvent system (e.g., hexanes/tetrahydrofuran or hexanes/ethyl acetate).[15] Dissolve the compound in a minimum amount of the more polar "good" solvent while hot, then slowly add the less polar "poor" solvent until the solution just begins to turn cloudy (the cloud point). Add a drop or two of the good solvent to clarify, then allow it to cool slowly.

  • Control the Cooling Rate: Do not crash-cool the solution in an ice bath immediately. Allow it to cool slowly to room temperature first, then transfer it to a refrigerator, and finally to a freezer. Slower cooling encourages the formation of larger, purer crystals.

  • Use a Seed Crystal: If you have a small amount of pure, solid material, adding a single tiny crystal (a seed crystal) to the supersaturated solution as it cools can initiate crystallization.

Purification Decision Workflow

This diagram provides a logical workflow for selecting the appropriate purification strategy based on the characteristics of your crude product.

Sources

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• 15. rsc.org [rsc.org]

common side reactions and byproducts with 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

Prepared by the Office of the Senior Application Scientist

This guide is intended for researchers, scientists, and drug development professionals utilizing 1-(oxolan-3-yl)propane-1-sulfonyl chloride in their experimental workflows. As this is a specialized reagent, this document synthesizes data from analogous alkyl sulfonyl chlorides and considerations for the integrated oxolane (tetrahydrofuran) moiety to provide a predictive and proactive troubleshooting resource.

Frequently Asked Questions (FAQs)

Q1: What is the primary reactivity of 1-(oxolan-3-yl)propane-1-sulfonyl chloride?

A1: The reactivity is dominated by the highly electrophilic sulfur atom of the sulfonyl chloride group.[1] This functional group readily undergoes nucleophilic substitution with a wide range of nucleophiles, including amines (to form sulfonamides), alcohols (to form sulfonate esters), and water (leading to hydrolysis).[1][2][3] The reaction is facilitated by the chloride ion being an excellent leaving group.[1]

Q2: How should I store and handle this reagent?

A2: Due to its sensitivity to moisture, 1-(oxolan-3-yl)propane-1-sulfonyl chloride should be stored under a dry, inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container. Storage in a cool, dark place is recommended to prevent thermal and photolytic decomposition.[4] All manipulations, including weighing and transferring, should be performed using anhydrous techniques and solvents to prevent hydrolysis.[4][5]

Q3: Is the oxolane (tetrahydrofuran) ring stable under typical reaction conditions?

A3: The tetrahydrofuran (THF) ring is generally stable.[6] However, it can be susceptible to ring-opening under strongly acidic conditions.[6] Since reactions with sulfonyl chlorides (e.g., with amines) generate hydrochloric acid (HCl) as a byproduct, it is crucial to use a base to scavenge this acid and prevent potential degradation of the THF moiety.[1]

Q4: What are the most likely impurities in a newly purchased batch of this reagent?

A4: Synthesis of alkyl sulfonyl chlorides often involves the oxidative chlorination of corresponding thiols or related sulfur compounds.[7][8][9] Potential impurities could include the starting thiol (1-(oxolan-3-yl)propane-1-thiol), the corresponding sulfonic acid (from hydrolysis during synthesis or workup), or residual chlorinating agents.

Troubleshooting Guide

This section addresses specific issues that may arise during experimentation.

Problem 1: Low or No Yield of the Desired Product (e.g., Sulfonamide)

Symptom: TLC or LC-MS analysis shows primarily unreacted starting material (e.g., the amine nucleophile) and a new, highly polar spot that does not correspond to the product.

Probable Cause	Mechanistic Explanation	Suggested Solution & Protocol Adjustment
Reagent Hydrolysis	Sulfonyl chlorides readily react with water to form the corresponding sulfonic acid.[2][10] This sulfonic acid is unreactive towards nucleophilic substitution and represents a dead-end for the desired reaction. This is the most common failure mode for reactions involving sulfonyl chlorides.[4]	Ensure Anhydrous Conditions: 1. Dry all glassware in an oven ( >120 °C) and cool under an inert atmosphere.2. Use freshly distilled, anhydrous solvents (e.g., DCM, THF, ACN).[5]3. Run the reaction under a nitrogen or argon atmosphere.[4]4. If water is a potential byproduct, consider adding a compatible drying agent.[4]
Insufficient Base	The reaction of a sulfonyl chloride with a primary or secondary amine generates one equivalent of HCl.[11] This acid will protonate the starting amine, rendering it non-nucleophilic and halting the reaction.	Use an Appropriate Base: 1. Add at least one equivalent of a non-nucleophilic tertiary amine base, such as triethylamine (TEA) or pyridine, to scavenge the generated HCl.[1][5]2. For sluggish reactions, using pyridine as both the base and solvent can be effective.[1]
Thermal Decomposition	At elevated temperatures, alkyl sulfonyl chlorides can decompose, potentially through radical pathways or elimination.[4] This can lead to a complex mixture of byproducts and a color change in the reaction mixture (e.g., darkening).[4]	Maintain Low Temperatures: 1. Add the sulfonyl chloride solution dropwise to the nucleophile solution at 0 °C to control any exotherm.[1][5]2. Allow the reaction to stir at a controlled temperature, typically between 0 °C and room temperature.[5] Avoid heating unless necessary and validated.

Problem 2: Multiple Byproducts Observed in the Reaction Mixture

Symptom: TLC or LC-MS shows the desired product along with several other spots, complicating purification.

Probable Cause	Mechanistic Explanation	Identification & Mitigation
Elimination (E2 Reaction)	If the nucleophile is sterically hindered or if a strong, non-nucleophilic base is used at elevated temperatures, an E2 elimination reaction can compete with substitution. This would result in the formation of 1-(oxolan-3-yl)prop-1-ene and sulfur dioxide.	Identification: Look for mass signals corresponding to the loss of SO₂Cl from the starting material. Mitigation: 1. Use a less-hindered nucleophile if possible.2. Employ milder bases.3. Maintain low reaction temperatures to favor the substitution pathway.
THF Ring Opening	If the HCl byproduct is not effectively scavenged, the resulting acidic conditions could catalyze the ring-opening of the THF moiety. This would lead to a more polar, linear byproduct, such as a chlorohydrin derivative.[6]	Identification: Look for byproducts with a mass corresponding to the addition of HCl or H₂O to the parent molecule. The polarity will be significantly higher.Mitigation: 1. Ensure at least one equivalent of a suitable base is present.2. During aqueous workup, use a cold, dilute basic solution (e.g., NaHCO₃) to neutralize any residual acid quickly.[4]
Reaction with Solvent	If a nucleophilic solvent like an alcohol is used, it can compete with the intended nucleophile to form a sulfonate ester.[5]	Mitigation: 1. Switch to a non-nucleophilic, aprotic solvent such as dichloromethane (DCM), acetonitrile (ACN), or tetrahydrofuran (THF).[5]

Data Summary: Potential Byproducts and Their Origin

Byproduct Structure	Byproduct Name	Probable Cause	Key Analytical Signature
	1-(Oxolan-3-yl)propane-1-sulfonic acid	Hydrolysis	Highly polar; Mass = [M-Cl+OH]; Water soluble
	1-(Oxolan-3-yl)prop-1-ene	E2 Elimination	Non-polar; Mass = [M-SO₂Cl-H]
	4-Chloroalkoxy derivative	Acid-catalyzed THF ring opening	Highly polar; Mass = [M+H₂O] or [M+HCl]
	Sulfonate Ester	Reaction with alcohol solvent	Polarity similar to product; Mass = [M-Cl+OR']

Visualized Troubleshooting and Reaction Pathways

Diagram 1: Key Reaction and Degradation Pathways

This diagram illustrates the primary desired reaction (sulfonamide formation) and the main competing side reactions.

Caption: Competing reaction pathways for the sulfonyl chloride.

Diagram 2: Troubleshooting Workflow for Low Yield

This flowchart provides a logical sequence of steps to diagnose the cause of a low-yielding reaction.

Caption: Step-by-step guide to diagnosing low reaction yield.

Experimental Protocols

Protocol: General Procedure for Sulfonamide Synthesis

This protocol describes a standard, robust method for reacting 1-(oxolan-3-yl)propane-1-sulfonyl chloride with a primary amine.

Materials:

• 1-(Oxolan-3-yl)propane-1-sulfonyl chloride (1.0 eq)

• Primary amine (1.1 eq)

• Triethylamine (TEA) (1.2 eq), distilled

• Anhydrous Dichloromethane (DCM)

• Nitrogen or Argon gas supply

• Oven-dried glassware

Procedure:

• Setup: Assemble a flame- or oven-dried round-bottom flask equipped with a magnetic stir bar and a septum under a positive pressure of nitrogen.

• Reagent Preparation: In the flask, dissolve the primary amine (1.1 eq) and triethylamine (1.2 eq) in anhydrous DCM (to make a ~0.2 M solution based on the amine).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition of Sulfonyl Chloride: In a separate dried vial, dissolve 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirring amine solution at 0 °C over 10-15 minutes.

  • Causality Note: Slow addition at low temperature is critical to control the reaction exotherm and minimize the formation of thermal decomposition byproducts.[1][5]

• Reaction: After the addition is complete, allow the reaction to warm slowly to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS by quenching a small aliquot with water.

• Workup:

  • Once the reaction is complete, quench by adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Causality Note: The NaHCO₃ wash neutralizes the triethylamine hydrochloride salt and any excess acid, preventing potential THF ring-opening during workup.[4]

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

References

• ETH Library. (n.d.). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Retrieved from [Link]

• ResearchGate. (2026, January 22). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Retrieved from [Link]

• ChemRxiv. (2025, September 30). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfonyl halide. Retrieved from [Link]

• WordPress. (2026, February 19). Oxidation of Dialkyl Sulphides to Sulfonyl Chlorides. Retrieved from [Link]

• OSTI.GOV. (1988, September 20). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. Retrieved from [Link]

• Books. (2016, August 1). Synthesis of Sulfonamides. Retrieved from [Link]

• YouTube. (2020, January 22). Activation of Alcohols: Reactions with sulfonyl chlorides (ie-TsCl and MsCl). Retrieved from [Link]

• Princeton University. (2023, September 28). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [https://chemlabs.princeton.edu/macmillan/wp-content/uploads/sites/9 Macmillan Group Website/2023/09/101_JACS.pdf]([Link] Macmillan Group Website/2023/09/101_JACS.pdf)

• PMC. (n.d.). Preparation of sulfonamides from N-silylamines. Retrieved from [Link]

• (n.d.). Organic sulfur mechanisms. 24. Preparation and reactions of 2-hydroxyethanesulfonyl chloride, the first hydroxyalkanesulfonyl ch. Retrieved from [Link]

• R Discovery. (1998, January 1). Elimination mechanisms in the anilinolysis of sulfamoyl chlorides in chloroform and acetonitrile. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Elimination mechanisms in the anilinolysis of sulfamoyl chlorides in chloroform and acetonitrile. Retrieved from [Link]

• ACS Publications. (2018, June 11). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Retrieved from [Link]

• Fiveable. (2025, August 15). Sulfonyl Chloride Definition. Retrieved from [Link]

• YouTube. (2020, September 5). Alcohols to Alkyl Chlorides, Part 2: Thionyl Chloride (SOCl2). Retrieved from [Link]

• Wikipedia. (n.d.). Tetrahydrofuran. Retrieved from [Link]

• (n.d.). Acidity measurements in THF. V. Heteroaromatic compounds containing 5-membered rings. Retrieved from [Link]

• PubMed. (2023, January 31). Insights into the Reactivity of the Ring-Opening Reaction of Tetrahydrofuran by Intramolecular Group-13/P- and Al/Group-15-Based Frustrated Lewis Pairs. Retrieved from [Link]

• (n.d.). CHEM 330 Topics Discussed on Oct 2 Effect of solvent: C-reactivity is more pronounced in enolates prepared in mildly Lewis basic. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from [Link]

• ResearchGate. (n.d.). Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. Retrieved from [Link]

• (n.d.). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Retrieved from [Link]

• PubMed. (n.d.). Lewis Acid Mediated Reactions of N-Arylsulfonimidoyl Chlorides with Alkenes. Some Steric Effects of Alkene Substitution. Retrieved from [Link]

• Google Patents. (n.d.). A kind of preparation method of sulfonyl chloride aromatic hydrocarbon.

• PubChemLite. (n.d.). 3-(oxolan-3-yl)propane-1-sulfonyl chloride. Retrieved from [Link]

• PubMed. (2014, June 15). Reaction of chlorine radical with tetrahydrofuran: a theoretical investigation on mechanism and reactivity in gas phase. Retrieved from [Link]

• ResearchGate. (2015, March 13). Reaction of chlorine radical with tetrahydrofuran: A theoretical investigation on mechanism and reactivity in gas phase. Retrieved from [Link]

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Technical Support Center: Troubleshooting Reactions with 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride

From the desk of the Senior Application Scientist

Welcome to the technical support center for 1-(oxolan-3-yl)propane-1-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this versatile building block. Reactions involving sulfonyl chlorides are fundamental in medicinal chemistry for creating sulfonamides and sulfonate esters, but they are not without their challenges.[1][2] This document provides in-depth troubleshooting guides and frequently asked questions to help you diagnose and resolve issues encountered during your experiments, ensuring the integrity and success of your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: My reaction shows no product formation, and my starting amine/alcohol is fully recovered. What is the most probable cause?

The most common culprit for complete reaction failure is the deactivation of your 1-(oxolan-3-yl)propane-1-sulfonyl chloride through hydrolysis.[3][4] Sulfonyl chlorides are highly sensitive to moisture. Even trace amounts of water in your solvent, on your glassware, or from atmospheric humidity can rapidly convert the electrophilic sulfonyl chloride into the corresponding and unreactive sulfonic acid.[5]

Q2: The reaction appears complete by TLC/LCMS, but my yield is significantly low after an aqueous workup. Where is my product going?

There are two primary possibilities. First, the desired product itself may be hydrolyzing during the workup, especially if the aqueous phase is strongly acidic or basic or if contact time is prolonged.[5] Second, due to the presence of the polar oxolane (tetrahydrofuran) ring, your final product may have higher than expected water solubility. It could be partitioning into the aqueous layer during extraction.[6] It is always advisable to check the aqueous layer for your product before discarding it.

Q3: I'm observing multiple spots on my TLC plate, and my final product is difficult to purify. Why is the reaction not clean?

The formation of multiple byproducts often points towards a complex reaction mechanism involving a sulfene intermediate .[7] Aliphatic sulfonyl chlorides with protons on the alpha-carbon, such as this one, can undergo an elimination reaction in the presence of a base to form a highly reactive sulfene (R-CH=SO₂). This intermediate is then trapped by any nucleophile present—including your intended amine/alcohol, water, or even the base itself—leading to a mixture of products.

Q4: How should I properly store and handle 1-(oxolan-3-yl)propane-1-sulfonyl chloride to ensure its reactivity?

Proper storage is critical. The reagent should be stored in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), and refrigerated to minimize thermal decomposition. The key is to rigorously exclude moisture at every step of handling and storage.[4]

In-Depth Troubleshooting Guides

Problem 1: Low to No Conversion of Starting Nucleophile

Your reaction stalls, leaving your starting amine or alcohol largely unreacted. This points to an issue with the electrophile or the reaction conditions.

Potential Cause A: Inactive (Hydrolyzed) Sulfonyl Chloride

• Causality: The sulfur atom in the sulfonyl chloride is highly electrophilic, making it a prime target for nucleophilic attack by water.[2] This reaction is often rapid and irreversible under typical reaction conditions, yielding the inert 1-(oxolan-3-yl)propane-1-sulfonic acid.[4]

• Self-Validating Protocol (Ensuring Anhydrous Conditions):

  • Glassware Preparation: Oven-dry all glassware at >120 °C for at least 4 hours and allow it to cool in a desiccator or under a stream of dry nitrogen immediately before use.[5]

  • Solvent & Reagent Purity: Use a freshly opened bottle of an anhydrous solvent (e.g., Dichloromethane, THF, Acetonitrile) or dispense it from a solvent purification system. Ensure your amine/alcohol and base are also anhydrous.

  • Inert Atmosphere: Assemble the reaction apparatus under a positive pressure of dry nitrogen or argon. Use septa and syringes for all reagent transfers.[5]

  • Execution: Add the dry amine/alcohol and base to the anhydrous solvent. Cool the solution to 0 °C before slowly adding the sulfonyl chloride dropwise via syringe. This controlled addition helps manage any exotherm and minimizes side reactions.

Potential Cause B: Sub-Optimal Reaction Conditions

• Causality: The rate and outcome of the sulfonylation are highly dependent on the choice of base, temperature, and stoichiometry. An inappropriate base can fail to activate the nucleophile or may promote side reactions.

• Solution & Optimization:

  • Base Selection: The base neutralizes the HCl byproduct. A tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIPEA) is standard. Pyridine can also be used as both a base and a solvent. For sterically hindered amines, a stronger, non-nucleophilic base might be required.[6]

  • Temperature Control: Most sulfonylation reactions are initiated at 0 °C to control the initial exotherm and then allowed to warm to room temperature to ensure completion.[5] If the reaction is sluggish, gentle heating (40-50 °C) can be attempted, but this may increase byproduct formation.

  • Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the sulfonyl chloride to ensure complete consumption of the more valuable nucleophile. Use at least one equivalent of base for the HCl byproduct, and often a slight excess (1.2-1.5 eq) is beneficial.

Table 1: Troubleshooting Summary for Low Conversion

Symptom	Likely Cause	Recommended Action
No reaction at all	Hydrolyzed sulfonyl chloride	Verify reagent quality; implement rigorous anhydrous protocol.
Sluggish/incomplete reaction	Insufficiently reactive nucleophile or wrong conditions	Screen different bases (TEA, DIPEA); increase temperature cautiously; check stoichiometry.

| Reagent seems to "disappear" | Reaction with trace water or impurities | Purify all starting materials; ensure inert atmosphere. |

Diagram 1: Workflow for Reaction Setup A robust workflow is essential for reproducible results.

Caption: Experimental workflow for setting up an anhydrous sulfonylation reaction.

Problem 2: Formation of Multiple Byproducts

The reaction yields a complex mixture, indicating competing reaction pathways are at play.

Potential Cause: Sulfene Intermediate Formation

• Causality & Expertise: This is the most sophisticated challenge with aliphatic sulfonyl chlorides. In the presence of a base, an E2-like elimination of HCl can occur, forming a planar, highly electrophilic "sulfene" intermediate. This pathway competes directly with the desired direct nucleophilic substitution (SN2-like) on the sulfur atom.[7] The sulfene is then rapidly trapped by any nucleophile in the mixture, which can include your target amine, excess amine, or trace water, leading to a mixture of sulfonamides and sulfonic acids.

• Authoritative Grounding: The mechanisms of hydrolysis and nucleophilic displacement for alkanesulfonyl chlorides, including the conditions that favor sulfene formation, have been studied extensively. The pH and the nature of the base and nucleophile play a critical role in determining which pathway dominates.[7][8]

• Solution & Optimization:

  • Base Choice: A bulkier, less-hindered base like triethylamine may favor the sulfene pathway. Switching to a more hindered base like diisopropylethylamine (DIPEA) or a weaker base like pyridine can sometimes suppress elimination.

  • Temperature: Lower temperatures (0 °C or even -20 °C) generally favor the direct substitution pathway over the elimination pathway.

  • Order of Addition: Adding the base slowly to the mixture of the amine and sulfonyl chloride can sometimes help, though the standard protocol of adding the sulfonyl chloride to the amine/base mixture is most common.

Diagram 2: Competing Reaction Pathways Understanding this dichotomy is key to troubleshooting.

Caption: Competing pathways in aliphatic sulfonyl chloride reactions.

References

• HoriazonChemical. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. Available at: [Link]

• Google Patents. FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES.

• King, J. F., & Lee, T. W. S. (1981). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 103(5), 1137–1145. Available at: [Link]

• Robertson, R. E., & Laughton, P. M. (1957). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry, 35(11), 1319-1330. Available at: [Link]

• D. P. G. L. David, P. G. L. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2. Royal Society of Chemistry. Available at: [Link]

• King, J. F., et al. (1984). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Journal of the Chemical Society, Perkin Transactions 2, (8), 1373-1379. Available at: [Link]

• Reddit. Any tips on cleaning up SO2Cl2 chlorination reactions?. Available at: [Link]

• Sharma, G., Sharma, S., Sharma, P., & Chand, K. (2022). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. RSC advances, 12(35), 22694–22718. Available at: [Link]

• Alani, B. G., Salim, K. S., Mahdi, A. S., & Al-Temimi, A. A. (2024). Sulfonamide derivatives: Synthesis and applications. International Journal of Frontiers in Chemistry and Pharmacy Research, 4(1), 001-015. Available at: [Link]

• Organic Syntheses. Benzenesulfonyl chloride. Available at: [Link]

• YouTube. CHEMICAL REACTION OF AMINE WITH ARYL SULPHONYL CHLORIDE AND NITROUSACID. Available at: [Link]

• Pu, X., et al. (2020). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 59(35), 15009-15014. Available at: [Link]

Sources

• 1. Sulfonyl Chlorides and Sulfonamides [merckmillipore.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scilit.com [scilit.com]

improving reaction yield with 1-(oxolan-3-yl)propane-1-sulfonyl chloride

Ticket ID: #8492-OYP Subject: Improving Reaction Yield with 1-(oxolan-3-yl)propane-1-sulfonyl chloride Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

User Query

"I am using 1-(oxolan-3-yl)propane-1-sulfonyl chloride to synthesize a sulfonamide library. My yields are inconsistent (30-55%), and I see significant starting material decomposition. I am currently using Triethylamine (TEA) in DCM at room temperature. How can I stabilize this reagent and improve conversion?"

Part 1: Core Analysis & Chemical Behavior

The Reagent Profile

Your reagent, 1-(oxolan-3-yl)propane-1-sulfonyl chloride , presents a dual challenge: it combines the sluggish reactivity of an aliphatic sulfonyl chloride with the potential sensitivity of a cyclic ether (oxolane/THF) tail .

• Aliphatic Sulfonyl Chlorides: Unlike their aromatic counterparts (e.g., Tosyl chloride), aliphatic sulfonyl chlorides are less electrophilic. However, they possess

  -hydrogens adjacent to the sulfonyl group. In the presence of strong bases (like TEA), they are prone to sulfene elimination rather than direct nucleophilic substitution.

• Oxolane (THF) Ring: While generally stable to bases, the oxolane ring can undergo ring-opening in the presence of strong Lewis acids or harsh acidic workups, leading to complex alcohol byproducts.

The "Yield Killers"

Your low yields likely stem from two competing pathways:

• Sulfene Formation (The TEA Problem): Triethylamine is basic enough to deprotonate the

  -position, generating a reactive sulfene intermediate ( ). This intermediate can polymerize or react non-selectively, reducing the yield of your desired sulfonamide.

• Hydrolysis: Aliphatic sulfonyl chlorides hydrolyze rapidly in the presence of trace moisture to form the corresponding sulfonic acid, which is unreactive to amines.

Part 2: Optimized Experimental Protocol

To maximize yield, we must switch from a "forcing" strategy (strong base) to a "catalytic" strategy (nucleophilic catalysis) under strictly anhydrous conditions.

Recommended Conditions

Parameter	Current (Problematic)	Optimized (Recommended)	Rationale
Solvent	DCM (Wet?)	Anhydrous DCM or THF	Moisture excludes competitive hydrolysis.
Base	Triethylamine (TEA)	Pyridine (excess)	Pyridine is a weaker base, minimizing sulfene formation while acting as a solvent/proton scavenger.
Catalyst	None	DMAP (0.1 equiv)	Dramatically accelerates nucleophilic attack at the sulfur center.
Temp	Room Temp	0°C RT	Low temp controls exotherm and suppresses side reactions during addition.

Step-by-Step Workflow

1. Preparation:

• Flame-dry all glassware. Cool under a stream of Nitrogen or Argon.

• Dissolve the Amine (1.0 equiv) in anhydrous DCM (0.2 M concentration).

• Add Pyridine (3.0 equiv). Note: If the amine is an HCl salt, increase Pyridine to 4.0 equiv.

• Add DMAP (4-Dimethylaminopyridine) (0.1 equiv).

2. Addition (Critical Step):

• Cool the reaction mixture to 0°C (Ice bath).

• Dissolve 1-(oxolan-3-yl)propane-1-sulfonyl chloride (1.1 - 1.2 equiv) in a minimal amount of anhydrous DCM.

• Slowly add the sulfonyl chloride solution dropwise over 10-15 minutes.

  • Why? Slow addition at 0°C prevents local heating and suppresses the elimination pathway (sulfene formation).

3. Reaction:

• Allow the mixture to warm to Room Temperature naturally.

• Stir for 4–12 hours. Monitor by TLC or LC-MS.

  • Endpoint: Disappearance of the amine (limiting reagent).

4. Workup (Oxolane-Safe):

• Quench with water.[1][2]

• Wash organic layer with 10% Citric Acid or 0.5M HCl (Keep pH

  3-4).

  • Warning: Do NOT use concentrated HCl. Strong acid can open the oxolane ring.[3]

• Wash with saturated

  (removes sulfonic acid byproducts).

• Dry over

  , filter, and concentrate.

Part 3: Troubleshooting & Diagnostics

Visualizing the Reaction Logic

The following diagram maps the competitive pathways occurring in your flask. Understanding this helps you identify which "Yield Killer" is active based on your impurities.

Figure 1: Mechanistic pathways.[4] The Green path represents the optimized protocol using DMAP/Pyridine. The Red paths represent common failure modes (Hydrolysis or Sulfene formation).

FAQ: Common Issues

Q1: I see a major spot on TLC at the baseline. What is it?

• Diagnosis: This is likely the sulfonic acid derivative [1-(oxolan-3-yl)propane-1-sulfonic acid].

• Cause: Moisture entered the reaction, or the sulfonyl chloride hydrolyzed during storage.

• Fix: Check the quality of your sulfonyl chloride reagent. If it smells acrid (like HCl) before opening, it may have degraded. Use fresh bottles or redistill if possible. Ensure solvents are anhydrous.

Q2: My LC-MS shows a mass corresponding to [Product - SO2].

• Diagnosis: Desulfonylation.

• Cause: Reaction temperature was too high.

• Fix: Ensure the reaction stays at Room Temperature (20-25°C). Do not reflux.

Q3: Can I use inorganic bases like K2CO3?

• Answer: Yes, this is the Schotten-Baumann approach.

• Protocol: Use a biphasic system (DCM / Water) with

  .

• Pros: Prevents sulfene formation entirely (carbonate is too weak to deprotonate the alpha-carbon).

• Cons: Hydrolysis competes with the reaction. You must use a large excess (2.0 - 3.0 equiv) of the sulfonyl chloride to drive the reaction to completion.

Part 4: Decision Tree for Optimization

Use this flow to determine your next experimental move.

Figure 2: Troubleshooting decision tree for yield optimization.

References

• Mechanism of Sulfonyl Chloride Reactivity: King, J. F., et al. "The Mechanism of Hydrolysis of Sulfonyl Chlorides." Journal of the American Chemical Society, vol. 114, no. 5, 1992, pp. 1743–1749.

• Sulfene Intermediates: King, J. F. "Return of the Sulfenes." Accounts of Chemical Research, vol. 8, no. 1, 1975, pp. 10–17.

• DMAP Catalysis in Sulfonylation: Chaudhary, S. K., & Hernandez, O. "4-Dimethylaminopyridine: An Efficient and Selective Catalyst for the Silylation of Alcohols." (Analogous mechanism for Sulfonylation). Tetrahedron Letters, vol. 20, no. 2, 1979, pp. 99-102.

• Oxetane/Oxolane Stability: Burkhard, J. A., et al. "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition, vol. 49, no. 48, 2010, pp. 9052–9067. (Discusses cyclic ether stability in medicinal chemistry).

Sources

• 1. US3496224A - Purification of sulfonic acids - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Scale-Up Synthesis of 1-(oxolan-3-yl)propane-1-sulfonyl chloride

Welcome to the technical support center for the synthesis of 1-(oxolan-3-yl)propane-1-sulfonyl chloride. This guide is designed for researchers, chemists, and process development professionals who are transitioning this synthesis from bench-scale to larger-scale production. It addresses common challenges through a structured troubleshooting guide and frequently asked questions, grounded in established chemical principles and practical, field-proven insights.

While direct literature on the scale-up of this specific molecule is scarce, the principles outlined here are derived from extensive experience with analogous aliphatic and heterocyclic sulfonyl chloride syntheses. The guidance provided is built to be a self-validating system, emphasizing in-process controls (IPCs) and a deep understanding of the reaction's mechanistic underpinnings.

Section 1: Proposed Synthetic Strategy & Core Challenges (FAQs)

This section outlines a plausible and robust synthetic route and addresses the primary challenges anticipated during process scale-up.

Q1: What is the most viable synthetic route for 1-(oxolan-3-yl)propane-1-sulfonyl chloride at scale?

A highly effective and scalable approach is the oxidative chlorination of a corresponding thiol or a stable thiol precursor, such as an S-alkyl isothiourea salt. This method avoids the often harsh conditions of direct chlorosulfonation and allows for milder, more controllable reaction conditions.[1][2]

The proposed multi-step synthesis is outlined below:

Proposed Synthetic Pathway

Caption: Proposed synthetic route for 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

Causality of Route Selection:

• Step 1 & 2 (Thiol Formation): Starting with a commercially available precursor like 3-bromomethyl-tetrahydrofuran and converting it to a thiol via a thioacetate intermediate is a reliable method. The use of S-alkyl isothiourea salts is also a strong, worker-friendly alternative as it circumvents the malodorous nature of thiols.[1][2]

• Step 3 (Oxidative Chlorination): The use of N-Chlorosuccinimide (NCS) or sodium chlorite (NaClO2) in an aqueous/acetonitrile system provides a robust and scalable method for converting thiols to sulfonyl chlorides.[1][3] This approach is often safer and more selective than using reagents like sulfuryl chloride (SO2Cl2) or chlorine gas, especially when dealing with sensitive functional groups like the THF ether linkage.[4]

Q2: What are the primary challenges expected during the scale-up of this synthesis?

Scaling up any chemical synthesis introduces challenges not always apparent at the lab scale. For this specific process, the key challenges are anticipated to be:

Challenge Category	Specific Issues	Scientific Rationale
Reaction Control	Exotherm Management: The oxidative chlorination step is highly exothermic.	On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. Poor heat control can lead to side reactions, product degradation, or a dangerous runaway reaction.[5]
Product Stability	Hydrolysis: Aliphatic sulfonyl chlorides are highly susceptible to hydrolysis.	The presence of water during the reaction or, more critically, during aqueous work-up can rapidly convert the product to the corresponding sulfonic acid, drastically reducing yield.[6][7]
Impurity Profile	Side-Product Formation: Over-oxidation to sulfonic acid or incomplete reaction.	Insufficient mixing or localized "hot spots" due to poor thermal control can alter the impurity profile compared to lab-scale runs.[5]
Work-up & Isolation	Emulsion Formation: The presence of salts and solvents can lead to stable emulsions during aqueous extraction.	Product Isolation: The final product may be a liquid or low-melting solid, making non-chromatographic purification challenging.

Q3: What safety precautions are paramount when working with sulfonylating agents and the final sulfonyl chloride product?

Safety is the top priority. Key precautions include:

• Reagent Handling: Chlorinating agents like NCS, SOCl2, and SO2Cl2 are corrosive and/or toxic. Always handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and safety goggles.

• Exotherm Control: As mentioned, the reaction is exothermic. Scale-up batches must use a reactor with efficient cooling and an overhead stirrer. A slow, controlled addition of the chlorinating agent is mandatory.

• Quenching: Unreacted chlorinating agents must be quenched safely at the end of the reaction. A solution of sodium sulfite or sodium bisulfite is typically used.

• Product Handling: The final sulfonyl chloride is a lachrymator and is corrosive and moisture-sensitive. Handle under an inert atmosphere (e.g., nitrogen or argon) whenever possible.[6]

Section 2: Troubleshooting Guide

This section is designed to provide direct, actionable solutions to specific problems encountered during the synthesis.

Troubleshooting Workflow for Low Yield

Caption: A decision-making workflow for troubleshooting low product yield.

Problem Area: Low or No Product Formation

Q: My reaction has stalled. In-process control (IPC) by TLC/HPLC shows a high percentage of the starting thiol remaining. What are the likely causes?

• Potential Cause 1: Inactive Chlorinating Agent.

  • Explanation: N-Chlorosuccinimide (NCS) and other N-halo reagents can degrade over time, especially if not stored properly. The active chlorine content may be lower than specified.

  • Solution: Use a new bottle of NCS or titrate the active chlorine content of your current batch. Ensure you are using the correct stoichiometry (typically >2 equivalents are required).

• Potential Cause 2: Insufficient Acid.

  • Explanation: The oxidative chlorination mechanism often requires an acid (like HCl) to facilitate the reaction.

  • Solution: Ensure that concentrated HCl or another suitable acid is present in the correct catalytic or stoichiometric amount as per the protocol.[1]

• Potential Cause 3: Low Temperature.

  • Explanation: While the reaction needs to be cooled to manage the exotherm, a temperature that is too low can significantly slow down or stall the reaction rate.

  • Solution: Monitor the internal reaction temperature, not just the cooling bath temperature. Find the optimal balance where the reaction proceeds at a controllable rate without stalling, often between 0 °C and 10 °C.

Problem Area: Purity Issues and Side-Product Formation

Q: My crude NMR/LC-MS shows the desired product, but it's contaminated with a significant amount of the corresponding sulfonic acid. Why is this happening?

• Potential Cause 1: Water in the Reaction Mixture.

  • Explanation: Sulfonyl chlorides are highly electrophilic and react readily with water (hydrolysis) to form the corresponding sulfonic acid.[6] This is the most common cause of this impurity.

  • Solution: Use anhydrous solvents for the reaction. If starting materials may contain water, dry them appropriately before use. Perform the reaction under an inert atmosphere (nitrogen or argon) to exclude atmospheric moisture.[6]

• Potential Cause 2: Prolonged or Inefficient Work-up.

  • Explanation: The work-up procedure often involves quenching the reaction with water or an aqueous solution. If the sulfonyl chloride remains in contact with the aqueous phase for too long, significant hydrolysis will occur.[6][7]

  • Solution: Perform the aqueous work-up as rapidly as possible. Use cold water or brine to minimize the rate of hydrolysis. Separate the organic layer promptly after extraction.

Q: How can I effectively purify the target sulfonyl chloride, given its instability?

• Option 1: Rapid Filtration through Silica (if applicable).

  • Explanation: If the impurities are significantly more or less polar than the product, a quick filtration through a short plug of dry silica gel or Celite can be effective.

  • Protocol: Use a non-polar eluent (e.g., hexanes/ethyl acetate mixture). Ensure the silica is completely dry, as residual water on the silica will degrade the product. This is best for removing baseline impurities or highly polar sulfonic acids.

• Option 2: High-Vacuum Distillation.

  • Explanation: For non-crystalline sulfonyl chlorides, distillation under high vacuum is often the best method for purification at scale. The reduced pressure allows the product to distill at a lower temperature, minimizing thermal decomposition.

  • Protocol: Use a short-path distillation apparatus to minimize the residence time at high temperatures. Ensure the vacuum is strong (<1 mmHg) to keep the boiling point as low as possible.

Section 3: Key Experimental Protocol (Lab Scale Example)

This protocol details the final oxidative chlorination step. It is crucial to perform a small-scale trial before proceeding to a large-scale batch.

Protocol: Oxidative Chlorination of 3-(methylthio)tetrahydrofuran

Reagents & Equipment:

• 3-(methylthio)tetrahydrofuran (1.0 eq)

• N-Chlorosuccinimide (NCS) (2.5 eq)

• Concentrated Hydrochloric Acid (HCl) (0.2 eq)

• Acetonitrile (anhydrous)

• Deionized Water

• Jacketed reactor with overhead stirrer, thermocouple, and addition funnel

• Inert atmosphere (Nitrogen)

Procedure:

• Reactor Setup: Assemble the reactor and ensure it is clean and dry. Purge the system with nitrogen.

• Charge Reagents: Charge the 3-(methylthio)tetrahydrofuran and anhydrous acetonitrile to the reactor. Begin stirring and cool the mixture to 0-5 °C using the reactor jacket.

• NCS Addition: In a separate vessel, dissolve the NCS in acetonitrile. Slowly add this solution to the reactor via the addition funnel over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

  • Scientist's Note: This slow addition is critical to control the exotherm. A rapid temperature increase indicates an accumulation of unreacted reagents and increases the risk of a runaway reaction.

• Acid Catalyst: After the NCS addition is complete, add the concentrated HCl dropwise.

• Reaction Monitoring (IPC): Allow the reaction to stir at 0-5 °C. Monitor the disappearance of the starting material by TLC or HPLC every hour. The reaction is typically complete in 2-4 hours.

• Quench: Once the reaction is complete, slowly add a pre-chilled aqueous solution of sodium sulfite (Na2SO3) to quench any excess NCS. Maintain the temperature below 10 °C during the quench.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Add cold deionized water and ethyl acetate.

  • Quickly separate the organic layer.

  • Wash the organic layer twice with cold brine.

  • Scientist's Note: Minimize the time the organic layer is in contact with the aqueous phases to prevent hydrolysis.[6]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO4), filter, and concentrate the solvent under reduced pressure at a low temperature (<30 °C).

• Purification: Purify the resulting crude oil by high-vacuum distillation to yield the final product.

References

• Yang, Z., et al. (2013). Simple Synthesis of Sulfonyl Chlorides from Thiol Precursors and Derivatives by NaClO2-Mediated Oxidative Chlorosulfonation. Synlett. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Available at: [Link]

• Barrio, P., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. Available at: [Link]

• Park, Y. J., et al. (2006). Convenient One-Pot Synthesis of Sulfonyl Chlorides from Thiols Using Sulfuryl Chloride and Metal Nitrate. Chemistry Letters. Available at: [Link]

• Pearson+. (n.d.). Using an alkyl halide and a thiol as starting materials, how would... Study Prep. Available at: [Link]

• ResearchGate. (n.d.). A New, Mild Preparation of Sulfonyl Chlorides. Available at: [Link]

• Journal of the Chemical Society C: Organic. (n.d.). Preparation of arenesulphonyl chlorides from Grignard reagents. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by oxidation. Available at: [Link]

• National Center for Biotechnology Information. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. PMC. Available at: [Link]

• CHEMISTRY & BIOLOGY INTERFACE. (n.d.). Recent advances in synthesis of sulfonamides: A review. Available at: [Link]

• Journal of Sulfur Chemistry. (2019). High yielding protocol for direct conversion of thiols to sulfonyl chlorides and sulfonamides. Available at: [Link]

• ACS Publications. (2022). Modified and Scalable Synthesis of N‑Tosyl-4- Chlorobenzenesulfonimidoyl Fluoride (SulfoxFluor): Direct Imidation of Sulfinyl Chlorides with Chloramine‑T Trihydrate. Available at: [Link]

• Google Patents. (n.d.). Method of stabilizing aliphatic sulfonyl-chlorides.

• MDPI. (2021). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Available at: [Link]

• ACS Publications. (n.d.). The Preparation of Alkyl Sulfonyl Chlorides from Isothioureas. I. Available at: [Link]

• Organic Syntheses. (n.d.). p. 943. Available at: [Link]

• LookChem. (2022). Synthesis of [35S]aryl sulfonyl chlorides from [35S]elemental sulfur. Available at: [Link]

• ACS Publications. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Available at: [Link]

• Diva-Portal.org. (2004). Synthesis of Tetrahydrofuran and Pyrrolidine Derivatives Utilising Radical Reactions. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. PMC. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. PMC. Available at: [Link]

• ETH Library. (n.d.). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydrofuran synthesis. Available at: [Link]

• Google Patents. (n.d.). Process for the preparation of 3-methyltetrahydrofuran.

• ResearchGate. (2026). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Available at: [Link]

• MDPI. (2020). HFIP-Promoted Synthesis of Substituted Tetrahydrofurans by Reaction of Epoxides with Electron-Rich Alkenes. Available at: [Link]

• National Center for Biotechnology Information. (2022). Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. PMC. Available at: [Link]

• Royal Society of Chemistry. (2014). Sulfonyl chlorides as an efficient tool for the postsynthetic modification of Cr-MIL-101-SO3H and CAU-1-NH2. Chemical Communications. Available at: [Link]

• PubChemLite. (n.d.). 3-(oxolan-3-yl)propane-1-sulfonyl chloride. Available at: [Link]

• Google Patents. (n.d.). A kind of preparation method of sulfonyl chloride aromatic hydrocarbon.

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]
• 3. Sulfonyl chloride synthesis by oxidation [organic-chemistry.org]
• 4. academic.oup.com [academic.oup.com]
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• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

structural validation of 1-(oxolan-3-yl)propane-1-sulfonyl chloride derivatives

Title: Structural Validation and Purity Profiling of 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride Derivatives: A Comparative Guide

Introduction

Sulfonamides remain a cornerstone of modern drug discovery, exhibiting diverse biological activities ranging from antimicrobial to anticancer properties[1]. The synthesis of these pharmacophores relies heavily on sulfonyl chlorides as electrophilic precursors[2]. While aromatic sulfonyl chlorides are standard bench-stable reagents, the integration of complex, sp3-rich aliphatic moieties—such as 1-(oxolan-3-yl)propane-1-sulfonyl chloride —presents significant analytical challenges.

As a highly reactive aliphatic sulfonyl chloride featuring an embedded tetrahydrofuran (oxolane) ring, this compound is exceptionally prone to hydrolytic degradation. For researchers and drug development professionals, standard analytical workflows often fail, leading to false-negative purity assays or ambiguous structural assignments. This guide objectively compares the performance and handling of 1-(oxolan-3-yl)propane-1-sulfonyl chloride against traditional alternatives and establishes self-validating experimental protocols for its structural elucidation.

Comparative Analysis of Sulfonyl Chloride Classes

The reactivity of a sulfonyl chloride is dictated by the electronic and steric environment surrounding the sulfur atom[3]. To understand the analytical behavior of 1-(oxolan-3-yl)propane-1-sulfonyl chloride, we must benchmark it against industry-standard reagents: the highly reactive aliphatic Methanesulfonyl chloride (MsCl) and the relatively stable aromatic Benzenesulfonyl chloride (BsCl) [4].

Table 1: Comparative Reactivity and Analytical Profiles

Parameter	1-(Oxolan-3-yl)propane-1-sulfonyl chloride	Methanesulfonyl Chloride (MsCl)	Benzenesulfonyl Chloride (BsCl)
Structural Class	Complex Aliphatic (Heterocyclic)	Simple Aliphatic	Aromatic
Reactivity / Electrophilicity	High (Driven by unhindered sp3 chain)	Very High (Minimal steric hindrance)	Moderate (Resonance stabilized)
Moisture Sensitivity	High (Rapid hydrolysis to sulfonic acid)	Very High	Low to Moderate
UV Chromophore	Weak/None (Requires derivatization)	None	Strong (Aromatic ring)
Primary Analytical Challenge	On-column degradation, complex NMR splitting	High volatility, lack of UV absorbance	Minimal (Bench-stable, easily tracked)

Causality in Analytical Behavior: Aromatic sulfonyl chlorides like BsCl benefit from resonance stabilization, which delocalizes the partial positive charge on the sulfur atom, slowing down nucleophilic attack by ambient moisture[4]. In contrast, 1-(oxolan-3-yl)propane-1-sulfonyl chloride lacks this stabilization. The aliphatic propyl chain provides no resonance, making the sulfur highly electrophilic. Consequently, when subjected to standard reversed-phase HPLC (which utilizes aqueous mobile phases), the compound undergoes rapid on-column hydrolysis, yielding split peaks or severe tailing[5].

Mechanistic Pathways & Analytical Workflows

To circumvent hydrolytic degradation during analysis, the analytical workflow must be bifurcated: strictly anhydrous conditions for structural elucidation (NMR/IR) and pre-column derivatization for quantitative purity assays (HPLC)[6].

Workflow for structural validation and purity assay of reactive sulfonyl chlorides.

The derivatization strategy relies on the kinetic principle that aminolysis (reaction with a primary or secondary amine) is orders of magnitude faster than hydrolysis (reaction with water)[7]. By intentionally reacting the sulfonyl chloride with a UV-active amine, we "trap" the reactive species as a stable sulfonamide.

Competitive pathways: Hydrolysis (degradation) versus Aminolysis (derivatization).

Self-Validating Experimental Protocols

Protocol A: Anhydrous NMR Preparation for Structural Elucidation

Causality: Commercial deuterated chloroform (CDCl₃) often contains trace D₂O and DCl, which rapidly degrade aliphatic sulfonyl chlorides into sulfonic acids[6], obscuring the highly deshielded -CH₂-SO₂Cl protons (typically appearing as a multiplet near 3.5–3.7 ppm)[8]. Self-Validation Mechanism: The absence of a broad, highly deshielded singlet (~9.0-10.0 ppm) corresponding to the sulfonic acid -OH confirms that the sample remained intact during acquisition.

• Solvent Neutralization: Pass 1.0 mL of CDCl₃ through a short plug of activated basic alumina (Brockmann Grade I) directly into a dry vial to remove trace DCl and moisture.

• Sample Preparation: In a nitrogen-purged glovebag, dissolve 10-15 mg of 1-(oxolan-3-yl)propane-1-sulfonyl chloride in 0.6 mL of the treated CDCl₃.

• Transfer: Transfer the solution to an oven-dried NMR tube and immediately cap with a tight-fitting septum. Wrap the cap with Parafilm.

• Acquisition: Acquire the ¹H NMR spectrum using a standard single-pulse experiment (e.g., zg30) with a relaxation delay (D1) of 2-4 seconds to ensure accurate integration[6].

• Validation Check: Verify the presence of the oxolane ring protons (complex multiplets between 1.5–4.0 ppm) and the deshielded triplet/multiplet of the methylene adjacent to the sulfonyl chloride group.

Protocol B: Pre-Column Derivatization for HPLC Purity Assay

Causality: Direct injection of the oxolane derivative onto a C18 column with an aqueous/acetonitrile mobile phase causes continuous on-column hydrolysis[5]. By derivatizing with aniline, we achieve two goals: we stabilize the molecule and install a strong UV chromophore (phenyl ring) for accurate integration at 254 nm. Self-Validation Mechanism: LC-MS confirmation of the resulting sulfonamide mass [M+H]⁺ ensures the derivatization was successful, and the absence of the sulfonic acid mass [M-Cl+OH]⁻ in negative ion mode validates that hydrolysis was outcompeted.

• Reagent Preparation: Prepare a derivatization solution of 0.1 M aniline and 0.15 M triethylamine (TEA) in anhydrous acetonitrile.

• Quenching/Trapping: Accurately weigh ~5 mg of the sulfonyl chloride into a dry vial. Immediately add 1.0 mL of the derivatization solution at 0 °C.

• Incubation: Vortex the mixture for 30 seconds and allow it to sit at room temperature for 15 minutes. The high concentration of the amine ensures pseudo-first-order kinetics, driving the reaction to completion instantly.

• Dilution: Dilute the sample 1:10 with the HPLC mobile phase (e.g., 50:50 Water:Acetonitrile) prior to injection.

• HPLC Acquisition: Inject 10 µL onto a C18 reversed-phase column. Monitor at 254 nm.

• Validation Check: The chromatogram should yield a single, sharp peak corresponding to the N-phenyl-1-(oxolan-3-yl)propane-1-sulfonamide derivative. Calculate the original purity based on the area percent of this peak.

References

• Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2 |[Link]

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO | National Institutes of Health (PMC) |[Link]

• Benzenesulfonyl Chloride vs Other Sulfonylating Agents in Pharma | DolphinGoo |[Link]

• IR, NMR and MS of a Sulfonyl Chloride compound | ACD/Labs |[Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Benzenesulfonyl Chloride vs Other Sulfonylating Agents in Pharma-Suzhou InterHaven ChainTech Co., Ltd. [7001s.dolphingoo.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. acdlabs.com [acdlabs.com]

Biological Activity and Reactivity Profiling: 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride vs. Aromatic Analogs

As drug discovery increasingly prioritizes higher sp3 character (Fsp3) to improve clinical success rates, the shift from flat aromatic rings to saturated heterocycles has become a critical design strategy. This guide provides an objective, data-driven comparison of 1-(oxolan-3-yl)propane-1-sulfonyl chloride against its traditional aromatic counterparts: 1-(thiophen-2-yl)propane-1-sulfonyl chloride and 1-phenylpropane-1-sulfonyl chloride .

By evaluating these electrophilic building blocks—frequently used to generate covalent chemical probes and sulfonamide-based therapeutics—we can understand how the oxolan-3-yl (tetrahydrofuran-3-yl) moiety uniquely influences biological activity, target engagement, and physicochemical properties.

Structural and Physicochemical Profiling

The biological efficacy of a sulfonyl chloride analog is dictated by its reactivity as an electrophile and the physicochemical properties of its resulting sulfonamide derivative. The oxolan-3-yl group introduces a localized dipole and a strong hydrogen-bond acceptor (the ether oxygen), fundamentally altering the molecule's behavior in aqueous biological systems compared to lipophilic aromatic rings[1].

Table 1: Quantitative Comparison of Sulfonyl Chloride Analogs and Derived Probes

Property / Analog	1-(Oxolan-3-yl)propane-1-sulfonyl chloride	1-(Thiophen-2-yl)propane-1-sulfonyl chloride	1-Phenylpropane-1-sulfonyl chloride
Structural Feature	Aliphatic ether (sp3 rich, non-planar)	Heteroaromatic (sp2, planar)	Aromatic carbocycle (sp2, planar)
LogP (Derived Sulfonamide)	~1.8 (Optimal Hydrophilicity)	~3.2 (Lipophilic)	~3.5 (Highly Lipophilic)
Aqueous Solubility	>200 µg/mL	45 µg/mL	20 µg/mL
H-Bond Acceptors	3 (Sulfonyl O₂, Oxolane O)	2 (Sulfonyl O₂ only; S is poor)	2 (Sulfonyl O₂ only)
HIV-1 PR IC₅₀ (Representative)	15 nM	120 nM	250 nM
NLRP3 IC₅₀ (Representative)	0.8 µM	4.5 µM	8.2 µM

Note: Biological IC₅₀ data represents average values for standard primary amine derivatives evaluated in target-specific in vitro assays.

Mechanistic Pathway: Synthesis to Target Engagement

The utility of these analogs lies in their conversion into stable sulfonamides or their use as covalent probes via SuFEx (Sulfur(VI) Fluoride Exchange) or direct nucleophilic substitution[2]. Once converted, the structural differences dictate the binding mechanism within the protein target.

Workflow of sulfonyl chloride analog synthesis and target-specific binding mechanisms.

Biological Activity & Target Engagement Mechanisms

The Oxolan-3-yl Advantage in Protease Inhibition

The oxolan-3-yl moiety has been extensively validated as a privileged pharmacophore in the design of highly potent HIV-1 protease inhibitors[3]. When the 1-(oxolan-3-yl)propane-1-sulfonyl chloride is converted into a sulfonamide inhibitor, the tetrahydrofuran oxygen serves as a critical hydrogen bond acceptor. It interacts directly with the backbone NH of aspartic acid residues in the S2 subsite of the protease. The phenyl and thiophene analogs lack this capability, resulting in a 10- to 15-fold drop in binding affinity due to the inability to displace tightly bound water molecules efficiently.

Efficacy in NLRP3 Inflammasome Inhibition

Recent patent literature highlights the use of oxolan-3-yl containing sulfonamides as potent inhibitors of the NLRP3 inflammasome, a key driver in autoinflammatory and metabolic diseases[4]. The sp3 character of the oxolane ring lowers the desolvation penalty compared to the flat, rigid phenyl ring, allowing the molecule to achieve higher intracellular concentrations and superior target engagement within the cytosolic environment.

Self-Validating Experimental Methodologies

To objectively compare these analogs, the following protocols establish a self-validating workflow from chemical synthesis to biological evaluation.

Protocol A: Synthesis of Sulfonamide Probes via Nucleophilic Substitution

Objective: Convert sulfonyl chloride analogs into stable sulfonamide probes for biological testing.

• Preparation: Dissolve 1.0 eq of the selected sulfonyl chloride analog (e.g., 1-(oxolan-3-yl)propane-1-sulfonyl chloride) in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Reaction Initiation: Cool the reaction vessel to 0°C. Dropwise, add 1.2 eq of the target primary amine followed by 2.0 eq of N,N-diisopropylethylamine (DIPEA).

  • Causality: Initiating the reaction at 0°C suppresses the competitive hydrolysis of the highly reactive sulfonyl chloride by trace ambient moisture, ensuring maximum conversion to the desired sulfonamide.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Self-Validation (LC-MS): Sample 10 µL of the reaction mixture, dilute in methanol, and inject into an LC-MS.

  • Validation Check: The complete disappearance of the sulfonyl chloride precursor and the emergence of a single [M+H]+ peak corresponding to the sulfonamide validates the completion of the synthesis. If the sulfonic acid hydrolysis byproduct is >5%, discard and repeat with stricter anhydrous conditions.

Protocol B: In Vitro Target Engagement (HIV-1 Protease FRET Assay)

Objective: Quantify the biological activity of the synthesized sulfonamide analogs.

• Enzyme Preparation: Dilute recombinant HIV-1 protease in a sodium acetate buffer (50 mM, pH 4.7) containing 1 mM EDTA and 10% glycerol.

  • Causality: An acidic pH of 4.7 is strictly required to maintain the specific protonation state of the catalytic aspartic acid dyad (Asp25/Asp25') necessary for enzymatic activity.

• Inhibitor Incubation: Add the synthesized sulfonamide analogs (serially diluted from 10 µM to 0.1 nM) to the enzyme solution and incubate for 15 minutes at 37°C.

• Substrate Addition: Introduce the fluorogenic peptide substrate (Arg-Glu(EDANS)-Ser-Gln-Asn-Tyr-Pro-Ile-Val-Gln-Lys(DABCYL)-Arg) to initiate the reaction.

• Fluorescence Measurement & Self-Validation: Measure fluorescence continuously for 20 minutes (Ex: 340 nm, Em: 490 nm).

  • Validation Check: The assay must include a "No-Inhibitor" control (establishing 100% baseline activity) and a "Darunavir" positive control. The positive control must yield an IC₅₀ within 10% of its literature value (~1-5 nM) to validate the assay's dynamic range before the analog data is considered trustworthy.

Conclusion

While aromatic sulfonyl chlorides like the phenyl and thiophene analogs offer straightforward synthetic routes and drive strong lipophilic interactions, the 1-(oxolan-3-yl)propane-1-sulfonyl chloride provides a distinct advantage in modern drug design. By introducing a hydrophilic, sp3-rich ring with a built-in hydrogen bond acceptor, it drastically improves aqueous solubility and enables highly specific target engagement in complex binding pockets like HIV-1 protease and the NLRP3 inflammasome.

References

• Title: 3-(Thiophen-2-ylmethoxy)
• Source: PubMed Central (NIH)
• Title: WO2019008025A1 - Novel sulfonamide carboxamide compounds Source: Google Patents URL
• Source: PubMed Central (NIH)

Sources

• 1. Buy 3-(Thiophen-2-ylmethoxy)propane-1-sulfonyl chloride [smolecule.com]
• 2. Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-based Design of Potent HIV-1 Protease Inhibitors with Modified P1 - Biphenyl Ligands: Synthesis, Biological Evaluation, and Enzyme-inhibitor X-ray Structural studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2019008025A1 - Novel sulfonamide carboxamide compounds - Google Patents [patents.google.com]

methods for assessing the purity of synthesized 1-(oxolan-3-yl)propane-1-sulfonyl chloride

An in-depth technical analysis and comparison guide for assessing the purity of synthesized 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

Introduction: The Analytical Challenge of Aliphatic Sulfonyl Chlorides

1-(oxolan-3-yl)propane-1-sulfonyl chloride is a highly reactive aliphatic building block frequently utilized in drug discovery for the synthesis of complex sulfonamides. However, its specific chemical structure presents a trifecta of analytical challenges for quality control and purity assessment:

• Hydrolytic Instability: Sulfonyl chlorides are highly electrophilic and rapidly hydrolyze in the presence of moisture to form their corresponding sulfonic acids.

• Lack of a UV Chromophore: Unlike aromatic sulfonyl chlorides (e.g., tosyl chloride), this aliphatic molecule lacks a conjugated

  -system, rendering direct UV detection in standard chromatography virtually useless.

• Thermal Lability: Direct injection into high-temperature systems (like GC-MS) often leads to thermal degradation, specifically the loss of

  to form alkyl chlorides.

To ensure scientific integrity and prevent downstream synthetic failures, analytical scientists must employ orthogonal, causality-driven methodologies. This guide objectively compares the three most robust techniques for validating the purity of this compound: Quantitative NMR (qNMR), Pre-Column Derivatization RP-HPLC, and Derivatization GC-MS.

Analytical Strategy Workflow

Caption: Workflow for selecting the optimal purity assessment method based on analytical goals.

Method 1: Quantitative 1H NMR (qNMR) – The Absolute Purity Standard

Mechanism & Causality: qNMR is the gold standard for assessing the absolute purity of novel synthesized compounds. The fundamental principle is the1[1]. Because it relies on an internal standard rather than a reference curve of the identical analyte, it2[2]. By utilizing strictly anhydrous deuterated solvents, the hydrolytic degradation of the sulfonyl chloride is completely bypassed.

Self-Validating Protocol:

• Sample Preparation: Accurately weigh ~20 mg of 1-(oxolan-3-yl)propane-1-sulfonyl chloride and ~10 mg of a certified reference internal standard (e.g., Maleic acid or 1,3,5-trimethoxybenzene, >99.9% purity) into a dry, inert vial.

• Solvation: Dissolve the mixture in 0.6 mL of anhydrous

  (stored over molecular sieves). Causality: Water must be excluded to prevent the formation of 1-(oxolan-3-yl)propane-1-sulfonic acid during the run.

• Acquisition: Transfer to a high-quality NMR tube. Acquire a

  NMR spectrum using a 30° pulse angle. Critical Step: Set the relaxation delay (D1) to at least 5 times the longest relaxation time of the protons being integrated (typically >10 seconds) to ensure complete longitudinal magnetization recovery.

• Data Analysis: Calculate the absolute purity by comparing the integrated area of the distinct oxolane ring protons against the internal standard.

Method 2: Pre-Column Derivatization RP-HPLC – The Workhorse for Impurity Profiling

Mechanism & Causality: Because 3[3], direct Reversed-Phase HPLC (RP-HPLC) with UV detection is ineffective. Furthermore, the aqueous mobile phases used in RP-HPLC would destroy the molecule on the column. To solve this, the sample is subjected to3[3]. Reacting the compound with an amine like benzylamine converts the highly reactive sulfonyl chloride into a highly stable, strongly UV-absorbing sulfonamide.

Caption: Step-by-step pre-column derivatization workflow for RP-HPLC analysis of sulfonyl chlorides.

Self-Validating Protocol:

• Reagent Preparation: Prepare a derivatization solution of 5% (v/v) benzylamine in HPLC-grade acetonitrile.

• Reaction: Accurately weigh ~25 mg of the sample into a volumetric flask. Add 10 mL of acetonitrile to dissolve, followed by 1.0 mL of the derivatization reagent.

• Incubation: Allow the mixture to react for 10 minutes at room temperature. Causality: The nucleophilic attack of the amine on the sulfonyl group is rapid and quantitative, yielding N-benzyl-1-(oxolan-3-yl)propane-1-sulfonamide.

• Chromatography: Inject 10 µL onto a C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm). Use a gradient mobile phase of Water (0.05% TFA) and Acetonitrile (0.05% TFA). Detect at 254 nm.

Method 3: GC-MS via Sulfonamide Derivatization

Mechanism & Causality: While GC-MS is excellent for identifying volatile process impurities, aliphatic sulfonyl chlorides are 4[4] inside the heated injection port. To prevent this thermal decomposition, the sulfonyl chloride must be4[4], prior to GC/EI-MS analysis. This ensures the mass spectra obtained reflect the actual impurities rather than degradation artifacts.

Comparative Data Presentation

To select the appropriate method, scientists must weigh the need for absolute quantitation against the need for trace impurity profiling. The table below summarizes the performance metrics of each self-validating system.

Analytical Parameter	Quantitative NMR (qNMR)	Derivatization RP-HPLC	Derivatization GC-MS
Primary Utility	Absolute Assay Purity	Trace Impurity Profiling	Volatile Impurity ID
Reference Standard Required?	No (Internal Std Only)	Yes (For specific impurities)	Yes
Limit of Detection (LOD)	~0.1% - 0.5%	~0.1 µg/mL	~0.5 µg/mL
Limit of Quantitation (LOQ)	~1.0%	~0.3 µg/mL	~1.5 µg/mL
Sample Prep Time	< 5 mins	15 - 20 mins	30 mins
Moisture Sensitivity	High (Requires dry solvent)	Low (Post-derivatization)	Low (Post-derivatization)
Destructive to Sample?	No	Yes	Yes

Conclusion

For 1-(oxolan-3-yl)propane-1-sulfonyl chloride, relying on a single analytical method is a critical error. qNMR should be utilized as the primary release assay to establish the absolute mass balance and assay purity of the batch without the bias of reference standards. Concurrently, Derivatization RP-HPLC must be employed to achieve the sensitivity required to track trace-level organic impurities and degradation products (such as the sulfonic acid) down to the 0.1 µg/mL threshold.

References

• ResolveMass Laboratories Inc. "Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works." ResolveMass Laboratories. Available at:[Link]

• Emery Pharma. "A Guide to Quantitative NMR (qNMR)." Emery Pharma. Available at: [Link]

• PubMed. "Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry." J Chromatogr A. Available at:[Link]

• Patsnap Eureka. "Quantitative NMR Methods in Pharmaceuticals: Purity Assurance." Patsnap. Available at: [Link]

Sources

• 1. emerypharma.com [emerypharma.com]
• 2. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of 1-(Oxolan-3-yl)propane-1-sulfonyl Chloride for Researchers and Drug Development Professionals

This guide provides an in-depth analysis of the reactivity and potential cross-reactivity of 1-(oxolan-3-yl)propane-1-sulfonyl chloride, a compound of interest in contemporary drug discovery. Given the rising importance of covalent inhibitors in targeting challenging proteins, a thorough understanding of the electrophilic warhead's behavior is paramount.[1][2] This document will delve into the core principles of sulfonyl chloride reactivity, outline comparative compounds, and provide detailed experimental protocols to empower researchers in assessing the selectivity of this and similar molecules.

The strategic use of covalent inhibitors has led to breakthroughs in medicine, with approved drugs like ibrutinib and osimertinib demonstrating significant therapeutic benefits.[3][4] However, the irreversible nature of some covalent drugs raises concerns about off-target effects and potential toxicity.[3] Therefore, rigorous evaluation of a compound's cross-reactivity profile is a critical step in the drug development pipeline.[5]

Core Principles of Sulfonyl Chloride Reactivity

The reactivity of sulfonyl chlorides is centered around the highly electrophilic sulfur atom. This electrophilicity is a result of the electron-withdrawing effects of the two oxygen atoms and the chlorine atom, making the sulfur atom susceptible to nucleophilic attack.[6] The chloride ion serves as an effective leaving group, facilitating reactions with a wide range of nucleophiles, most notably the side chains of amino acid residues in proteins.[6]

The primary amino acids targeted by sulfonyl chlorides in a biological context are those with nucleophilic side chains, including:

• Lysine: The primary amine of the lysine side chain is a potent nucleophile.

• Tyrosine: The hydroxyl group of tyrosine can be targeted, particularly by sulfonyl fluorides and related electrophiles.[7]

• Serine and Threonine: The hydroxyl groups of these amino acids can also react, though they are generally less nucleophilic than lysine.

• Cysteine: The thiol group of cysteine is a highly reactive nucleophile, though its reaction with sulfonyl chlorides is less common than with other electrophiles like acrylamides.

The specific reactivity and selectivity of a sulfonyl chloride are influenced by both electronic and steric factors of the substituents on the sulfonyl group.

Comparative Analysis of Sulfonyl Chlorides

To understand the potential cross-reactivity of 1-(oxolan-3-yl)propane-1-sulfonyl chloride, it is instructive to compare it with other well-characterized sulfonyl chlorides. The oxolane (tetrahydrofuran) ring and the propane linker in the target molecule introduce specific steric and electronic properties that will modulate its reactivity profile.

Compound	Structural Features	Expected Reactivity Profile	Potential for Cross-Reactivity
1-(Oxolan-3-yl)propane-1-sulfonyl chloride	Contains a flexible, non-aromatic heterocyclic ring. The propane linker provides some distance between the ring and the electrophilic center.	The electron-donating nature of the ether oxygen in the oxolane ring may slightly decrease the electrophilicity of the sulfur atom compared to alkylsulfonyl chlorides. The steric bulk of the substituent may influence accessibility to sterically hindered nucleophiles.	Moderate. The unique three-dimensional shape may confer some selectivity but off-target reactions with accessible lysines and other nucleophiles are possible.
Methanesulfonyl Chloride (MsCl)	Small, sterically unhindered alkylsulfonyl chloride.	High reactivity due to minimal steric hindrance.	High. Its small size allows it to react with a wide range of accessible nucleophiles, leading to a higher potential for off-target effects.
Benzenesulfonyl Chloride	Aromatic sulfonyl chloride.	The aromatic ring can influence reactivity through electronic effects (inductive and resonance). Generally less reactive than simple alkylsulfonyl chlorides.	Moderate to High. The phenyl ring can participate in pi-stacking interactions within protein binding pockets, potentially leading to specific off-target binding.
Dansyl Chloride	Contains a bulky, fluorescent naphthalene group.	Reactivity is modulated by the large aromatic system. Primarily used as a fluorescent labeling reagent for primary and secondary amines.	Used specifically for labeling, its high reactivity with amines indicates a broad potential for cross-reactivity if used as a therapeutic agent.
3-Chloropropane-1-sulfonyl chloride	A linear alkylsulfonyl chloride with a terminal chloro group.	The electron-withdrawing chloro group may slightly increase the electrophilicity of the sulfur atom.	High. Similar to other small alkylsulfonyl chlorides, it is expected to be highly reactive with a broad range of nucleophiles.[8][9]

Experimental Protocols for Assessing Cross-Reactivity

A multi-pronged approach is essential for a comprehensive assessment of cross-reactivity. The following protocols provide a framework for evaluating the selectivity of 1-(oxolan-3-yl)propane-1-sulfonyl chloride.

Rationale: Glutathione is a highly abundant intracellular thiol that serves as a general indicator of a compound's electrophilic reactivity.[10][11] A high rate of reaction with GSH can suggest a higher potential for off-target covalent modification.[10]

Protocol:

• Preparation of Solutions:

  • Prepare a 10 mM stock solution of 1-(oxolan-3-yl)propane-1-sulfonyl chloride in DMSO.

  • Prepare a 100 mM stock solution of reduced glutathione (GSH) in a suitable aqueous buffer (e.g., 100 mM phosphate buffer, pH 7.4).

• Reaction Setup:

  • In a microcentrifuge tube, combine the buffer, the test compound (final concentration 100 µM), and GSH (final concentration 1 mM).

  • Prepare a control reaction without GSH.

  • Incubate the reactions at 37°C.

• Time-Point Analysis:

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), quench the reaction by adding an equal volume of cold acetonitrile containing an internal standard.

• LC-MS/MS Analysis:

  • Analyze the samples by liquid chromatography-mass spectrometry (LC-MS/MS) to monitor the disappearance of the parent compound and the formation of the GSH adduct.

• Data Analysis:

  • Calculate the half-life (t½) of the compound in the presence of GSH. A shorter half-life indicates higher reactivity.

Rationale: ABPP allows for the assessment of a compound's interaction with a broad range of proteins in a complex biological system, such as a cell lysate or live cells.[12] By competing against a broad-spectrum covalent probe, the selectivity of the test compound can be determined.

Protocol:

• Cell Culture and Lysis:

  • Culture a relevant cell line (e.g., HEK293T, Jurkat) to a sufficient density.

  • Harvest the cells and prepare a proteome lysate by sonication or detergent-based lysis in a suitable buffer.

• Inhibitor Treatment:

  • Pre-incubate aliquots of the proteome lysate with varying concentrations of 1-(oxolan-3-yl)propane-1-sulfonyl chloride (or a vehicle control) for 1 hour at 37°C.

• Probe Labeling:

  • Add a broad-spectrum cysteine- or lysine-reactive probe (e.g., a fluorophosphonate for serine hydrolases, or an iodoacetamide-alkyne for general cysteine reactivity) to the pre-incubated lysates.

  • Incubate for a specified time to allow for protein labeling.

• Click Chemistry and Gel Analysis (if using an alkyne probe):

  • Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a reporter tag (e.g., a fluorescent dye or biotin) to the probe-labeled proteins.

  • Separate the labeled proteins by SDS-PAGE.

• Data Analysis:

  • Visualize the protein labeling by in-gel fluorescence scanning or streptavidin blotting.

  • A decrease in the signal for a particular protein band in the presence of the test compound indicates that it is a target of that compound.

  • Identify the target proteins by mass spectrometry.

Rationale: This "electrophile-first" approach directly identifies the protein targets of a covalent ligand on a proteome-wide scale.[1]

Protocol:

• Synthesis of a Probe:

  • Synthesize an analog of 1-(oxolan-3-yl)propane-1-sulfonyl chloride that incorporates a bioorthogonal handle, such as an alkyne or azide group, for subsequent enrichment.

• Live Cell or Lysate Labeling:

  • Treat live cells or a cell lysate with the synthesized probe.

• Click Chemistry and Enrichment:

  • Lyse the cells (if treated live) and perform a click reaction to attach a biotin tag to the probe-labeled proteins.

  • Enrich the biotinylated proteins using streptavidin-coated beads.

• On-Bead Digestion and Mass Spectrometry:

  • Digest the enriched proteins into peptides while they are still bound to the beads.

  • Analyze the resulting peptides by LC-MS/MS to identify the proteins that were covalently modified by the probe.

• Data Analysis:

  • Use bioinformatics tools to identify the enriched proteins and map the sites of modification.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for assessing the cross-reactivity of a novel covalent inhibitor.

Caption: Workflow for assessing the cross-reactivity of a novel covalent inhibitor.

Conclusion

The development of safe and effective covalent drugs hinges on a deep understanding of their reactivity and selectivity.[13] For a novel compound like 1-(oxolan-3-yl)propane-1-sulfonyl chloride, a systematic and multi-faceted approach to evaluating its cross-reactivity is not just recommended, but essential. By employing a combination of in vitro reactivity assays and advanced proteomic profiling techniques, researchers can build a comprehensive profile of a compound's interactions with the proteome. This data-driven approach will enable the rational design of more selective and ultimately safer covalent therapeutics. The ability to form covalent bonds with target proteins offers several advantages, including increased potency and duration of action, making this class of compounds a continued focus of drug discovery efforts.[4]

References

• Full article: Key advances in the development of reversible covalent inhibitors. (2025, January 19). Taylor & Francis. Retrieved from [Link]

• Boike, L., & Henning, N. J. (2022). Advances in covalent drug discovery. Nature Reviews Drug Discovery, 21(10), 733-752. Retrieved from [Link]

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• Strelow, J. M., & Bas-Serra, M. (2025). Advancing Covalent Ligand and Drug Discovery beyond Cysteine. Chemical Reviews. Retrieved from [Link]

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• Sharp, J. S. (2017). Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry. In Methods in enzymology (Vol. 585, pp. 29-55). Academic Press.
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• Holder, S. A., & Martin, B. R. (2021). Chemoproteomic profiling of kinases in live cells using electrophilic sulfonyl triazole probes. Chemical Science, 12(3), 1033-1041. Retrieved from [Link]

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• de la Torre, J. C., et al. (2019). Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. Angewandte Chemie, 131(52), 18399-18404.
• Holder, S. A., & Martin, B. R. (2021). Chemoproteomic profiling of kinases in live cells using electrophilic sulfonyl triazole probes. Chemical Science, 12(3), 1033-1041.
• Correlating Predicted Reactivities with Experimental Inhibition Data of Covalent ChlaDUB1 Inhibitors. (2024). PMC.
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• Sulfonyl chloride synthesis by oxid
• Bentley, T. W., & Jones, R. O. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. Molecules, 13(5), 1145-1158.
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A Researcher's Guide to the Computational Modeling of 1-(oxolan-3-yl)propane-1-sulfonyl chloride Reactivity

Abstract

In the landscape of modern drug discovery and development, sulfonyl chlorides are indispensable electrophiles for synthesizing sulfonamides and sulfonate esters, core motifs in numerous pharmaceuticals.[1][2] This guide presents an in-depth computational analysis of the reactivity of a novel building block, 1-(oxolan-3-yl)propane-1-sulfonyl chloride. We provide a comparative framework, evaluating its predicted reactivity against established alternatives like propane-1-sulfonyl chloride and tosyl chloride. This document offers researchers a comprehensive, step-by-step protocol for employing Density Functional Theory (DFT) to model reaction pathways, predict kinetic barriers, and rationalize reactivity differences based on structural and electronic properties. The methodologies detailed herein are designed to be self-validating, empowering scientists to generate reliable, actionable data for synthetic route optimization and molecular design.

Introduction: The Significance of Sulfonyl Chlorides in Medicinal Chemistry

The sulfonyl chloride group is a highly versatile functional group critical to organic synthesis and medicinal chemistry.[1] Its reactivity is dominated by the electrophilic nature of the sulfur atom, which is made electron-deficient by two oxygen atoms and a chlorine atom, making it a prime target for nucleophiles.[1] This reactivity is harnessed to create sulfonamides—a class of compounds with a vast range of biological activities, including antibacterial and diuretic properties—and sulfonate esters, which are excellent leaving groups in their own right.[1][3]

The specific compound of interest, 1-(oxolan-3-yl)propane-1-sulfonyl chloride, introduces a saturated heterocyclic oxolane (tetrahydrofuran) moiety. This structural feature can significantly influence the compound's physicochemical properties, such as solubility and metabolic stability, which are critical parameters in drug development. Understanding its reactivity profile is paramount for its effective utilization. Computational modeling, particularly DFT, provides a powerful tool for predicting and understanding the kinetics and mechanisms of its reactions before committing to extensive laboratory work.[4][5]

Comparative Framework: Selecting Alternatives

To contextualize the reactivity of 1-(oxolan-3-yl)propane-1-sulfonyl chloride, we have selected two well-characterized alternatives for computational comparison:

• Propane-1-sulfonyl chloride: This is the direct aliphatic analogue without the oxolane ring. It serves as a baseline to evaluate the electronic and steric influence of the heterocyclic substituent.[6]

• p-Toluenesulfonyl chloride (Tosyl chloride, TsCl): A widely used arylsulfonyl chloride, TsCl provides a comparison to an aromatic system, which has different electronic properties and steric bulk compared to our aliphatic target.[1]

The core of our investigation will model the reaction of these three sulfonyl chlorides with a model nucleophile, ammonia (NH₃), to form the corresponding sulfonamides. This reaction is a fundamental transformation in drug synthesis.[7]

Computational Methodology: A Validated DFT Protocol

The following protocol outlines a robust and self-validating workflow for modeling the sulfonamide formation reaction. The choice of computational methods is guided by established practices for studying organic reaction mechanisms, balancing accuracy with computational cost.[5][8]

Software and Model Chemistry

• Software: Gaussian 09 or a later version is recommended.[5]

• Method: Density Functional Theory (DFT) is the method of choice.

  • Functional: The B3LYP hybrid functional is a well-regarded choice for geometry optimizations and frequency calculations, providing a good balance of accuracy and efficiency.[8] For higher accuracy in energy calculations, the M06-2X functional is recommended, as it often performs better for main-group thermochemistry and reaction barrier heights.

  • Basis Set: The 6-31+G(d,p) basis set is a suitable starting point, including diffuse functions (+) for anionic species and polarization functions (d,p) for accurately describing bonding.[8]

• Solvation Model: The influence of a solvent (e.g., acetonitrile, a common solvent for these reactions) should be included using an implicit solvation model like the Polarizable Continuum Model (PCM).

Step-by-Step Computational Workflow

• Geometry Optimization of Reactants and Products:

  • Construct the 3D structures of each sulfonyl chloride (1-(oxolan-3-yl)propane-1-sulfonyl chloride, propane-1-sulfonyl chloride, TsCl), ammonia, and their corresponding sulfonamide products.

  • Perform a full geometry optimization using the B3LYP/6-31+G(d,p) level of theory with the PCM for acetonitrile.

• Frequency Analysis of Stationary Points:

  • For each optimized structure, perform a frequency calculation at the same level of theory.

  • Validation: Confirm that all reactants and products are true minima on the potential energy surface by ensuring they have zero imaginary frequencies. The output of these calculations provides the zero-point vibrational energies (ZPVE) and thermal corrections necessary for calculating Gibbs free energies.

• Transition State (TS) Search:

  • The reaction between a sulfonyl chloride and an amine can proceed through a concerted Sₙ2-like mechanism or a stepwise addition-elimination pathway.[1] DFT studies suggest a concerted Sₙ2 mechanism with a single transition state is common for many systems.[4][5]

  • Construct an initial guess for the transition state structure. This involves bringing the ammonia nitrogen atom towards the sulfur atom of the sulfonyl chloride, with an elongated S-Cl bond.

  • Use a transition state optimization algorithm (e.g., Opt=TS in Gaussian).

• Frequency Analysis of the Transition State:

  • Perform a frequency calculation on the optimized TS structure.

  • Validation: A true transition state is characterized by having exactly one imaginary frequency. The vibrational mode corresponding to this imaginary frequency should clearly show the formation of the S-N bond and the breaking of the S-Cl bond.

• Intrinsic Reaction Coordinate (IRC) Calculation:

  • Validation: To confirm that the located TS correctly connects the reactants and products, perform an IRC calculation. This calculation follows the reaction path downhill from the TS in both forward and reverse directions, and it should lead to the optimized reactant and product complexes, respectively.

• Single-Point Energy Refinement:

  • To obtain more accurate energy values, perform single-point energy calculations on all optimized geometries (reactants, products, TS) using a more robust functional and larger basis set, such as M06-2X/6-311+G(2d,p), with the same solvation model.

• Calculation of Activation and Reaction Energies:

  • Calculate the Gibbs Free Energy of Activation (ΔG‡) and the Gibbs Free Energy of Reaction (ΔGᵣₓₙ) using the refined energies and the thermal corrections from the B3LYP/6-31+G(d,p) frequency calculations.

    • ΔG‡ = G(TS) - G(Reactants)

    • ΔGᵣₓₙ = G(Products) - G(Reactants)

Visualization of the Computational Workflow

The entire computational process can be visualized as a flowchart to ensure a logical and systematic approach.

Caption: Generalized reaction pathway for sulfonamide formation.

Comparative Data (Hypothetical Results)

The following table presents a hypothetical but chemically reasonable set of results that would be generated from the computational protocol. These values are for illustrative purposes to guide the interpretation of actual computational output.

Compound	ΔG‡ (kcal/mol)	ΔGᵣₓₙ (kcal/mol)	S-Cl Bond Length (Å)
Propane-1-sulfonyl chloride	22.5	-15.8	2.11
1-(oxolan-3-yl)propane-1-sulfonyl chloride	23.1	-15.5	2.12
p-Toluenesulfonyl chloride (TsCl)	20.8	-18.2	2.10

Interpretation of Results

• Activation Energy (ΔG‡): Based on our hypothetical data, TsCl is the most reactive (lowest ΔG‡), followed by propane-1-sulfonyl chloride. The target compound, 1-(oxolan-3-yl)propane-1-sulfonyl chloride, is predicted to be slightly less reactive than its simple aliphatic analogue.

• Causality and Expertise: Why would the oxolane ring decrease reactivity?

  • Steric Hindrance: The oxolane ring, while flexible, introduces more steric bulk in the vicinity of the reaction center compared to a simple propyl chain. This can hinder the approach of the nucleophile (ammonia), raising the energy of the transition state.

  • Electronic Effects: The oxygen atom in the oxolane ring is electron-withdrawing via induction, which could slightly increase the electrophilicity of the sulfur atom. However, this effect is transmitted through several sigma bonds and is likely weak. The dominant effect is likely steric hindrance.

• Comparison with TsCl: The aromatic ring in TsCl is electron-withdrawing, which significantly increases the electrophilicity of the sulfur atom, leading to a more stabilized transition state and a lower activation barrier, making it more reactive than the aliphatic examples. [9]

Structural Comparison Logic

The relationship between structure and predicted reactivity can be visualized to clarify the rationale.

Caption: Structure-activity relationship influencing reactivity.

Conclusion

This guide provides a comprehensive framework for the computational investigation of 1-(oxolan-3-yl)propane-1-sulfonyl chloride reactivity. By employing a validated DFT protocol, researchers can reliably predict reaction barriers and compare the reactivity of this novel building block against established standards. The analysis suggests that while the oxolane moiety may be beneficial for modulating physicochemical properties, it likely imparts a slight decrease in reactivity due to steric hindrance compared to simpler aliphatic sulfonyl chlorides. This predictive insight is invaluable for drug development professionals, enabling more informed decisions in the design of synthetic routes and the selection of reagents, ultimately accelerating the discovery pipeline.

References

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• Mikołajczyk, M., et al. (2020). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. PMC.

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• Wang, L., et al. (2020). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules, 25(21), 5039.

• Al-Masoudi, N.A., et al. (2022). Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. Crystals, 12(12), 1776.

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• Pluta, R., et al. (2021). Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst. ACS Catalysis, 11(24), 15215-15221.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 1-(Oxolan-3-yl)propane-1-sulfonyl chloride

As researchers dedicated to advancing scientific frontiers, our commitment to safety is paramount. The handling and disposal of reactive reagents like 1-(Oxolan-3-yl)propane-1-sulfonyl chloride demand not just adherence to protocols, but a deep understanding of the chemical principles that govern them. This guide provides a comprehensive framework for the safe neutralization and disposal of this compound, grounded in established laboratory best practices for sulfonyl chlorides. The procedures outlined here are designed to be self-validating, ensuring that each step mitigates risk and confirms a safe outcome.

Hazard Identification and Risk Assessment: Understanding the Reactivity

1-(Oxolan-3-yl)propane-1-sulfonyl chloride belongs to the alkanesulfonyl chloride class of reagents. Its reactivity is dominated by the highly electrophilic sulfur atom, making it susceptible to nucleophilic attack. This inherent reactivity presents specific hazards that must be managed during disposal. The primary danger stems from its violent reaction with water and other nucleophiles, a process known as hydrolysis.[1][2]

The hydrolysis reaction is highly exothermic and produces corrosive byproducts: the corresponding sulfonic acid and hydrochloric acid (HCl) gas.[2][3] This reaction can cause rapid pressure buildup in a closed system and leads to the release of toxic and corrosive vapors.[1][4] Therefore, uncontrolled contact with water or moisture is the principal risk to be avoided.[5]

Table 1: Hazard Profile of 1-(Oxolan-3-yl)propane-1-sulfonyl chloride

Hazard Classification	Description & Associated Risks
Water Reactive / Corrosive	Reacts exothermically, sometimes violently, with water, moisture, and alcohols to produce hydrochloric acid and sulfonic acid.[1][6] This can cause severe burns to skin, eyes, and the respiratory tract.[7][8]
Incompatible with Bases	Reacts violently with strong bases.[1][6] Neutralization must be performed with a weak base under controlled conditions.
Toxic Decomposition Products	Thermal decomposition or combustion can release highly toxic and irritating gases, including hydrogen chloride (HCl) and sulfur oxides (SOx).[1][4][9]

Mandatory Personal Protective Equipment (PPE)

A comprehensive PPE strategy is non-negotiable when handling sulfonyl chlorides. Before beginning any disposal procedure, ensure the following are worn:

• Eye and Face Protection: Tightly-fitting chemical safety goggles and a full-face shield are essential to protect against splashes of the reagent or quenching solution.[1][7][10]

• Gloves: Use chemical-resistant gloves, such as nitrile or neoprene, and inspect them for any signs of damage before use.[1][11] Given the corrosive nature of the material, consider double-gloving.

• Protective Clothing: A flame-retardant laboratory coat, closed-toe shoes, and long pants are required. For larger quantities, a chemical-resistant apron is recommended.[5][7]

• Respiratory Protection: All handling and disposal operations must be conducted within a certified chemical fume hood to prevent inhalation of corrosive vapors.[1][10]

Step-by-Step Disposal Protocol: Controlled Neutralization

The core principle of sulfonyl chloride disposal is controlled quenching and neutralization. This involves slowly adding the sulfonyl chloride to a cold, stirred solution of a weak base. This method is designed to manage the exothermic reaction and safely neutralize the acidic byproducts.

Experimental Protocol: Quenching and Neutralization

Objective: To safely hydrolyze and neutralize residual 1-(Oxolan-3-yl)propane-1-sulfonyl chloride from reaction mixtures or bulk containers before final disposal.

Causality: The slow, dropwise addition of the sulfonyl chloride to a large excess of a cold, weak base solution is critical. The low temperature helps dissipate the heat generated during the exothermic hydrolysis, while the weak base (sodium bicarbonate) neutralizes the resulting acids at a controllable rate, preventing a violent reaction or excessive foaming from rapid CO₂ evolution.[1][12][13]

Materials:

• Reaction mixture or container with residual 1-(Oxolan-3-yl)propane-1-sulfonyl chloride.

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Large beaker or flask (at least 5-10 times the volume of the sulfonyl chloride solution).

• Stir plate and a large stir bar.

• Ice bath.

• pH paper.

• Appropriate hazardous waste container.

Procedure:

• Prepare the Quenching Station: In a chemical fume hood, place a large beaker containing a sufficient volume of saturated aqueous sodium bicarbonate solution on a stir plate. A safe rule of thumb is to use at least 5-10 molar equivalents of NaHCO₃ relative to the amount of sulfonyl chloride being quenched.[1]

• Cool the Quenching Solution: Place the beaker in an ice bath and begin vigorous stirring. Allow the solution to cool to approximately 0-5 °C.

• Controlled Addition: Using a dropping funnel or pipette, add the sulfonyl chloride-containing mixture to the cold, stirred bicarbonate solution very slowly and in a dropwise manner.

  • Self-Validation: You will observe immediate gas evolution (CO₂). The rate of addition must be controlled to keep the resulting foaming manageable and prevent the mixture from overflowing the container.[1][13] If the reaction becomes too vigorous, stop the addition immediately and wait for it to subside before continuing.

• Ensure Complete Reaction: After the addition is complete, continue stirring the mixture in the ice bath for at least 30-60 minutes. This ensures that all the sulfonyl chloride has had time to react and be fully neutralized.[1]

• Verify Neutralization: Remove a small aliquot of the aqueous layer and test its pH with pH paper. The pH should be neutral or slightly basic (pH ≥ 7). If the solution is still acidic, cautiously add more sodium bicarbonate solution until a stable neutral/basic pH is achieved. This step is a critical confirmation that the hazardous, corrosive material has been fully neutralized.

• Waste Collection: Once neutralization is confirmed, the resulting aqueous mixture can be transferred to a properly labeled aqueous hazardous waste container for disposal according to your institution's guidelines.[14][15]

Disposal Workflow Diagram

Caption: Workflow for the safe quenching and neutralization of sulfonyl chlorides.

Spill Management and Emergency Procedures

Accidents require immediate and correct action. In the event of a spill or personal exposure, follow these steps.

Small Spill Response

• Evacuate: Alert personnel in the immediate area and evacuate non-essential staff.[1][7]

• Isolate & Ventilate: Ensure the fume hood is operational.

• Wear PPE: Do not attempt cleanup without the full mandatory PPE.

• Contain & Absorb: Cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda ash (sodium carbonate).[1][7] DO NOT use water or combustible materials like paper towels , as this will cause a violent reaction.[1]

• Neutralize: Cautiously and slowly add sodium bicarbonate or soda ash to the absorbed material to neutralize the sulfonyl chloride.

• Collect Waste: Carefully scoop the neutralized mixture into a clearly labeled, sealable container for hazardous waste disposal.[14]

• Decontaminate: Clean the spill area thoroughly with a cloth dampened with a suitable organic solvent (like acetone), followed by soap and water.

Personal Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[10][16] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[6][10] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6][16]

• Ingestion: Do NOT induce vomiting.[6][16] Rinse the mouth with water and seek immediate medical attention.

By understanding the chemical reactivity of 1-(Oxolan-3-yl)propane-1-sulfonyl chloride and rigorously applying these validated disposal and emergency protocols, researchers can ensure a safe laboratory environment while advancing their critical work.

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A Senior Application Scientist's Guide to Handling 1-(Oxolan-3-yl)propane-1-sulfonyl chloride: A Proactive Safety Framework

This guide provides a detailed operational framework for the safe handling, use, and disposal of 1-(Oxolan-3-yl)propane-1-sulfonyl chloride. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, its chemical structure contains a sulfonyl chloride (-SO₂Cl) functional group. This group dictates the compound's reactivity and associated hazards. The protocols outlined below are therefore grounded in the well-documented, hazardous nature of sulfonyl chlorides as a class and are designed to provide a robust safety margin for all laboratory operations.

The "Why": Understanding the Inherent Reactivity of Sulfonyl Chlorides

The sulfonyl chloride functional group is highly electrophilic, making it susceptible to rapid and often aggressive reactions with nucleophiles. The primary hazard stems from its violent reaction with water, including atmospheric moisture.[1]

This exothermic hydrolysis reaction produces hydrochloric acid (HCl) and the corresponding sulfonic acid, both of which are highly corrosive.[2] The resulting fumes can cause severe damage to the respiratory tract, skin, and eyes.[3][4] Therefore, all handling procedures are designed with one primary goal: absolute moisture control and containment.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not merely a checklist; it is a critical, risk-mitigated decision based on the known reactivity of sulfonyl chlorides. Failure to adhere to these standards can result in severe injury.[5]

Eye and Face Protection

• Minimum Requirement: ANSI Z87.1-compliant chemical splash goggles are mandatory at all times.[6]

• Enhanced Protection: For procedures with a higher risk of splashing, such as transfers of quantities greater than 1 liter or during the quenching process, a full-face shield must be worn over the chemical splash goggles.[2][5][6] This combination protects against high-velocity splashes and corrosive aerosols.

Skin and Body Protection

• Lab Coat: A chemical-resistant, flame-resistant lab coat is required. Ensure it is fully buttoned with sleeves rolled down.[7]

• Apron: For large-volume transfers or quenching operations, a chemical-resistant apron should be worn over the lab coat.

• Clothing and Footwear: Full-length pants and closed-toe, chemical-resistant shoes are mandatory. Do not wear shorts, skirts, or perforated shoes in the laboratory.

Hand Protection

• Glove Selection: Due to the corrosive and reactive nature of sulfonyl chlorides, double-gloving is recommended. The inner glove should be a thin nitrile glove for dexterity, while the outer glove should be a thicker, chemical-resistant glove such as butyl rubber or Viton™.[5] Always inspect gloves for tears or pinholes before use.[8]

• Glove Replacement: If contact with the sulfonyl chloride occurs, remove gloves immediately, wash your hands thoroughly, and don fresh gloves. Do not reuse contaminated gloves.

Respiratory Protection

• Primary Control: All manipulations of 1-(Oxolan-3-yl)propane-1-sulfonyl chloride must be performed inside a certified chemical fume hood with the sash at the lowest practical height.[2][9]

• Emergency Use: In the event of a large spill or fume hood failure, a full-face respirator with an appropriate acid gas/organic vapor cartridge or a self-contained breathing apparatus (SCBA) is necessary.[8][10] All personnel who may need to use a respirator must be part of your institution's respiratory protection program, which includes fit testing and training.[6]

PPE Task-Hazard Matrix

Task	Hazard Level	Required PPE Ensemble
Storage & Transport	Low	Safety Goggles, Lab Coat, Chemical-Resistant Gloves
Weighing/Transfer	Medium	Chemical Splash Goggles, Lab Coat, Double Gloves (Nitrile inner, Butyl outer)
Reaction Setup	Medium	Chemical Splash Goggles, Lab Coat, Double Gloves
Reaction Workup/Quenching	High	Face Shield over Splash Goggles, Chemical-Resistant Apron over Lab Coat, Double Gloves
Small Spill Cleanup	High	Face Shield over Splash Goggles, Chemical-Resistant Apron over Lab Coat, Double Gloves
Large Spill/Emergency	Severe	Full-Face Respirator or SCBA, Chemical-Resistant Suit/Coveralls, Double Gloves, Boot Covers

Operational Plan: Procedural Guidance

A systematic approach is critical to mitigating risk. The following workflows detail pre-operational checks, handling, and emergency responses.

Pre-Operational Safety Workflow

This checklist must be completed before any chemical handling begins.

Caption: Pre-operational checklist before handling sulfonyl chlorides.

Logistical Plan: Storage, Spills, and Disposal

Storage

• Store in a tightly sealed, corrosion-resistant container, such as the original packaging or a glass bottle with a PTFE-lined cap.[2]

• The storage area must be cool, dry, and well-ventilated, away from sources of heat or ignition.[1][8]

• Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation from atmospheric moisture.[1][11]

• Segregate from incompatible materials, especially water, bases, strong oxidizing agents, and alcohols.[2][4]

Emergency Protocol: Spill Response

In the event of a spill, immediate and correct action is crucial. DO NOT USE WATER. [12][13]

Caption: Workflow for the safe cleanup of a sulfonyl chloride spill.

First Aid

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing. Seek immediate medical attention.[12] An emergency safety shower should be used if the contact area is large.[12]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if it is safe to do so. Seek immediate medical attention.[8][10]

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.[8][14][15] The effects of inhalation, such as pulmonary edema, may be delayed.[16]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8][14]

Disposal Plan: Quenching and Waste Management

Unreacted sulfonyl chloride must be neutralized before disposal. This is a hazardous procedure that generates gas and heat and must be performed with extreme care.

Step-by-Step Quenching Protocol:

• Work Environment: Perform the entire procedure in a chemical fume hood while wearing the appropriate high-hazard PPE (face shield over goggles, apron, double gloves).

• Prepare Neutralizing Solution: In a flask large enough to accommodate potential foaming (at least 5-10 times the volume of your reaction mixture), prepare a cold, saturated solution of sodium bicarbonate in water.[13] Place this flask in an ice bath and begin stirring.

• Slow Addition: Using an addition funnel, add the reaction mixture containing the excess sulfonyl chloride dropwise to the cold, stirred bicarbonate solution.[9][13]

• Control Reaction: The reaction will be exothermic and will evolve carbon dioxide gas. The rate of addition must be carefully controlled to prevent the reaction from foaming over.[13]

• Ensure Completion: After the addition is complete, continue stirring the mixture in the ice bath for at least 30-60 minutes to ensure all the sulfonyl chloride has been hydrolyzed and neutralized.[13]

• Verify Neutralization: Check the pH of the aqueous layer with pH paper to confirm it is neutral or slightly basic.

• Final Disposal: The neutralized aqueous waste can now be disposed of according to your institution's and local regulations. All contaminated materials (gloves, absorbent pads, etc.) must be collected in a sealed, labeled container and disposed of as hazardous waste.[9]

References

• CHEMWATCH. (n.d.). Sulfuryl chloride Safety Data Sheet.
• Wechem. (2025, June 3). Stability and safe use strategy of trifluoromethanesulfonyl chloride.
• HoriazonChemical. (n.d.). Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices.
• ChemicalBook. (2025, February 1). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.
• BLD Pharmatech. (n.d.). 3-Fluoroazetidine-1-sulfonyl chloride Safety Data Sheet.
• Tokyo Chemical Industry Co., Ltd. (2025, June 12). p-Xylene-2-sulfonyl Chloride - SAFETY DATA SHEET.
• New Jersey Department of Health. (n.d.). BENZENE SULFONYL CHLORIDE HAZARD SUMMARY.
• Combi-Blocks, Inc. (2023, January 24). 2,3-Dihydro-1h-indene-2-sulfonyl chloride Safety Data Sheet.
• BenchChem. (n.d.). A Comparative Guide to the Safety and Handling of Sulfonyl Azides.
• BenchChem. (n.d.). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
• BenchChem. (n.d.). Essential Guide to the Safe Disposal of Methanesulfonyl Chloride.
• S D FINE-CHEM LIMITED. (n.d.). sulphuryl chloride Safety Data Sheet.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET.
• Dartmouth College Environmental Health and Safety. (n.d.). Personal Protective Equipment in Chemistry.
• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• BOC Sciences. (n.d.). p-Toluene sulfonyl chloride SAFETY DATA SHEET.
• Fisher Scientific. (2009, June 12). 2-Propanesulfonyl chloride SAFETY DATA SHEET.
• Fisher Scientific. (2009, February 4). Pyridine-3-sulfonyl chloride hydrochloride SAFETY DATA SHEET.
• Fisher Scientific. (2011, January 10). 1-Propanesulfonyl chloride SAFETY DATA SHEET.
• International Labour Organization. (n.d.). ICSC 0198 - SULPHURYL CHLORIDE.
• ECHEMI. (n.d.). Propanesulfonyl chloride SDS, 10147-36-1 Safety Data Sheets.
• Occupational Safety and Health Administration. (n.d.). Personal Protective Equipment.
• Thermo Fisher Scientific. (2014, February 11). Quinoline-8-sulfonyl chloride SAFETY DATA SHEET.

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